Silver diethyldithiocarbamate

• CAS: 38351-46-1

Core Science & Biosynthesis

A Comprehensive Technical Guide to the Synthesis of Silver Diethyldithiocarbamate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the synthesis of silver diethyldithiocarbamate (B1195824) (Ag(DDTC)) from sodium diethyldithiocarbamate (Na(DDTC)). The document details the underlying chemical reaction, a comprehensive experimental protocol, and key quantitative data. It is intended to serve as a practical resource for professionals in chemical research and pharmaceutical development.

Introduction

Silver diethyldithiocarbamate, with the chemical formula AgS₂CN(C₂H₅)₂, is an organosilver compound valued for its unique properties and applications.[1][2] It is the silver salt of diethyldithiocarbamic acid and is notably insoluble in water, which distinguishes it from its sodium counterpart.[1] This characteristic makes it a crucial reagent in analytical chemistry, particularly for the colorimetric determination of arsenic.[1][3][4] In the realm of drug development and biomedical research, diethyldithiocarbamate and its metal complexes are explored for their potential antimicrobial properties and as inhibitors of enzymes like superoxide (B77818) dismutase.[2][5] This guide focuses on the straightforward and efficient synthesis of Ag(DDTC) via a precipitation reaction.

Synthesis Reaction Pathway

The synthesis of silver diethyldithiocarbamate is achieved through a simple salt metathesis reaction. Aqueous solutions of sodium diethyldithiocarbamate and silver nitrate (B79036) are mixed, resulting in the immediate precipitation of the water-insoluble silver diethyldithiocarbamate. Sodium nitrate remains in the aqueous solution as a byproduct.

The balanced chemical equation for this reaction is:

NaS₂CN(C₂H₅)₂ (aq) + AgNO₃ (aq) → AgS₂CN(C₂H₅)₂ (s) + NaNO₃ (aq)

The diagram below illustrates this chemical transformation.

Diagram 1: Synthesis of Ag(DDTC) from Na(DDTC) and AgNO₃.

Physicochemical Properties

The following table summarizes key quantitative data and physical properties for the reactants and the final product.

Property	Sodium Diethyldithiocarbamate (Na(DDTC))	Silver Nitrate (AgNO₃)	Silver Diethyldithiocarbamate (Ag(DDTC))
Molecular Formula	C₅H₁₀NNaS₂[6]	AgNO₃	C₅H₁₀AgNS₂[1][2]
Molar Mass	171.26 g/mol (anhydrous)[6]	169.87 g/mol	256.14 g/mol [2][3]
Appearance	White to pale yellow crystalline solid[6]	Colorless or white crystalline solid	Greenish-yellow or light yellow solid[1][2][4]
Melting Point	95 °C (trihydrate)[6]	212 °C	172-183 °C[1][2][3]
Solubility in Water	Soluble[3][6]	Highly soluble	Insoluble[1]
Solubility in Organic Solvents	Soluble in alcohol, acetone[6]	Sparingly soluble in ethanol	Soluble in pyridine[1][3][4]
CAS Number	148-18-5[6]	7761-88-8	1470-61-7[1][2][3]

Detailed Experimental Protocol

This protocol outlines the procedure for synthesizing silver diethyldithiocarbamate.

4.1. Reagents and Materials

• Sodium diethyldithiocarbamate (NaS₂CN(C₂H₅)₂)

• Silver nitrate (AgNO₃)

• Deionized or distilled water

• Beakers or Erlenmeyer flasks

• Graduated cylinders

• Magnetic stirrer and stir bar

• Buchner funnel and filter paper

• Vacuum flask

• Spatula and weighing balance

• Drying oven or desiccator

4.2. Procedure

• Solution Preparation:

  • Prepare an aqueous solution of sodium diethyldithiocarbamate. The exact concentration is not strictly critical, but a typical starting point is 0.1 M.

  • Prepare an equimolar aqueous solution of silver nitrate (e.g., 0.1 M). Safety Note: Silver nitrate is corrosive and will stain skin and clothing. Handle with appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Reaction and Precipitation:

  • Place the sodium diethyldithiocarbamate solution in a beaker on a magnetic stirrer.

  • While stirring, slowly add the silver nitrate solution to the sodium diethyldithiocarbamate solution.

  • A greenish-yellow precipitate of silver diethyldithiocarbamate will form immediately upon mixing.[1]

• Isolation of Product:

  • Set up a vacuum filtration apparatus with a Buchner funnel and an appropriately sized filter paper.

  • Wet the filter paper with a small amount of deionized water to ensure a good seal.

  • Pour the reaction mixture into the funnel and apply vacuum to filter the precipitate.

• Purification and Drying:

  • Wash the collected solid precipitate on the filter paper with several portions of hot deionized water. This step is crucial to remove the soluble sodium nitrate byproduct and any unreacted starting materials.[1]

  • Continue washing with small portions of cold deionized water.

  • Transfer the filtered solid to a watch glass or petri dish and dry in a drying oven at a moderate temperature (e.g., 60-80 °C) until a constant weight is achieved, or dry in a desiccator under vacuum. The final product is a light-stable, greenish-yellow powder.

Experimental Workflow Visualization

The following diagram provides a high-level overview of the entire synthesis and purification workflow.

Diagram 2: General workflow for the synthesis of Ag(DDTC).

Applications and Biological Relevance

While the primary application of Ag(DDTC) is in the analytical determination of arsenic, the diethyldithiocarbamate (DDTC) ligand itself has significant biological implications relevant to drug development.

• Enzyme Inhibition: DDTC is known to be an inhibitor of certain enzymes, such as superoxide dismutase and metalloproteinases.[5][6] The inhibition of metalloproteinases is a key area of research in oncology as it can prevent the degradation of the extracellular matrix, a crucial step in cancer metastasis.[6]

• Nitric Oxide (NO) Detection: The DDTC ligand can form stable complexes with iron. This property is utilized in a technique called spin trapping to detect the formation of highly reactive nitric oxide (NO) radicals in biological tissues.[5][6] The resulting complex is stable and can be detected using Electron Paramagnetic Resonance (EPR) spectroscopy.[6]

The diagram below illustrates the inhibitory action of the DDTC ligand.

Diagram 3: Inhibitory pathways of the DDTC ligand.

Conclusion

The synthesis of silver diethyldithiocarbamate from sodium diethyldithiocarbamate and silver nitrate is a robust, high-yield, and straightforward precipitation reaction. The protocol is easily adaptable for standard laboratory settings. The resulting product is a key reagent in analytical chemistry and, more broadly, the diethyldithiocarbamate ligand serves as a valuable tool in biomedical research, particularly for studying enzymatic processes and reactive oxygen species relevant to drug development.

References

• 1. Silver diethyldithiocarbamate - Wikipedia [en.wikipedia.org]
• 2. chemimpex.com [chemimpex.com]
• 3. SILVER DIETHYLDITHIOCARBAMATE | 1470-61-7 [chemicalbook.com]
• 4. 011898.09 [thermofisher.com]
• 5. 二乙基二硫代氨基甲酸银 | Sigma-Aldrich [sigmaaldrich.com]
• 6. Sodium diethyldithiocarbamate - Wikipedia [en.wikipedia.org]

An In-depth Technical Guide to the Molecular Structure of Silver Diethyldithiocarbamate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Silver diethyldithiocarbamate (B1195824), a coordination complex with the chemical formula AgS₂CN(C₂H₅)₂, is a compound of significant interest in analytical chemistry, materials science, and pharmacology. This technical guide provides a comprehensive overview of its molecular structure, physicochemical properties, and relevant experimental protocols. A key focus is the intricate hexameric nature of its solid-state form, elucidated by X-ray crystallography. Furthermore, this guide delves into the compound's known biological activities, particularly its role as an inhibitor of superoxide (B77818) dismutase and its complex involvement in apoptosis, offering valuable insights for researchers in drug development.

Molecular and Crystal Structure

Silver diethyldithiocarbamate, systematically named silver N,N-diethylcarbamodithioate, is an organometallic compound that exists in the solid state as a hexameric molecule with the formula [AgS₂CN(C₂H₅)₂]₆.[1] The determination of its crystal structure through single-crystal X-ray diffraction has revealed a complex and fascinating arrangement.

The crystal system is monoclinic, belonging to the space group P2₁/c.[1] This arrangement dictates the symmetry and packing of the hexameric units within the crystal lattice.

Quantitative Crystallographic Data

The structural analysis of silver diethyldithiocarbamate has provided precise measurements of the unit cell, which are fundamental to understanding its three-dimensional structure.

Parameter	Value
Crystal System	Monoclinic
Space Group	P2₁/c
a	10.90 ± 0.02 Å
b	24.72 ± 0.01 Å
c	11.51 ± 0.02 Å
β	125.8 ± 0.1°
Z (molecules per unit cell)	2 (hexameric molecules)

Table 1: Crystallographic Data for Silver Diethyldithiocarbamate.[1]

Coordination Environment and Bonding

Within the hexameric structure, the silver atoms exhibit a coordination number of five. They are bonded to a combination of other silver atoms and sulfur atoms from the diethyldithiocarbamate ligands. The coordination sphere around each silver atom can be described as either [1Ag + 4S] or [2Ag + 3S].[1]

The diethyldithiocarbamate ligand itself demonstrates remarkable versatility in its bonding modes, acting as:[1]

• Bidentate: Chelating to a single silver atom through both sulfur atoms.

• Intra- and Inter-molecule Tetradentate: Bridging between silver atoms within the same hexameric unit and between adjacent hexamers.

This intricate network of connections results in the formation of a chain structure of hexameric molecules extending along the a-axis of the unit cell, with sulfur atoms acting as bridges between the terminal silver atoms of adjacent hexamers.[1]

Physicochemical Properties

Silver diethyldithiocarbamate is a yellow, odorless powder.[2] It is notable for its insolubility in water, a property that distinguishes it from the more common sodium diethyldithiocarbamate and is key to some of its analytical applications.[1] It is, however, soluble in pyridine (B92270).

Experimental Protocols

Synthesis of Silver Diethyldithiocarbamate

A straightforward precipitation method is employed for the synthesis of silver diethyldithiocarbamate.[1]

Materials:

• Sodium diethyldithiocarbamate (NaS₂CN(C₂H₅)₂)

• Silver nitrate (B79036) (AgNO₃)

• Deionized water

Procedure:

• Prepare an aqueous solution of sodium diethyldithiocarbamate.

• Prepare an aqueous solution of silver nitrate.

• Slowly add the silver nitrate solution to the sodium diethyldithiocarbamate solution with constant stirring.

• A yellow precipitate of silver diethyldithiocarbamate will form immediately.

• Collect the precipitate by filtration.

• Wash the solid with hot water to remove any residual salts.

• Dry the purified product in a desiccator in a cool, dark place.

Purification:

For higher purity, the crude product can be recrystallized from pyridine or carbon dioxide.

Structural Determination by X-ray Crystallography

The definitive molecular structure of silver diethyldithiocarbamate was determined by single-crystal X-ray diffraction.[1]

Methodology:

• Crystal Growth: Suitable single crystals are grown, often by slow evaporation from a solution (e.g., pyridine).

• Data Collection: A single crystal is mounted on a goniometer and irradiated with a monochromatic X-ray beam. The diffraction pattern is recorded as the crystal is rotated.

• Structure Solution: The initial positions of the heavy silver atoms are determined using methods such as the Patterson function.

• Structure Refinement: The positions of all atoms are refined using least-squares methods, and the final structure is validated.

Spectroscopic Characterization

While detailed spectral data is not extensively published in readily accessible literature, the following provides an indication of the expected spectroscopic features.

Infrared (IR) Spectroscopy

The IR spectrum of dithiocarbamate (B8719985) complexes provides valuable information about the C-N and C-S bonds. The position of the ν(C-N) stretching vibration can indicate the degree of double bond character, which is influenced by the coordination mode of the ligand.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹³C NMR spectroscopy can be used to characterize the carbon skeleton of the diethyldithiocarbamate ligand. The chemical shifts of the ethyl carbons and the thiocarbonyl carbon can provide insights into the electronic environment within the complex. For the related sodium diethyldithiocarbamate in D₂O, the following ¹³C NMR chemical shifts have been reported: 206.70 ppm (C=S), 49.61 ppm (-CH₂-), and 12.31 ppm (-CH₃).

Biological Activity and Signaling Pathways

Diethyldithiocarbamate (DDC), the ligand in the title compound, is a well-documented inhibitor of copper-zinc superoxide dismutase (Cu,Zn-SOD), a critical enzyme in the antioxidant defense system.[3][4][5] This inhibition has significant downstream consequences, including the modulation of apoptosis.

DDC exhibits a dual role in apoptosis. It can trigger pro-apoptotic events through the generation of reactive oxygen species (ROS), leading to the translocation of Bax and cytochrome c from the mitochondria.[3][6][7] However, DDC also possesses anti-apoptotic properties by inhibiting the activity of caspases, the key executioner enzymes of apoptosis.[6][7] The mechanism of caspase inhibition is thought to involve the oxidation of thiols in the caspase proenzyme by the disulfide form of DDC, which prevents its proteolytic activation.[6][7]

Below is a diagram illustrating the proposed signaling pathway of diethyldithiocarbamate in apoptosis.

DDC's dual role in apoptosis.

Conclusion

The molecular structure of silver diethyldithiocarbamate is a complex hexameric arrangement with intricate bonding patterns. This detailed structural understanding, coupled with knowledge of its synthesis and physicochemical properties, provides a solid foundation for its application in various scientific fields. For drug development professionals, its ability to inhibit superoxide dismutase and modulate apoptotic pathways presents both opportunities and challenges, warranting further investigation into its specific molecular mechanisms of action. This guide serves as a comprehensive resource to facilitate such future research endeavors.

References

• 1. Silver diethyldithiocarbamate - Wikipedia [en.wikipedia.org]
• 2. SILVER DIETHYLDITHIOCARBAMATE | 1470-61-7 [chemicalbook.com]
• 3. researchgate.net [researchgate.net]
• 4. Cas 1470-61-7,SILVER DIETHYLDITHIOCARBAMATE | lookchem [lookchem.com]
• 5. The superoxide dismutase inhibitor diethyldithiocarbamate has antagonistic effects on apoptosis by triggering both cytochrome c release and caspase inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Mechanism of dithiocarbamate inhibition of apoptosis: thiol oxidation by dithiocarbamate disulfides directly inhibits processing of the caspase-3 proenzyme - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to the Solubility of Silver Diethyldithiocarbamate for Researchers and Drug Development Professionals

Introduction: Silver diethyldithiocarbamate (B1195824) (Ag-DDTC), a stable silver salt of diethyldithiocarbamic acid, is a compound of significant interest in analytical chemistry and has potential applications in other scientific domains.[1][2] Its utility is often dictated by its solubility characteristics in various solvents. This technical guide provides a comprehensive overview of the solubility of silver diethyldithiocarbamate in pyridine (B92270) and other organic solvents, complete with quantitative data, detailed experimental protocols for solubility determination, and a visualization of its primary analytical application.

Quantitative Solubility Data

The solubility of silver diethyldithiocarbamate is a critical parameter for its application, particularly in the colorimetric determination of arsenic where it is most commonly dissolved in pyridine.[2][3] The available quantitative and qualitative solubility data are summarized below.

Solvent	Solubility	Temperature (°C)	Observations
Pyridine	25 mg/mL	Not Specified	Clear, yellow solution
Pyridine	~5 g/L (1 g in 200 mL)[3][4]	Room Temperature[4]	Clear, bright yellow solution, complete dissolution[4]
Water	Insoluble[2]	25[2]	Slightly hazy at 1 g/10 mL
n-octanol/water	Partition Coefficient (log value): 1.67	Not Specified

Experimental Protocols

The primary experimental context for the dissolution of silver diethyldithiocarbamate is in the analytical determination of arsenic. The following protocols are derived from established methods.

Preparation of Silver Diethyldithiocarbamate Solution for Arsenic Determination

This protocol describes the preparation of a silver diethyldithiocarbamate solution in pyridine, which is a crucial reagent for the colorimetric analysis of arsenic.

Reagents and Materials:

• Silver diethyldithiocarbamate (Ag-DDTC) powder

• Pyridine, freshly distilled

• Volumetric flask (200 mL)

• Analytical balance

Procedure:

• Accurately weigh 1 gram of silver diethyldithiocarbamate.

• Transfer the weighed powder into a 200 mL volumetric flask.[4]

• Add freshly distilled pyridine to the flask, bringing it to the 200 mL mark.[4]

• Agitate the flask until the silver diethyldithiocarbamate is completely dissolved.[4]

• The resulting solution should be clear and bright yellow.[4] This solution is now ready for use in the arsenic determination assay.[4]

Experimental Workflow for Colorimetric Determination of Arsenic

The following diagram and description illustrate the well-established workflow for using a pyridine solution of silver diethyldithiocarbamate to quantify arsenic. In this process, arsenic in a sample is converted to arsine gas (AsH₃), which then reacts with the Ag-DDTC solution to produce a colored complex that can be measured spectrophotometrically.[2][3]

References

• 1. SILVER DIETHYLDITHIOCARBAMATE | 1470-61-7 [chemicalbook.com]
• 2. Silver diethyldithiocarbamate - Wikipedia [en.wikipedia.org]
• 3. nemi.gov [nemi.gov]
• 4. pubs.acs.org [pubs.acs.org]

An In-Depth Technical Guide to the Spectroscopic Properties of Silver Diethyldithiocarbamate (Ag(DDTC)) for Researchers and Drug Development Professionals

An exploration of the UV-Visible spectroscopic characteristics of silver diethyldithiocarbamate (B1195824), its application in analytical chemistry, and the underlying experimental protocols.

Silver diethyldithiocarbamate (Ag(DDTC)), a stable, light yellow organometallic compound, is a significant reagent in the field of analytical chemistry. Its utility is primarily centered on its reaction with specific analytes to produce colored complexes that can be quantified using UV-Visible spectrophotometry. This guide provides a comprehensive overview of the UV-Vis spectroscopic properties of Ag(DDTC), with a particular focus on its application in the determination of arsenic, alongside detailed experimental protocols for its preparation and use.

Core Spectroscopic Properties of Silver Diethyldithiocarbamate

Silver diethyldithiocarbamate, with the chemical formula C5H10AgNS2, is sparingly soluble in water but dissolves in organic solvents like pyridine (B92270) to form a yellow solution.[1] While its primary application involves the formation of a colored complex with arsine, understanding the spectroscopic characteristics of the Ag(DDTC) reagent solution itself is crucial for quality control and accurate analysis.

The European Pharmacopoeia specifies suitability tests for a freshly prepared solution of silver diethyldithiocarbamate in pyridine. These criteria provide an insight into the acceptable absorbance levels of the reagent blank at specific wavelengths.

Wavelength (nm)	Maximum Absorbance
450	0.15 - 0.20
510	0.01
538	0.005 - 0.010
Table 1: European Pharmacopoeia Suitability Test Specifications for a 0.5% w/v solution of Silver Diethyldithiocarbamate in Pyridine.

These specifications ensure that the reagent solution does not have significant background absorption at the analytical wavelength used for the determination of the analyte-complex, thereby enhancing the accuracy of the measurement.

Application in the Spectrophotometric Determination of Arsenic

The most prominent application of silver diethyldithiocarbamate is in the colorimetric determination of arsenic.[1][2] This method is based on the reaction of arsine (AsH₃), generated from an arsenic-containing sample, with a solution of Ag(DDTC) in pyridine. This reaction produces a soluble red complex, which exhibits a distinct absorption maximum in the visible region of the electromagnetic spectrum.

The red-colored product formed is a result of arsine bubbling through the silver diethyldithiocarbamate solution.[1] The absorbance of this colored solution is directly proportional to the concentration of arsenic, a relationship governed by the Beer-Lambert Law.

Analyte System	Wavelength of Maximum Absorption (λmax)
Arsine-Ag(DDTC) complex in pyridine	525 - 540 nm
Table 2: Absorption Maximum for the Quantitative Analysis of Arsenic using the Silver Diethyldithiocarbamate Method.

This method is highly sensitive and is widely used for the analysis of trace amounts of arsenic in various samples, including water and geological materials.

Experimental Protocols

Preparation of Silver Diethyldithiocarbamate Reagent Solution

A standard reagent solution for the determination of arsenic is typically prepared by dissolving silver diethyldithiocarbamate in pyridine.

Materials:

• Silver diethyldithiocarbamate (Ag(DDTC)), ACS reagent grade

• Pyridine, analytical grade

Procedure:

• Weigh 1.0 g of silver diethyldithiocarbamate.

• Dissolve the weighed Ag(DDTC) in 200 mL of pyridine in a volumetric flask.

• Store the solution in an amber-colored bottle to protect it from light. The solution is generally stable for about one week when stored in the dark at a maximum of 20°C.

General Procedure for Arsenic Determination

The following is a generalized workflow for the determination of arsenic using the silver diethyldithiocarbamate method.

Caption: Workflow for the determination of arsenic using the silver diethyldithiocarbamate method.

Detailed Steps:

• Sample Preparation: The sample containing arsenic is placed in an arsine generator flask. The arsenic is reduced to the trivalent state (As(III)) using reagents such as potassium iodide (KI) and stannous chloride (SnCl₂) in an acidic medium.

• Arsine Generation: Granulated zinc is added to the flask. The reaction with the acid generates hydrogen gas, which further reduces As(III) to volatile arsine gas (AsH₃).

• Gas Scrubbing: The generated gas mixture is passed through a scrubber containing glass wool impregnated with lead acetate (B1210297) to remove any interfering hydrogen sulfide.

• Absorption and Complex Formation: The purified arsine gas is then bubbled through an absorber tube containing the silver diethyldithiocarbamate solution in pyridine. The arsine reacts with the Ag(DDTC) to form a soluble red-colored complex.[1]

• Spectrophotometric Measurement: The absorbance of the red solution is measured using a UV-Vis spectrophotometer at the wavelength of maximum absorption, which is approximately 535 nm.[1] A reagent blank is used as a reference.

• Quantification: The concentration of arsenic in the original sample is determined by comparing the absorbance of the sample solution to a calibration curve prepared from standard arsenic solutions.

Underlying Principles and Logical Relationships

The analytical utility of silver diethyldithiocarbamate is rooted in a series of chemical reactions and physical principles that are logically interconnected.

References

• 1. Silver diethyldithiocarbamate - Wikipedia [en.wikipedia.org]
• 2. ACS reagent grade, ≥99.0% (AT), powder, suitable for UV/Vis spectroscopy, for the determination of As | Sigma-Aldrich [sigmaaldrich.com]

The Thermal Stability and Decomposition of Silver Diethyldithiocarbamate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal stability and decomposition pathway of silver diethyldithiocarbamate (B1195824) (Ag(S₂CNEt₂)). Given the limited availability of detailed thermal analysis data specifically for silver diethyldithiocarbamate in publicly accessible literature, this guide draws upon established knowledge of the thermal behavior of analogous metal diethyldithiocarbamate complexes, particularly those of copper and zinc, to infer and present a likely decomposition profile. The information herein is intended to serve as a valuable resource for researchers and professionals in drug development and materials science who are working with or exploring the applications of this and similar compounds.

Introduction

Silver diethyldithiocarbamate is a coordination complex with the chemical formula AgS₂CN(C₂H₅)₂.[1] It is the silver salt of diethyldithiocarbamic acid and is known for its applications in analytical chemistry, particularly for the determination of arsenic.[1] In recent years, metal dithiocarbamates have garnered interest as single-source precursors for the synthesis of metal sulfide (B99878) nanoparticles and thin films, making the understanding of their thermal decomposition crucial for controlled materials synthesis. This guide focuses on elucidating the thermal stability and decomposition mechanism of silver diethyldithiocarbamate, providing essential data for its handling, processing, and application in various scientific and industrial fields.

Physicochemical Properties

A summary of the key physicochemical properties of silver diethyldithiocarbamate is presented in the table below.

Property	Value	Reference
Chemical Formula	C₅H₁₀AgNS₂	[1]
Molar Mass	256.13 g/mol	[1]
Appearance	Greenish-yellow solid	[1]
Melting Point	175 °C (347 °F; 448 K)	[1]
Solubility	Insoluble in water, soluble in pyridine.	[1]

Thermal Decomposition Analysis

The thermal decomposition of metal diethyldithiocarbamates typically proceeds in one or more distinct stages, leading to the formation of a metal sulfide or oxide as the final residue. The specific decomposition temperatures and products are influenced by the metal center and the alkyl substituents on the dithiocarbamate (B8719985) ligand.

Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC)

The decomposition of zinc diethyldithiocarbamate shows a significant weight loss of approximately 80.39% occurring between 291.2 °C and 324.4 °C.[2] This major decomposition step is attributed to the cleavage of the metal-sulfur bonds and the subsequent degradation of the diethyldithiocarbamate ligand to form volatile products like diethylamine (B46881) and carbon disulfide.[2] For copper(II) diethyldithiocarbamate, decomposition is observed to occur around 220 °C.[3]

Based on this, the thermal decomposition of silver diethyldithiocarbamate is expected to follow a similar pattern, with a primary decomposition event in the range of 200-400 °C.

Table 1: Inferred TGA Data for Silver Diethyldithiocarbamate

Decomposition Stage	Temperature Range (°C)	Mass Loss (%)	Probable Evolved Species
Initial Decomposition	200 - 400	~51.6	Diethylamine, Carbon Disulfide
Final Residue	> 400	-	Silver Sulfide (Ag₂S)

Note: The mass loss is a theoretical calculation based on the decomposition to Ag₂S.

Table 2: Inferred DSC Data for Silver Diethyldithiocarbamate

Thermal Event	Temperature (°C)	Enthalpy Change (ΔH)
Melting	~175	Endothermic
Decomposition	200 - 400	Exothermic

Proposed Decomposition Pathway

The thermal decomposition of silver diethyldithiocarbamate is proposed to proceed through the following pathway, culminating in the formation of silver sulfide. The initial step involves the homolytic or heterolytic cleavage of the Ag-S bond, followed by the fragmentation of the diethyldithiocarbamate ligand.

Caption: Proposed thermal decomposition pathway of silver diethyldithiocarbamate.

Experimental Protocols

The following are detailed, generalized methodologies for the key experiments used to characterize the thermal stability and decomposition of metal complexes like silver diethyldithiocarbamate.

Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC)

Objective: To determine the thermal stability, decomposition temperatures, and mass loss of the sample as a function of temperature, and to measure the heat flow associated with thermal events.

Apparatus: A simultaneous thermal analyzer (STA) capable of performing both TGA and DSC is ideal.

Procedure:

• Sample Preparation: Accurately weigh 5-10 mg of the silver diethyldithiocarbamate powder into an inert crucible (e.g., alumina (B75360) or platinum).

• Instrument Setup:

  • Place the sample crucible and an empty reference crucible into the instrument.

  • Purge the furnace with an inert gas (e.g., nitrogen or argon) at a flow rate of 20-50 mL/min to provide an inert atmosphere.

• Thermal Program:

  • Equilibrate the sample at a starting temperature of 30 °C.

  • Heat the sample from 30 °C to 600 °C at a constant heating rate of 10 °C/min.

• Data Acquisition: Record the sample mass (TGA) and differential heat flow (DSC) as a function of temperature.

• Data Analysis:

  • Determine the onset and peak temperatures of decomposition from the TGA and DSC curves.

  • Calculate the percentage mass loss for each decomposition step from the TGA curve.

  • Integrate the peaks in the DSC curve to determine the enthalpy change (ΔH) for each thermal event.

Caption: Experimental workflow for TGA-DSC analysis.

Evolved Gas Analysis (EGA) by Mass Spectrometry (MS)

Objective: To identify the gaseous products evolved during the thermal decomposition of the sample.

Apparatus: A thermogravimetric analyzer coupled to a mass spectrometer (TGA-MS).

Procedure:

• TGA Setup: Follow the TGA procedure as outlined in section 4.1.

• MS Coupling: The outlet of the TGA furnace is connected to the inlet of the mass spectrometer via a heated transfer line (typically maintained at 200-250 °C to prevent condensation of evolved gases).

• MS Parameters:

  • Set the mass spectrometer to scan a mass-to-charge (m/z) range relevant to the expected decomposition products (e.g., m/z 10-200).

  • Operate the MS in electron ionization (EI) mode.

• Data Acquisition: Acquire mass spectra continuously as the sample is heated in the TGA. The intensity of specific m/z values corresponding to potential decomposition products can be plotted against temperature.

• Data Analysis:

  • Correlate the evolution of specific gases (identified by their mass spectra) with the mass loss events observed in the TGA data.

  • Compare the acquired mass spectra with library spectra to confirm the identity of the evolved gases.

Conclusion

This technical guide has provided a detailed overview of the thermal stability and decomposition of silver diethyldithiocarbamate. While direct experimental data for this specific compound is limited, by drawing parallels with analogous metal diethyldithiocarbamates, a probable decomposition pathway has been proposed. The primary decomposition is expected to occur between 200 °C and 400 °C, leading to the formation of silver sulfide as the final solid residue and volatile organic fragments. The provided experimental protocols offer a robust framework for researchers to conduct their own thermal analysis of this and similar compounds. A thorough understanding of the thermal behavior of silver diethyldithiocarbamate is paramount for its effective utilization in the synthesis of advanced materials and for ensuring its safe handling and processing. Further research involving detailed evolved gas analysis is recommended to definitively elucidate the decomposition mechanism.

References

• 1. Silver diethyldithiocarbamate - Wikipedia [en.wikipedia.org]
• 2. Preparation and Characterisation of Zinc Diethyldithiocarbamate–Cyclodextrin Inclusion Complexes for Potential Lung Cancer Treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]

A Technical Guide to the Silver Diethyldithiocarbamate Reaction with Arsine for Arsenic Determination

This technical guide provides an in-depth examination of the chemical reaction between silver diethyldithiocarbamate (B1195824) (AgDDC) and arsine (AsH₃). This colorimetric method is a cornerstone for the quantitative analysis of arsenic in various samples, including geological materials, water, and biological tissues. The guide is intended for researchers, scientists, and professionals in analytical chemistry and drug development, offering detailed insights into the reaction mechanism, quantitative parameters, and a comprehensive experimental protocol.

Core Reaction Mechanism

The determination of arsenic using the silver diethyldithiocarbamate method is a multi-step process that culminates in a color-forming reaction. The overall process begins with the reduction of arsenic present in a sample to the volatile arsine gas (AsH₃). This is typically achieved through the Gutzeit method, where zinc and hydrochloric acid are used to generate nascent hydrogen, which acts as the reducing agent.[1]

The generated arsine gas is then bubbled through a scrubber, commonly containing glass wool impregnated with lead acetate (B1210297), to remove interfering hydrogen sulfide.[2][3] Subsequently, the purified arsine gas is passed into an absorber tube containing a solution of silver diethyldithiocarbamate, typically dissolved in pyridine (B92270) or chloroform.[2][4]

The reaction between arsine and AgDDC produces a soluble, purplish-red complex.[2][5] The exact nature of the colored product has been described in two ways: a coordination compound where arsenic replaces silver, forming As(DDC)₃, and the formation of colloidally dispersed silver.[5][6] A proposed overall reaction equation that accounts for both species is:

AsH₃ + 6 AgS₂CN(C₂H₅)₂ → 6 Ag + 3 HS₂CN(C₂H₅)₂ + As(S₂CN(C₂H₅)₂)₃[5][7]

The intensity of the resulting red color is directly proportional to the concentration of arsenic, which is quantified by measuring its absorbance using a spectrophotometer.[6]

Figure 1. Reaction of arsine with AgDDC to form a colored complex.

Quantitative Analysis Parameters

The spectrophotometric analysis is governed by several key parameters that ensure accuracy and sensitivity. These are summarized below.

Parameter	Value / Condition	Solvent	Reference
Wavelength of Max. Absorbance (λmax)	535 - 540 nm	Pyridine / Chloroform	[2][5][8]
Limit of Detection (LOD)	5 - 200 µg/L	Water Samples	[2]
1 ppm (1000 µg/L)	Geological Samples	[8]
5 µg/L	Improved Procedure	[9]
Common Solvents	Pyridine	-	[2][5]
Chloroform with 1-ephedrine or morpholine	-	[4][8]
Key Interferences	Hydrogen Sulfide (H₂S)	Must be scrubbed	[3]
Metal Ions (Sb, Hg)	Positive interference	[10]
Metal Ions (Cu, Co, Ni, Cr, Mo)	Can interfere with arsine generation	[8][10]
Selenium	Severe suppression of As values	[8]

Detailed Experimental Protocol

The following protocol outlines the complete procedure for arsenic determination, from reagent preparation to final measurement. This method is a synthesis of standard procedures described in analytical literature.[2][5][8]

• Silver Diethyldithiocarbamate (AgDDC) Solution (0.5% w/v): Dissolve 1 g of AgDDC in 200 mL of pyridine.[2] Store this solution in a dark, tightly sealed glass bottle. It remains stable for approximately two weeks.[5]

• Potassium Iodide (KI) Solution (15% w/v): Dissolve 15 g of KI in 100 mL of demineralized water.[2][4] Store in an amber bottle.

• Stannous Chloride (SnCl₂) Solution (40% w/v in HCl): Dissolve 40 g of SnCl₂·2H₂O in 100 mL of concentrated hydrochloric acid.[5][7]

• Lead Acetate Solution (10% w/v): Dissolve 10 g of lead acetate trihydrate (Pb(C₂H₃O₂)₂·3H₂O) in 100 mL of demineralized water.[2][5] Use this solution to impregnate glass wool for the scrubber.

• Hydrochloric Acid (HCl): Concentrated, analytical grade.

• Zinc: Granular or pellet form, arsenic-free.[5][6]

• Sample Preparation: Place a precisely measured aliquot of the sample (e.g., 100 mL for water analysis) into the arsine generator flask.[2] For solid samples, a digestion with acids like HNO₃, HCl, and HF is required to bring the arsenic into solution.[8]

• Arsenic Reduction: To the generator flask, add concentrated HCl, 4 mL of KI solution, and 1 mL of SnCl₂ solution.[2] Swirl gently and allow the mixture to stand for 10-15 minutes. This step ensures that any pentavalent arsenic (As(V)) is reduced to the trivalent state (As(III)).[2][4][8]

• Apparatus Assembly:

  • Prepare the scrubber by loosely packing a scrubber tube with glass wool that has been soaked in the lead acetate solution and dried.[2][3]

  • Pipette exactly 3.0 mL of the AgDDC solution into the absorber tube.[2][8]

  • Connect the generator flask, scrubber, and absorber tube, ensuring all joints are secure.

• Arsine Evolution: Add 6 g of granular zinc to the generator flask and immediately connect it to the scrubber assembly.[2][5] The reaction between zinc and acid will produce hydrogen gas, which further reduces As(III) to arsine gas (AsH₃).

• Absorption: Allow the reaction to proceed for at least 30 minutes to ensure all arsine is evolved and bubbled through the AgDDC solution.[2][8] A gentle warming of the generator can help release all the gas.[2]

• Absorbance Reading: Carefully transfer the AgDDC solution from the absorber tube directly into a spectrophotometer cuvette.

• Measurement: Measure the absorbance of the solution at 535 nm against a reagent blank.[2] The blank is prepared by running the entire procedure without an arsenic-containing sample. The color is not permanent, so measurements should be taken without unnecessary delay.[2]

• Quantification: Prepare a calibration curve by processing a series of standards with known arsenic concentrations (e.g., 0, 2, 10, 20 µg As) through the same procedure.[8] The concentration of arsenic in the original sample is determined by comparing its absorbance to the calibration curve.

Figure 2. Experimental workflow for arsenic determination via the AgDDC method.

References

• 1. scispace.com [scispace.com]
• 2. nemi.gov [nemi.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. studylib.net [studylib.net]
• 5. eusalt.com [eusalt.com]
• 6. Silver diethyldithiocarbamate - Wikipedia [en.wikipedia.org]
• 7. Arsenic Preparation by silver diethyldithiocarbamate (SDDC) methods. | PDF [slideshare.net]
• 8. pubs.usgs.gov [pubs.usgs.gov]
• 9. "Colorimetric determination and speciation of arsenic with silver dieth" by Daniel Carl Fischer [oasis.library.unlv.edu]
• 10. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]

Unveiling the Chelating Power of Silver Diethyldithiocarbamate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the core chelating properties of silver diethyldithiocarbamate (B1195824) (Ag(DDTC)), a compound of significant interest in analytical chemistry, materials science, and biomedical research. This document provides a comprehensive overview of its synthesis, coordination chemistry, and stability, with a focus on its potential applications in drug development. Detailed experimental protocols and visual representations of key processes are included to facilitate a deeper understanding and practical application of this versatile chelating agent.

Introduction to Silver Diethyldithiocarbamate

Silver diethyldithiocarbamate, with the chemical formula AgS₂CN(C₂H₅)₂, is the silver salt of diethyldithiocarbamic acid. The diethyldithiocarbamate (DDTC) ligand is a potent chelator of heavy metals, forming stable complexes with a wide range of metal ions. While sharing similarities with its more common sodium counterpart, Ag(DDTC) is uniquely insoluble in water, a property that has been historically exploited for the analytical determination of arsenic. The core of its functionality lies in the bidentate nature of the dithiocarbamate (B8719985) ligand, which coordinates with metal ions through its two sulfur atoms, forming a stable chelate ring. This strong binding affinity is central to its various applications, from heavy metal quantification to potential therapeutic interventions.

Physicochemical and Chelating Properties

The defining characteristic of silver diethyldithiocarbamate is its ability to form stable coordination complexes. This section delves into the quantitative aspects of this chelation.

Data Presentation: Stability of Dithiocarbamate Complexes

The stability of a metal-ligand complex is quantified by its stability constant (log K) or overall stability constant (log β). While a specific experimentally determined stability constant for Ag(DDTC) was not found in the available literature, the stability constants for DDTC with other divalent and trivalent metal ions have been determined, showcasing the ligand's strong binding affinity. These values are crucial for understanding the competitive binding of DDTC in a multi-ion environment. The Irving-Williams series, which describes the relative stabilities of complexes of divalent metal ions, is generally followed by dithiocarbamate complexes.

Metal Ion	Log K₁	Log K₂	Log β₂	Method	Solvent System
Mn(II)	4.20	3.50	7.70	pH Titration	60% Ethanol-Water
Fe(II)	5.15	4.10	9.25	pH Titration	60% Ethanol-Water
Co(II)	6.80	5.75	12.55	pH Titration	60% Ethanol-Water
Ni(II)	5.50	4.70	10.20	pH Titration	60% Ethanol-Water
Cu(II)	8.00	6.50	14.50	pH Titration	60% Ethanol-Water
Zn(II)	4.80	4.25	9.05	pH Titration	60% Ethanol-Water

Data sourced from a study on the stability constants of metal complexes with dithiocarbamates. It is important to note that these values were determined in a 60% ethanol-water mixture due to the insolubility of the chelates in water.

The determination of the stability constant for Ag(DDTC) would likely be accomplished using potentiometric titration with a silver-ion selective electrode.

Experimental Protocols

This section provides detailed methodologies for the synthesis of silver diethyldithiocarbamate and the determination of its stability constant, crucial for researchers aiming to work with this compound.

Synthesis of Silver Diethyldithiocarbamate

Objective: To synthesize silver diethyldithiocarbamate via precipitation reaction.

Materials:

• Sodium diethyldithiocarbamate (Na(DDTC))

• Silver nitrate (B79036) (AgNO₃)

• Deionized water

Procedure:

• Prepare an aqueous solution of sodium diethyldithiocarbamate.

• Prepare an aqueous solution of silver nitrate.

• Slowly add the silver nitrate solution to the sodium diethyldithiocarbamate solution with constant stirring.

• A greenish-yellow precipitate of silver diethyldithiocarbamate will form immediately.

• Continue stirring for a designated period to ensure complete reaction.

• Isolate the precipitate by filtration using a Buchner funnel.

• Wash the precipitate with hot deionized water to remove any unreacted salts.

• Dry the resulting silver diethyldithiocarbamate powder in a desiccator.

Synthesis of Silver Diethyldithiocarbamate

Determination of Stability Constant by Potentiometric Titration

Objective: To determine the stability constant of the Ag(DDTC) complex using potentiometric titration.

Materials:

• Silver diethyldithiocarbamate

• A suitable solvent (e.g., 60% ethanol-water mixture, due to the insolubility of Ag(DDTC) in water)

• Standardized solution of a competing metal ion (e.g., a metal ion that also forms a complex with DDTC)

• Standardized solution of sodium diethyldithiocarbamate

• Silver ion-selective electrode (Ag-ISE)

• Reference electrode

• pH meter/potentiometer

• Titration vessel and burette

Procedure:

• Calibrate the Ag-ISE and pH meter with standard solutions.

• Prepare a solution of silver diethyldithiocarbamate in the chosen solvent system.

• Set up the titration apparatus with the Ag-ISE and reference electrode immersed in the Ag(DDTC) solution.

• Titrate the Ag(DDTC) solution with the standardized solution of the competing metal ion.

• Record the potential (in mV) after each addition of the titrant.

• The potential will change as the competing metal ion displaces the silver from the DDTC complex.

• Plot the potential (or a function of the potential) against the volume of titrant added to determine the equivalence point.

• From the titration data, the concentration of free silver ions at equilibrium can be calculated.

• The stability constant (K) can then be determined using the known concentrations of the reactants and the calculated equilibrium concentration of the silver ions.

Potentiometric Titration Workflow

Applications in Drug Development

The strong chelating properties of the diethyldithiocarbamate ligand position Ag(DDTC) as a compound of interest for various applications in drug development, primarily centered around metal ion modulation.

Potential as a Drug Delivery Vehicle for Metal Detoxification

Chelation therapy is a standard medical procedure for the treatment of heavy metal poisoning. The high affinity of the DDTC ligand for toxic heavy metals suggests that Ag(DDTC) could be explored as a delivery vehicle for the DDTC chelator. In this hypothetical application, Ag(DDTC) would be administered, and through a displacement reaction, the more toxic heavy metal would bind to the DDTC, releasing silver. The newly formed, stable heavy metal-DDTC complex would then be excreted from the body. This approach would require careful consideration of the in vivo stability of Ag(DDTC) and the toxicological profile of the released silver.

Modulation of Metalloenzymes

Dithiocarbamates are known to interact with metalloenzymes, often by chelating the metal cofactor essential for their activity. Ag(DDTC) could potentially be used to modulate the activity of specific metalloenzymes implicated in disease pathways. For instance, dithiocarbamates have been shown to inhibit enzymes like superoxide (B77818) dismutase. This inhibitory action could be therapeutically relevant in conditions where the targeted enzyme's activity is dysregulated.

Ag(DDTC) in Drug Development

Interaction with Biological Systems and Signaling Pathways

The biological activity of silver diethyldithiocarbamate is likely a composite of the effects of the intact complex, the dissociated silver ions, and the diethyldithiocarbamate ligand. While specific studies on the cellular uptake and signaling pathways of Ag(DDTC) are limited, inferences can be drawn from the known biological activities of its components.

Cellular Uptake

Silver nanoparticles, which share a similar elemental composition, are known to be taken up by cells through endocytosis. It is plausible that Ag(DDTC), particularly if formulated as nanoparticles, could enter cells via a similar mechanism. Once inside the cell, the complex could be trafficked to various organelles.

Potential Signaling Pathway Interactions

The diethyldithiocarbamate ligand is known to modulate several signaling pathways, often through its antioxidant or pro-oxidant activities and its ability to interact with metal-containing proteins. For instance, dithiocarbamates can influence the NF-κB signaling pathway, which is a key regulator of inflammation and cell survival. Furthermore, the release of silver ions within the cell could lead to the generation of reactive oxygen species (ROS), which can impact a multitude of signaling cascades, including those involved in apoptosis and stress responses.

Safeguarding Innovation: A Technical Guide to Handling Silver Diethyldithiocarbamate in the Laboratory

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the essential safety precautions, handling protocols, and experimental considerations for the laboratory use of silver diethyldithiocarbamate (B1195824). Designed for professionals in research and drug development, this document synthesizes critical safety data, details experimental methodologies, and visualizes key processes to ensure safe and effective laboratory practices.

Core Safety and Hazard Information

Silver diethyldithiocarbamate [(C₂H₅)₂NCS₂Ag] is a light-sensitive, yellow to greenish-yellow powder. While it is a valuable reagent, particularly in analytical chemistry, it is classified as a hazardous substance and requires careful handling to mitigate risks.[1][2] It is irritating to the eyes, skin, and respiratory system.[2][3] Prolonged or repeated exposure to silver compounds can lead to argyria, a permanent blue-gray discoloration of the skin and other tissues.[4] Furthermore, silver diethyldithiocarbamate is very toxic to aquatic organisms, necessitating stringent disposal protocols.[2]

Hazard Identification and Classification

Hazard Class	Category	Hazard Statement
Skin Corrosion/Irritation	2	H315: Causes skin irritation.[5]
Serious Eye Damage/Eye Irritation	2	H319: Causes serious eye irritation.[5]
Specific Target Organ Toxicity (Single Exposure)	3	H335: May cause respiratory irritation.[5]
Hazardous to the Aquatic Environment, Acute Hazard	1	H400: Very toxic to aquatic life.
Hazardous to the Aquatic Environment, Long-term Hazard	1	H410: Very toxic to aquatic life with long lasting effects.

Physical and Chemical Properties

Property	Value
Molecular Formula	C₅H₁₀AgNS₂[6]
Molecular Weight	256.14 g/mol [6]
Appearance	Yellow to greenish-yellow crystalline powder[4]
Melting Point	172-175 °C (341.6-347 °F)[3]
Solubility	Insoluble in water. Soluble in pyridine.[6]
Stability	Light-sensitive. Decomposes slowly above 70°C.[4] Unstable on exposure to light.[2]

Personal Protective Equipment (PPE) and Engineering Controls

To minimize exposure risk, a combination of engineering controls and personal protective equipment is mandatory when handling silver diethyldithiocarbamate.

Engineering Controls

• Ventilation: Always handle silver diethyldithiocarbamate in a well-ventilated area.[1] A chemical fume hood is recommended, especially when generating dust or working with solutions.

• Emergency Equipment: An emergency eyewash station and safety shower must be readily accessible in the immediate vicinity of any potential exposure.[2][4]

Personal Protective Equipment

• Eye and Face Protection: Chemical safety goggles or a face shield are required to prevent eye contact.[7]

• Skin Protection:

  • Gloves: Wear chemically resistant gloves, such as neoprene or nitrile rubber.[4]

  • Lab Coat: A lab coat or other protective clothing should be worn to prevent skin contact.[7]

• Respiratory Protection: When there is a risk of inhaling dust, a NIOSH-certified dust and mist respirator (orange cartridge) or an approved equivalent should be used.[4][7]

Handling, Storage, and Disposal Procedures

Proper handling, storage, and disposal are critical to maintaining a safe laboratory environment.

Safe Handling Practices

• Avoid all personal contact, including inhalation and ingestion.[1]

• Do not eat, drink, or smoke in areas where the chemical is handled.[2]

• Wash hands thoroughly with soap and water after handling.[1]

• Avoid the formation of dust.[4]

• Keep containers securely sealed when not in use.[1]

• Avoid contact with incompatible materials, such as strong oxidizing agents.[2]

Storage Requirements

• Store in a cool, dry, well-ventilated area.[7]

• Protect from direct sunlight and light exposure by storing in a dark or amber container.[4]

• Keep the container tightly closed.[7]

• Refrigeration (2-8°C) can enhance stability.[2]

Spill and Disposal Procedures

• Minor Spills:

  • Remove all ignition sources.[1]

  • Clean up spills immediately, avoiding contact with skin and eyes.[1]

  • Use dry clean-up procedures and avoid generating dust.[1]

  • Collect the spilled material into a suitable, labeled container for disposal.[1]

• Major Spills:

  • Evacuate the area and alert emergency responders.[1]

  • Wear appropriate PPE, including respiratory protection.[1]

  • Prevent the spillage from entering drains or waterways.[1]

• Waste Disposal: All waste must be handled in accordance with local, state, and federal regulations.[1] Due to its toxicity to aquatic life, do not release it into the environment.[2]

First Aid Measures

In the event of exposure, immediate and appropriate first aid is crucial.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.[4]

• Skin Contact: Immediately remove all contaminated clothing. Flush skin with plenty of soap and water. If irritation occurs, seek medical attention.[2]

• Inhalation: Move the victim to fresh air and keep them at rest in a position comfortable for breathing. If feeling unwell, call a poison center or doctor.[2]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[2]

Experimental Protocols

Silver diethyldithiocarbamate is most notably used in the colorimetric determination of arsenic. The following is a generalized protocol for this application.

Preparation of Silver Diethyldithiocarbamate

Silver diethyldithiocarbamate can be prepared by reacting sodium diethyldithiocarbamate with silver nitrate.

Caption: Workflow for the synthesis of silver diethyldithiocarbamate.

Methodology:

• Prepare an aqueous solution of sodium diethyldithiocarbamate.

• Prepare an aqueous solution of silver nitrate.

• Mix the two solutions. A precipitate of silver diethyldithiocarbamate will form immediately.[4]

• Isolate the precipitate by filtration.[4]

• Wash the solid with hot water to remove any residual acid salts.[4]

Colorimetric Determination of Arsenic

This method involves the reduction of arsenic to arsine gas, which then reacts with silver diethyldithiocarbamate to form a colored complex.

References

• 1. Diethyldithiocarbamate can induce two different type of death: apoptosis and necrosis mediating the differential MAP kinase activation and redox regulation in HL60 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. datasheets.scbt.com [datasheets.scbt.com]
• 3. Sodium Diethyldithiocarbamate | C5H10NNaS2 | CID 533728 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Silver diethyldithiocarbamate - Wikipedia [en.wikipedia.org]
• 5. Silver diethyldithiocarbamate | C5H10AgNS2 | CID 3034078 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. fishersci.com [fishersci.com]
• 7. Effects of diethyldithiocarbamate on activating mechanisms of neutrophils - PubMed [pubmed.ncbi.nlm.nih.gov]

In-Depth Technical Guide to the Crystal Structure and Polymorphism of Silver Diethyldithiocarbamate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Silver diethyldithiocarbamate (B1195824) (Ag(Et₂dtc)), a coordination complex with significant applications in analytical chemistry and potential in drug development, exhibits a fascinating and complex solid-state chemistry characterized by polymorphism. This technical guide provides a comprehensive overview of the known crystal structures and polymorphs of Ag(Et₂dtc). It includes a detailed summary of crystallographic data, experimental protocols for synthesis and crystallization, and a discussion of the compound's relevance in biological pathways, particularly for professionals in drug development.

Introduction

Silver diethyldithiocarbamate, with the chemical formula AgS₂CN(C₂H₅)₂, is the silver salt of diethyldithiocarbamic acid. It is a well-established reagent for the colorimetric determination of arsenic and also serves as a chelator for heavy metals.[1] Beyond its analytical uses, the diethyldithiocarbamate ligand and its metal complexes are of interest to the pharmaceutical industry due to their biological activities, including enzyme inhibition. The solid-state structure of Ag(Et₂dtc) is not singular; the compound is known to exist in at least two polymorphic forms, each with distinct crystallographic properties. Understanding these polymorphs is crucial for controlling the physical and chemical properties of the material, which is of paramount importance in both materials science and pharmaceutical development.

Crystal Structure and Polymorphism

Silver diethyldithiocarbamate is known to crystallize in at least two distinct monoclinic polymorphs. Additionally, a more complex triclinic cluster containing the diethyldithiocarbamate ligand has been characterized.

Monoclinic Polymorph (Space Group P2₁/c)

One of the well-characterized polymorphs of silver diethyldithiocarbamate crystallizes in the monoclinic space group P2₁/c. A key feature of this structure is the formation of hexameric molecules, [AgS₂CN(C₂H₅)₂]₆.

Table 1: Crystallographic Data for the P2₁/c Polymorph of Silver Diethyldithiocarbamate

Parameter	Value	Reference
Crystal System	Monoclinic	[2]
Space Group	P2₁/c	[2]
a (Å)	10.90(2)	[2]
b (Å)	24.72(1)	[2]
c (Å)	11.51(2)	[2]
β (°)	125.8(1)	[2]
Z	2 (hexameric molecules)	[2]

Note: More detailed crystallographic data, including bond lengths and angles, are typically found in the full structural reports and crystallographic databases.

Monoclinic Polymorph (Space Group P2c)

Several sources report the existence of a second monoclinic polymorph of silver diethyldithiocarbamate, this one crystallizing in the space group P2c.[3][4] Detailed unit cell parameters and atomic coordinates for this polymorph are not as readily available in the public domain as for the P2₁/c form, highlighting a need for further dissemination of crystallographic data.

Other Crystalline Forms

A "beta-modification" of silver(I) diethyldithiocarbamate has been mentioned in the literature, which may correspond to one of the above polymorphs or represent a third, distinct form.[5] Furthermore, a triclinic crystal structure has been reported for a silver diethyldithiocarbamate cluster with the formula [Ag₄{S₂CN(C₂H₅)₂}₃(C₅H₅N)₂]n·nNO₃·2nH₂O. This demonstrates the capacity of the Ag(Et₂dtc) unit to be incorporated into more complex supramolecular assemblies.

Experimental Protocols

Synthesis of Silver Diethyldithiocarbamate

The general synthesis of silver diethyldithiocarbamate is a straightforward precipitation reaction.

Protocol:

• Preparation of Reactant Solutions:

  • Prepare an aqueous solution of sodium diethyldithiocarbamate (NaS₂CN(C₂H₅)₂).

  • Prepare an aqueous solution of silver nitrate (B79036) (AgNO₃).

• Precipitation:

  • Slowly add the silver nitrate solution to the sodium diethyldithiocarbamate solution with constant stirring. A pale yellow precipitate of silver diethyldithiocarbamate will form immediately.[1]

• Isolation and Washing:

  • Collect the precipitate by filtration.

  • Wash the precipitate thoroughly with distilled water to remove any unreacted salts.

  • A final wash with a small amount of ethanol (B145695) or ether can aid in drying.

• Drying:

  • Dry the purified silver diethyldithiocarbamate precipitate in a desiccator or under vacuum at room temperature.

Crystallization of Polymorphs

Controlling the polymorphic outcome of crystallization is a nuanced process that depends on various factors such as the choice of solvent, temperature, and cooling rate. While specific, detailed protocols for obtaining each polymorph are not extensively documented in readily accessible literature, recrystallization from pyridine (B92270) is a known method for purification and can be a starting point for controlled crystallization experiments.[6]

General Recrystallization Protocol from Pyridine:

• Dissolution: Dissolve the crude silver diethyldithiocarbamate powder in a minimal amount of warm pyridine to create a saturated solution.

• Hot Filtration (Optional): If any insoluble impurities are present, perform a hot filtration to obtain a clear solution.

• Crystallization: Allow the solution to cool slowly to room temperature. The rate of cooling can influence the size and quality of the crystals, and potentially the polymorphic form. For slower crystallization, the container can be placed in an insulated bath.

• Isolation: Collect the crystals by filtration and wash with a small amount of cold, non-solvent (e.g., hexane (B92381) or diethyl ether) to remove residual pyridine.

• Drying: Dry the crystals under vacuum.

It is recommended that researchers experiment with different cooling rates, concentrations, and the use of co-solvents to selectively crystallize the desired polymorph.

Relevance to Drug Development: Signaling Pathway Interactions

The diethyldithiocarbamate (DTC) moiety is a known inhibitor of several enzymes, which underpins its interest in drug development. One of the key areas of interaction is with metabolic pathways and enzymes involved in cellular redox processes.

Inhibition of Superoxide (B77818) Dismutase (SOD)

Diethyldithiocarbamate is a well-documented inhibitor of Cu,Zn-superoxide dismutase (SOD1), a critical enzyme in the antioxidant defense system that catalyzes the dismutation of superoxide radicals to oxygen and hydrogen peroxide.[7][8] By inhibiting SOD1, DTC can disrupt the cellular redox balance, leading to an increase in oxidative stress. This mechanism is of interest in cancer therapy, where inducing oxidative stress in cancer cells can be a therapeutic strategy.

Interaction with the D-Glucuronic Acid Pathway

Studies have shown that diethyldithiocarbamate can affect the D-glucuronic acid pathway, a significant route for the metabolism and detoxification of various drugs and xenobiotics.[2][9] This pathway is responsible for the glucuronidation of substances, making them more water-soluble and easier to excrete. Diethyldithiocarbamate has been observed to enhance the activities of certain enzymes in this pathway, such as UDP-glucuronosyltransferase, while inhibiting others.[2] This modulation of drug metabolism pathways is a critical consideration in drug development, as it can affect the pharmacokinetics and efficacy of co-administered drugs.

Visualizations

Experimental Workflow for Synthesis and Crystallization

Caption: Synthesis and recrystallization workflow for silver diethyldithiocarbamate.

Simplified Signaling Pathway of Diethyldithiocarbamate's Biological Effects

Caption: DTC's impact on redox balance and drug metabolism.

Conclusion

Silver diethyldithiocarbamate presents a rich polymorphic landscape that is of significant interest to both materials scientists and pharmaceutical researchers. While the existence of at least two monoclinic polymorphs is established, further research is required to fully characterize all crystalline forms and to delineate the precise experimental conditions that favor the formation of each. For drug development professionals, the inhibitory effects of the diethyldithiocarbamate ligand on key enzymes such as superoxide dismutase and its influence on drug metabolism pathways highlight the therapeutic potential and the need for careful consideration of its pharmacological profile. The protocols and data presented in this guide serve as a foundational resource for further investigation and application of this versatile compound.

References

• 1. Silver diethyldithiocarbamate - Wikipedia [en.wikipedia.org]
• 2. Modifications of drug metabolism by disulfiram and diethyldithiocarbamate. II. D-Glucuronic acid pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. SILVER DIETHYLDITHIOCARBAMATE | 1470-61-7 [chemicalbook.com]
• 4. Diethyldithiocarbamic acid silver salt, Hi-AR™/ACS [himedialabs.com]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. The superoxide dismutase inhibitor diethyldithiocarbamate has antagonistic effects on apoptosis by triggering both cytochrome c release and caspase inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. In vivo inhibition of superoxide dismutase in mice by diethyldithiocarbamate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. METABOLISM OF DISULFIRAM AND DIETHYLDITHIOCARBAMATE IN RATS WITH DEMONSTRATION OF AN IN VIVO ETHANOL-INDUCED INHIBITION OF THE GLUCURONIC ACID CONJUGATION OF THE THIOL - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Core Mechanism of Action of Silver Diethyldithiocarbamate as an Enzyme Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct experimental data on the enzyme inhibitory activity of silver diethyldithiocarbamate (B1195824) (AgDDC) is limited in publicly available scientific literature. This guide synthesizes information on the well-studied diethyldithiocarbamate (DDC) ligand and the known biological effects of silver to propose a putative mechanism of action for AgDDC. All proposed mechanisms and pathways for AgDDC should be considered hypothetical and require direct experimental validation.

Executive Summary

Silver diethyldithiocarbamate (AgDDC) is a coordination complex with potential as an enzyme inhibitor, primarily driven by the bioactivity of its constituent parts: the diethyldithiocarbamate (DDC) ligand and the silver(I) cation. The DDC moiety is a known chelator of metal ions and can interact with sulfhydryl groups, leading to the inhibition of various metalloenzymes and other enzymes with critical cysteine residues. The silver ion itself can exert biological effects, including the induction of oxidative stress. This guide provides a comprehensive overview of the inferred mechanism of action of AgDDC, details on relevant enzyme inhibition data for DDC compounds, experimental protocols for assessing its activity, and diagrams of the proposed mechanisms and affected cellular pathways.

Proposed Mechanism of Action of Silver Diethyldithiocarbamate

The enzyme inhibitory effect of AgDDC is likely multifaceted, stemming from the combined properties of the DDC ligand and the silver ion.

• The Diethyldithiocarbamate (DDC) Ligand: The primary mechanism of DDC's inhibitory action is through its ability to chelate metal cofactors essential for enzyme activity. Metalloenzymes are a key target. Additionally, DDC can interact with sulfhydryl groups of cysteine residues within proteins, potentially leading to conformational changes and inactivation of the enzyme.

• The Silver(I) Ion: Silver ions are known to have high affinity for sulfhydryl groups, and could therefore directly interact with cysteine residues in enzymes, leading to their inhibition. Furthermore, silver ions can participate in redox reactions, potentially leading to the generation of reactive oxygen species (ROS), which can indirectly affect enzyme activity and trigger cellular stress responses.

• The AgDDC Complex: As a water-insoluble compound, the delivery and bioavailability of the active components will be significantly different from more soluble DDC salts. It is plausible that AgDDC acts as a carrier for the DDC ligand, which may be released intracellularly. The complex itself might also interact with cellular components.

Caption: Proposed dual mechanism of AgDDC enzyme inhibition.

Quantitative Data on Dithiocarbamate (B8719985) Enzyme Inhibition

Dithiocarbamate Derivative	hCA I (Ki, nM)	hCA II (Ki, nM)	hCA IX (Ki, nM)	hCA XII (Ki, nM)
Primary Amines
Methyl-DTC	9.8	4.6	25.4	9.8
Ethyl-DTC	7.5	3.9	21.5	8.1
Propyl-DTC	6.9	3.1	19.8	7.5
Secondary Amines
Dimethyl-DTC	85.3	50.3	1105	169
Diethyl-DTC	75.6	45.8	98.6	31.7
Di-n-propyl-DTC	25.8	9.8	15.6	10.9
Cyclic Amines
Pyrrolidine-DTC	45.8	21.5	19.8	15.3
Piperidine-DTC	33.6	15.8	10.5	9.6
Morpholine-DTC	0.88	0.95	5.8	3.5

Data adapted from studies on various dithiocarbamate salts, not specifically silver diethyldithiocarbamate.

Hypothetical Cellular Signaling Pathways Affected by AgDDC

Based on the known effects of DDC and silver, AgDDC may impact multiple cellular signaling pathways. DDC is a known inhibitor of the NF-κB signaling pathway[1][2][3][4][5][6]. Silver ions and nanoparticles are known to induce oxidative stress, leading to the activation of stress-response pathways such as p53 and MAPKs (p38, JNK)[7][8][9][10].

Caption: Hypothetical signaling pathways modulated by AgDDC.

Experimental Protocols

Due to its poor water solubility, assays with AgDDC require the use of an organic solvent such as dimethyl sulfoxide (B87167) (DMSO) or pyridine (B92270) for the preparation of stock solutions. It is crucial to include appropriate solvent controls in all experiments.

General Experimental Workflow

Caption: Workflow for enzyme inhibition assay with insoluble compounds.

Superoxide (B77818) Dismutase (SOD) Inhibition Assay

This protocol is adapted for a 96-well plate format and utilizes the xanthine (B1682287)/xanthine oxidase system to generate superoxide radicals, which then reduce a tetrazolium salt (WST-1) to a colored formazan (B1609692) product. SOD inhibits this reaction.

Materials:

• AgDDC

• DMSO

• Xanthine Oxidase

• Xanthine

• WST-1 (or similar tetrazolium salt)

• Potassium phosphate (B84403) buffer (50 mM, pH 7.4)

• 96-well microplate

• Microplate reader

Procedure:

• Prepare a 10 mM stock solution of AgDDC in DMSO.

• Prepare serial dilutions of the AgDDC stock solution in DMSO.

• Prepare the following solutions in potassium phosphate buffer:

  • Xanthine solution (e.g., 1 mM)

  • WST-1 solution (e.g., 1 mM)

  • Xanthine oxidase solution (concentration to be optimized to give a linear rate of WST-1 reduction)

• In a 96-well plate, add the following to each well:

  • 20 µL of buffer (for control) or AgDDC dilution (for test wells)

  • 20 µL of xanthine solution

  • 20 µL of WST-1 solution

  • 140 µL of buffer

• Pre-incubate the plate at 37°C for 10 minutes.

• Initiate the reaction by adding 20 µL of xanthine oxidase solution to all wells except the blank.

• Immediately measure the absorbance at 450 nm at 1-minute intervals for 10-20 minutes.

• Calculate the rate of reaction (change in absorbance per minute).

• Determine the percent inhibition for each AgDDC concentration and calculate the IC50 value.

Aldehyde Dehydrogenase (ALDH) Inhibition Assay

This protocol measures the activity of ALDH by monitoring the reduction of NAD+ to NADH, which results in an increase in absorbance at 340 nm.

Materials:

• AgDDC

• DMSO

• Aldehyde Dehydrogenase (e.g., from yeast)

• Acetaldehyde (B116499)

• NAD+

• HEPES buffer (50 mM, pH 8.0)

• 96-well UV-transparent microplate

• Microplate reader

Procedure:

• Prepare a 10 mM stock solution of AgDDC in DMSO.

• Prepare serial dilutions of the AgDDC stock solution in DMSO.

• Prepare the following solutions in HEPES buffer:

  • ALDH solution

  • Acetaldehyde solution (e.g., 4 mM)

  • NAD+ solution (e.g., 10 mM)

• In a 96-well plate, add the following to each well:

  • 50 µL of ALDH solution

  • 5 µL of buffer (for control) or AgDDC dilution (for test wells)

• Pre-incubate for 10 minutes at room temperature.

• Prepare a substrate mix containing acetaldehyde and NAD+ in HEPES buffer.

• Initiate the reaction by adding 45 µL of the substrate mix to each well.

• Immediately measure the absorbance at 340 nm at 1-minute intervals for 10-20 minutes.

• Calculate the rate of NADH formation and determine the IC50 value for AgDDC.

Xanthine Oxidase (XO) Inhibition Assay

This assay measures the activity of XO by monitoring the formation of uric acid from xanthine, which can be detected by an increase in absorbance at 295 nm.

Materials:

• AgDDC

• DMSO

• Xanthine Oxidase

• Xanthine

• Potassium phosphate buffer (50 mM, pH 7.5)

• 96-well UV-transparent microplate

• Microplate reader

Procedure:

• Prepare a 10 mM stock solution of AgDDC in DMSO.

• Prepare serial dilutions of the AgDDC stock solution in DMSO.

• Prepare the following solutions in potassium phosphate buffer:

  • Xanthine oxidase solution (e.g., 0.1 units/mL)

  • Xanthine solution (e.g., 150 µM)

• In a 96-well plate, add the following to each well:

  • 50 µL of buffer (for control) or AgDDC dilution (for test wells)

  • 30 µL of xanthine oxidase solution

• Pre-incubate at 25°C for 15 minutes.

• Initiate the reaction by adding 60 µL of xanthine solution.

• Incubate at 25°C for 30 minutes.

• Stop the reaction by adding 25 µL of 1N HCl.

• Measure the absorbance at 295 nm.

• Calculate the percent inhibition and determine the IC50 value.

Conclusion and Future Directions

Silver diethyldithiocarbamate presents an interesting case for enzyme inhibition, with a mechanism that is likely a composite of the actions of the DDC ligand and the silver ion. While the DDC moiety has demonstrated potent inhibition of several enzymes, particularly metalloenzymes, the precise role of the silver ion and the consequences of the compound's insolubility remain to be elucidated. The provided protocols offer a starting point for the systematic evaluation of AgDDC's inhibitory activity. Future research should focus on obtaining direct kinetic data for AgDDC with a panel of enzymes, exploring its cellular uptake and metabolism, and validating its effects on the proposed signaling pathways. Such studies will be crucial in determining the therapeutic potential of this and related compounds.

References

• 1. Diethyldithiocarbamate Suppresses an NF-κB Dependent Metastatic Pathway in Cholangiocarcinoma Cells [journal.waocp.org]
• 2. Diethyldithiocarbamate Suppresses an NF-κB Dependent Metastatic Pathway in Cholangiocarcinoma Cells -Asian Pacific Journal of Cancer Prevention | Korea Science [koreascience.kr]
• 3. Diethyldithiocarbamate suppresses an NF-kappaB dependent metastatic pathway in cholangiocarcinoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. merckmillipore.com [merckmillipore.com]
• 5. A Current Overview of the Biological and Cellular Effects of Nanosilver - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Silver Nanoparticle-Mediated Cellular Responses in Various Cell Lines: An in Vitro Model - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Silver Nanoparticles: Mechanism of Action and Probable Bio-Application - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Silver nanoparticles activate endoplasmic reticulum stress signaling pathway in cell and mouse models: The role in toxicity evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Silver Nanoparticles Induce HePG-2 Cells Apoptosis Through ROS-Mediated Signaling Pathways - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Determination of Arsenic in Water using the Silver Diethyldithiocarbamate Method

Introduction

Arsenic is a toxic element that can contaminate water sources, posing a significant risk to public health.[1] The United States Public Health Service recommends that arsenic concentration in drinking water not exceed 0.01 mg/L, and water with a concentration greater than 0.05 mg/L should be rejected for human consumption.[1] Therefore, accurate and sensitive methods for the determination of arsenic in aqueous samples are crucial. The silver diethyldithiocarbamate (B1195824) (SDDC) method is a widely used and reliable colorimetric technique for this purpose.[1][2]

This method relies on the reduction of inorganic arsenic to arsine gas (AsH₃). This is achieved by reacting the sample with zinc in an acidic medium.[3][4] The generated arsine gas is then passed through a scrubber to remove interfering sulfides and bubbled into a solution of silver diethyldithiocarbamate in pyridine (B92270).[3][5] Arsine reacts with the SDDC to form a soluble red-colored complex, which can be quantified spectrophotometrically.[3][6] The intensity of the color, measured at a maximum absorbance of approximately 535 nm, is directly proportional to the arsenic concentration in the sample.[3][7]

This application note provides a detailed protocol for the determination of arsenic in water using the SDDC method, intended for researchers, scientists, and professionals in drug development and water quality analysis.

Principle of the Method

The core of the SDDC method involves a two-step process:

• Reduction of Arsenic to Arsine: In a sealed generator, arsenic species in the water sample are reduced to volatile arsine gas (AsH₃) by the action of zinc metal in the presence of hydrochloric acid, potassium iodide, and stannous chloride.[3][4] The potassium iodide and stannous chloride act as pre-reductants to ensure all arsenic is in the As(III) state for efficient conversion to arsine.

• Formation of a Colored Complex: The generated arsine gas is passed through a scrubber containing lead acetate-impregnated glass wool to remove any hydrogen sulfide (B99878) that may have formed.[3] The purified arsine then reacts with a solution of silver diethyldithiocarbamate in pyridine to form a red-colored colloidal complex.[4][6] The reaction is believed to be: AsH₃ + 6 Ag(SDDC) → As(SDDC)₃ + 6 Ag + 3 H(SDDC)[4]

The absorbance of this red solution is then measured using a spectrophotometer, and the concentration of arsenic is determined by comparison with a calibration curve prepared from standard arsenic solutions.

Quantitative Data Summary

The silver diethyldithiocarbamate method is suitable for the determination of arsenic in the low mg/L to µg/L range. The following table summarizes the key quantitative parameters of this method based on various sources.

Parameter	Value	References
Applicability Range	5 to 200 µg/L	[3]
Wavelength of Max. Absorbance (λmax)	520 - 540 nm	[4][5][8]
Quantification Limit	0.004 mg/L (4 µg/L)	[9]
Detection Limit	10 µg/L for inorganic arsenic	[10]
Interferences	Antimony, Chromium, Cobalt, Copper, Mercury, Molybdenum, Nickel, Silver, Selenium, Germanium, Tellurium	[2][3][10]

Experimental Protocol

This protocol outlines the necessary reagents, equipment, and step-by-step procedure for the determination of arsenic in water samples.

Reagents and Materials

• Silver Diethyldithiocarbamate (SDDC) Reagent (0.5% w/v in Pyridine): Dissolve 1 g of silver diethyldithiocarbamate in 200 mL of pyridine. Store in a light-resistant bottle. This solution is stable for about one month.[4][5] Caution: Pyridine is hazardous; handle with care in a well-ventilated fume hood.[4]

• Arsenic Standard Solutions:

  • Stock Arsenic Solution (1000 mg/L): Dissolve 1.320 g of arsenic trioxide (As₂O₃), previously dried for at least one hour at 110°C, in 10 mL of 10 M NaOH and dilute to 1000 mL with deionized water.[3]

  • Intermediate Arsenic Solution (10.0 mg/L): Pipette 10.0 mL of the stock arsenic solution into a 1000-mL volumetric flask and dilute to the mark with deionized water.[5]

  • Working Arsenic Solutions: Prepare a series of standards by diluting the intermediate arsenic solution to cover the expected concentration range of the samples (e.g., 0, 2, 5, 10, 20 µg/L). Prepare fresh weekly.[3]

• Hydrochloric Acid (HCl), concentrated [4]

• Potassium Iodide (KI) Solution (15% w/v): Dissolve 15 g of KI in 100 mL of deionized water. Store in an amber bottle.[3]

• Stannous Chloride (SnCl₂) Solution: Dissolve 40 g of SnCl₂·2H₂O in 100 mL of concentrated HCl. Prepare fresh daily.[3]

• Lead Acetate (B1210297) Solution: Dissolve 10 g of lead acetate trihydrate (Pb(C₂H₃O₂)₂·3H₂O) in 100 mL of deionized water.[3]

• Zinc, granular, 20-mesh, arsenic-free [3]

• Glass Wool

Equipment

• Spectrophotometer, for use at 535 nm, with 1-cm cells.

• Arsine generator and absorption tube assembly.

• Volumetric flasks, pipettes, and other standard laboratory glassware.

• Fume hood.

Sample Preparation (for Total Arsenic)

For the determination of total arsenic, including organic forms, a digestion step is required. To determine only inorganic arsenic, this step can be omitted.[3]

• Pipette a suitable volume of the water sample (e.g., 100 mL) into the flask of the arsine generator.[3]

• Add 7 mL of 9M H₂SO₄ and 5 mL of concentrated HNO₃.[3]

• Evaporate the sample to fumes of sulfur trioxide to decompose organic compounds.[3]

• Cool the digested sample before proceeding to the arsine generation step.

Arsine Generation and Measurement

• Apparatus Setup: Prepare the scrubber by impregnating glass wool with the lead acetate solution and placing it in the scrubber tube of the arsine generator. Pipette 3.0 mL of the SDDC reagent into the absorber tube.[8]

• Pre-reduction: To the sample (or digested sample) in the generator flask, add 5 mL of concentrated HCl, 2 mL of the KI solution, and 8 drops of the SnCl₂ solution. Swirl and allow to stand for at least 15 minutes to reduce As(V) to As(III).[4]

• Arsine Generation: Add 3 g of granular zinc to the generator flask and immediately connect the scrubber-absorber assembly, ensuring the system is airtight.[10]

• Reaction: Allow the reaction to proceed for at least 30 minutes to ensure complete evolution of arsine.[3][8]

• Measurement: Disconnect the absorber tube and gently swirl to dissolve the red complex. Transfer the solution to a 1-cm cuvette and measure the absorbance at 535 nm against a reagent blank.[3]

• Calibration Curve: Prepare a calibration curve by plotting the absorbance of the standard solutions versus their known arsenic concentrations.

• Calculation: Determine the arsenic concentration in the sample from the calibration curve.

Interferences

Several metal ions can interfere with the SDDC method. Antimony is a notable positive interference as it forms stibine (B1205547) (SbH₃), which also reacts with the SDDC reagent to form a colored complex with a maximum absorbance at 510 nm.[1][2] Other metals such as chromium, cobalt, copper, mercury, molybdenum, and nickel can interfere with the evolution of arsine.[3] The lead acetate scrubber is effective in removing sulfide interference.[3]

Visualization

Experimental Workflow

Caption: Workflow for arsenic determination by the SDDC method.

Chemical Reaction Pathway

Caption: Key chemical reactions in the SDDC method.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. oasis.library.unlv.edu [oasis.library.unlv.edu]
• 3. nemi.gov [nemi.gov]
• 4. eusalt.com [eusalt.com]
• 5. images.hach.com [images.hach.com]
• 6. Silver diethyldithiocarbamate - Wikipedia [en.wikipedia.org]
• 7. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 8. pubs.usgs.gov [pubs.usgs.gov]
• 9. Arsenic Preparation by silver diethyldithiocarbamate (SDDC) methods. | PDF [slideshare.net]
• 10. edfhelpdesk.com [edfhelpdesk.com]

Application Notes and Protocols: Colorimetric Determination of Arsenic using Silver Diethyldithiocarbamate

For Researchers, Scientists, and Drug Development Professionals

Principle

The silver diethyldithiocarbamate (B1195824) (SDDC) method is a sensitive colorimetric technique for the determination of arsenic.[1][2] The procedure relies on the reduction of inorganic arsenic to arsine gas (AsH₃). In a specialized apparatus, arsenic (V) is first reduced to arsenic (III) using reagents like potassium iodide and stannous chloride in an acidic medium.[3][4][5] Subsequently, the addition of zinc metal generates hydrogen gas, which further reduces arsenic (III) to volatile arsine gas.[3][6][7]

The generated arsine gas is then bubbled through a scrubber, typically containing lead acetate-impregnated glass wool, to remove any interfering hydrogen sulfide (B99878).[3][6] The purified arsine gas then passes into an absorber tube containing a solution of silver diethyldithiocarbamate dissolved in a solvent such as pyridine (B92270) or chloroform.[6][7][8] The reaction between arsine and the SDDC solution forms a soluble red-colored complex.[1][6][9] The intensity of this red color, which is directly proportional to the arsenic concentration, is measured spectrophotometrically at a wavelength of approximately 520-540 nm.[6][7][10]

The overall reaction can be summarized as: AsH₃ + 6 Ag(DDC) → As(DDC)₃ + 6 Ag + 3 H(DDC)

Reagents and Materials

Reagents

• Silver Diethyldithiocarbamate (AgDDC), analytical grade[7]

• Pyridine or 1-Ephedrine in Chloroform[1][6]

• Hydrochloric Acid (HCl), concentrated, analytical grade[7][10]

• Potassium Iodide (KI), 15% (w/v) solution[3][4]

• Stannous Chloride (SnCl₂·2H₂O), 40% (w/v) in concentrated HCl[7][10]

• Zinc, granular or pellets, 20-mesh, arsenic-free[3][7]

• Lead Acetate (B1210297), 10% (w/v) solution[5]

• Arsenic Standard Solution (1000 mg/L)[6][7]

• Deionized Water[6]

• Absorbent Cotton or Glass Wool[7]

Materials

• Arsine Generator Assembly (Gutzeit apparatus)[1]

• Spectrophotometer

• Volumetric flasks, pipettes, and other standard laboratory glassware

• Heating mantle or hot plate

• Fume hood

Experimental Protocol

Preparation of Reagents

• Silver Diethyldithiocarbamate (SDDC) Absorbing Solution: Dissolve 1.0 g of silver diethyldithiocarbamate in 200 mL of pyridine.[6][7] Store in an amber bottle, protected from light. The solution is stable for about one month.[6]

• Potassium Iodide (KI) Solution (15% w/v): Dissolve 15 g of KI in 100 mL of deionized water.[3][4] Store in an amber bottle.

• Stannous Chloride (SnCl₂) Solution (40% w/v): Dissolve 40 g of SnCl₂·2H₂O in 100 mL of concentrated HCl.[3][10] This solution should be prepared fresh daily.[3]

• Lead Acetate Impregnated Glass Wool: Saturate glass wool with a 10% (w/v) lead acetate solution.[5] Dry it under a vacuum at room temperature and store it in an airtight container.[7]

• Arsenic Standard Solutions:

  • Stock Solution (1000 mg/L): Use a commercially available certified standard or prepare by dissolving 1.320 g of arsenic trioxide (As₂O₃) in 10 mL of 10M NaOH, followed by dilution to 1000 mL with deionized water.[3]

  • Intermediate and Working Standards: Prepare a series of dilutions from the stock solution to create a calibration curve. For example, prepare a 10 mg/L intermediate standard and then dilute to obtain working standards in the range of 0.02 to 0.20 mg/L.[6]

Sample Preparation and Digestion (for total arsenic)

For the determination of total arsenic, including organically bound forms, a digestion step is necessary to convert all arsenic to arsenic (V).[1]

• Transfer a measured aliquot of the sample to the arsine generator flask.

• Add 7 mL of 9M H₂SO₄ and 5 mL of concentrated HNO₃.[3]

• Heat the flask gently, evaporating the sample to fumes of sulfur trioxide to decompose organic matter.[3]

• Cool the flask and adjust the volume to approximately 100 mL with deionized water.[3] Note: If only inorganic arsenic is to be determined, this digestion step can be omitted.[3]

Arsine Generation and Collection

• Apparatus Assembly: Assemble the arsine generator, scrubber, and absorber tube. Ensure all connections are secure and leak-proof.[5] Place the lead acetate-impregnated glass wool into the scrubber part of the apparatus.[4][6]

• Pipette 3.0 mL of the SDDC absorbing solution into the absorber tube. [3]

• Reduction of As(V) to As(III): To the sample (or digested sample) in the generator flask, add 25 mL of concentrated HCl, 3 mL of 15% KI solution, and 1 mL of 40% SnCl₂ solution.[6] Swirl gently and allow the solution to stand for at least 15 minutes to ensure complete reduction of arsenate to arsenite.[5]

• Arsine Generation: Add 3-6 g of granular zinc to the generator flask and immediately connect the scrubber-absorber assembly.[3][5] The reaction will produce hydrogen gas, which will convert arsenite to arsine gas (AsH₃).

• Color Development: Allow the reaction to proceed for at least 30-45 minutes to ensure all the arsine has been evolved and bubbled through the SDDC solution.[3][7] A red color will develop in the absorber tube.

Spectrophotometric Measurement

• Transfer the colored solution from the absorber tube into a cuvette.

• Measure the absorbance of the solution at a wavelength of 520-540 nm against a reagent blank.[7][10] The reagent blank is prepared by following the same procedure but using deionized water instead of a sample.

• Determine the concentration of arsenic in the sample by comparing its absorbance to a calibration curve prepared from the arsenic standard solutions.

Data Presentation

Parameter	Value	Reference
Wavelength of Max. Absorbance	520 - 540 nm	[6][7][10]
Detection Limit	5 - 10 µg/L	[2][5]
Linear Range	Typically up to 20 µg of Arsenic	[3]
Stability of Colored Complex	Stable for approximately 2 hours	[7]

Interferences

Several ions can interfere with the accuracy of the SDDC method.

• Antimony (Sb): Antimony is a significant positive interference as it can form stibine (B1205547) (SbH₃), which also reacts with the SDDC solution to produce a colored complex with an absorption maximum around 510 nm.[1][6]

• Sulfide (S²⁻): Hydrogen sulfide can react with the SDDC solution. This is typically removed by the lead acetate scrubber.[6][8]

• Other Metals: High concentrations of metals such as chromium, cobalt, copper, mercury, molybdenum, and nickel can interfere with the generation of arsine gas.[8][11]

• Nitric Acid: The presence of nitric acid can lead to negative interference.[8]

Visualization

Caption: Workflow for Arsenic Determination by the SDDC Method.

References

• 1. oasis.library.unlv.edu [oasis.library.unlv.edu]
• 2. "Colorimetric determination and speciation of arsenic with silver dieth" by Daniel Carl Fischer [oasis.library.unlv.edu]
• 3. nemi.gov [nemi.gov]
• 4. studylib.net [studylib.net]
• 5. ijtimes.com [ijtimes.com]
• 6. images.hach.com [images.hach.com]
• 7. eusalt.com [eusalt.com]
• 8. NEMI Method Summary - 206.4 [nemi.gov]
• 9. Silver diethyldithiocarbamate - Wikipedia [en.wikipedia.org]
• 10. pubs.usgs.gov [pubs.usgs.gov]
• 11. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]

Application Notes and Protocols for the Preparation and Use of Silver Diethyldithiocarbamate Reagent in Arsenic Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

The determination of arsenic content is a critical analytical challenge in various fields, including environmental monitoring, food safety, and pharmaceutical drug development. The silver diethyldithiocarbamate (B1195824) (SDDC) method is a well-established and reliable colorimetric technique for the quantitative analysis of arsenic.[1][2] This method relies on the reaction of arsine gas (AsH₃), generated from an arsenic-containing sample, with a solution of SDDC to form a colored complex.[3][4] The intensity of the resulting color, which is directly proportional to the arsenic concentration, is then measured spectrophotometrically.[3][4] These application notes provide a comprehensive overview and detailed protocols for the preparation of the SDDC reagent and its application in arsenic analysis.

Principle of the Method

The silver diethyldithiocarbamate method for arsenic determination involves a multi-step process:

• Sample Digestion (for organic matrices): Organic arsenic compounds are decomposed using strong acids to liberate inorganic arsenic (V).[3]

• Reduction of Arsenic: Arsenic (V) is reduced to arsenic (III) using reagents like potassium iodide and stannous chloride.[3]

• Arsine Generation: In an acidic medium, zinc is added to the sample, reducing arsenic (III) to volatile arsine gas (AsH₃).[5][6]

• Gas Scrubbing: The generated arsine gas is passed through a scrubber, typically containing lead acetate-impregnated glass wool, to remove any interfering hydrogen sulfide.[3]

• Color Formation: The purified arsine gas is then bubbled through an absorbing solution of silver diethyldithiocarbamate, typically in pyridine (B92270) or 1-ephedrine in chloroform (B151607).[7][8] The reaction between arsine and SDDC forms a red-colored complex.[4][5]

• Spectrophotometric Measurement: The absorbance of the red complex is measured at a specific wavelength, and the concentration of arsenic is determined by comparison with a standard curve.[3][5]

Quantitative Data Summary

The following tables summarize the key quantitative parameters associated with the silver diethyldithiocarbamate method for arsenic analysis.

Table 1: Reagent and Standard Solution Concentrations

Reagent/Solution	Concentration/Preparation	Reference
Silver Diethyldithiocarbamate (SDDC) Solution	0.5 g in 100 mL of pyridine or 1 g in 200 mL of pyridine.[3][6]	[3][6]
Potassium Iodide (KI) Solution	15 g in 100 mL of demineralized water.[3]	[3]
Stannous Chloride (SnCl₂) Solution	40 g of SnCl₂·2H₂O in 100 mL of concentrated HCl (prepare fresh daily).[3]	[3]
Lead Acetate (B1210297) Solution (for scrubber)	10 g of (CH₃COO)₂Pb·3H₂O in 100 mL of demineralized water.	[3]
Zinc	Granular, 20 mesh, arsenic-free.[3]	[3]
Arsenic Stock Standard Solution I	1.320 g As₂O₃ in 10 mL 10M NaOH, diluted to 1000 mL with demineralized water (1.00 mL = 1.00 mg As).[3]	[3]
Arsenic Standard Solution II	5.00 mL of Stock Solution I and 1 mL concentrated HNO₃ diluted to 500.0 mL with demineralized water (1.00 mL = 10.0 µg As).[3]	[3]
Arsenic Standard Solution III	10.00 mL of Standard Solution II and 1 mL concentrated HNO₃ diluted to 100.0 mL with demineralized water (1.00 mL = 1.00 µg As).[3]	[3]

Table 2: Spectrophotometric Parameters and Performance

Parameter	Value	Reference
Wavelength of Maximum Absorbance (λmax)	535 nm - 540 nm	[5][6][7]
Alternative Wavelength (Antimony interference)	>600 nm (where antimony complex does not absorb)	[9]
Detection Limit	1 ppm to 10 µg/L	[4][7]
Application Range	5 to 200 µg/L	[3]

Experimental Protocols

Protocol 1: Preparation of Silver Diethyldithiocarbamate (SDDC) Reagent

This protocol describes the synthesis of solid SDDC.

Materials:

• Sodium diethyldithiocarbamate (NaDDC)

• Silver nitrate (B79036) (AgNO₃)

• Demineralized water, chilled

• Beakers

• Magnetic stirrer and stir bar

• Vacuum filtration apparatus (Buchner funnel, filter paper, flask)

• Desiccator

Procedure:

• Prepare Solutions:

  • Dissolve 4.5 g of sodium diethyldithiocarbamate in 200 mL of chilled demineralized water in a beaker.

  • Dissolve 3.4 g of silver nitrate in 200 mL of chilled demineralized water in a separate beaker.[7]

• Precipitation: While stirring vigorously, slowly add the silver nitrate solution to the sodium diethyldithiocarbamate solution. A precipitate will form immediately.[5]

• Filtration: Vacuum filter the resulting precipitate using a Buchner funnel and filter paper.

• Washing: Wash the precipitate twice with 100 mL portions of chilled demineralized water.[7]

• Drying: Dry the collected silver diethyldithiocarbamate in a desiccator.[7]

• Storage: Store the dried reagent in a dark, cool place.

Protocol 2: Preparation of SDDC Absorbing Solution

Materials:

• Silver diethyldithiocarbamate (prepared in Protocol 1)

• Pyridine (ACS Reagent Grade) or 1-Ephedrine and Chloroform

• Amber bottle

• Volumetric flask (200 mL)

Procedure:

• Dissolve 1.0 g of silver diethyldithiocarbamate in 200 mL of pyridine in a 200 mL volumetric flask.[6]

• Mix until the solid is completely dissolved. The solution should be clear and bright yellow.[10]

• Store the solution in a tightly sealed amber bottle, protected from light. The solution is stable for about two weeks.[6]

  • Alternative Solvent: If the odor of pyridine is objectionable, a solution of 1-ephedrine in chloroform can be used as the solvent for the SDDC.[8]

Protocol 3: Arsenic Analysis

Materials:

• Arsine generator apparatus (flask, scrubber, absorber tube)

• Spectrophotometer

• Standard laboratory glassware

• Reagents and standard solutions as listed in Table 1.

Procedure:

• Sample Preparation:

  • For water samples, an appropriate volume is taken directly.

  • For samples containing organic matter, a digestion with sulfuric and nitric acids is required to decompose organic compounds.[3]

• Preparation of Scrubber: Loosely pack the scrubber tube with glass wool that has been impregnated with lead acetate solution.[3]

• Apparatus Assembly: Assemble the arsine generator, scrubber, and absorber. Ensure all connections are airtight to prevent loss of arsine gas.[4]

• Addition of Reagents to Generator Flask:

  • To the sample (or standard/blank) in the generator flask, add 7 mL of 9M H₂SO₄ and 5 mL of concentrated HNO₃ if digestion is needed, and heat appropriately.[3]

  • For the reduction step, add 5 mL of concentrated HCl, 2 mL of potassium iodide solution, and 1 mL of stannous chloride solution.[1] Allow the mixture to stand for at least 10-15 minutes to ensure complete reduction of As(V) to As(III).[6][7]

• Addition of Absorbing Solution: Pipette 3.0 mL of the SDDC absorbing solution into the absorber tube.[7]

• Arsine Generation and Collection:

  • Rapidly add 3 g of granular zinc to the generator flask and immediately connect it to the scrubber-absorber assembly.[10]

  • Allow the reaction to proceed for 30-45 minutes at room temperature, swirling the flask periodically.[7][10] Hydrogen gas will be generated, which will carry the arsine through the scrubber and into the absorbing solution.

• Spectrophotometric Measurement:

  • After the reaction is complete, disconnect the absorber tube.

  • Measure the absorbance of the solution in a 1-cm cuvette at 535 nm using a spectrophotometer.[4] Use a reagent blank to zero the instrument.

• Calibration Curve and Calculation:

  • Prepare a series of arsenic standards and a blank.

  • Process the standards and blank through the same procedure as the samples.

  • Plot a calibration curve of absorbance versus arsenic concentration.

  • Determine the arsenic concentration in the sample from the calibration curve.

Interferences

Several ions can potentially interfere with the silver diethyldithiocarbamate method:

• Sulfide: Removed by the lead acetate scrubber.[3]

• Antimony: Forms a hydride (stibine) that also reacts with SDDC, creating a positive interference with a maximum absorbance at 510 nm.[1]

• Other Metals: High concentrations of chromium, cobalt, copper, mercury, molybdenum, and nickel can interfere with the evolution of arsine.[4][8]

Visualizations

References

• 1. oasis.library.unlv.edu [oasis.library.unlv.edu]
• 2. "Colorimetric determination and speciation of arsenic with silver dieth" by Daniel Carl Fischer [oasis.library.unlv.edu]
• 3. nemi.gov [nemi.gov]
• 4. edfhelpdesk.com [edfhelpdesk.com]
• 5. Silver diethyldithiocarbamate - Wikipedia [en.wikipedia.org]
• 6. eusalt.com [eusalt.com]
• 7. pubs.usgs.gov [pubs.usgs.gov]
• 8. NEMI Method Summary - 206.4 [nemi.gov]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for the Analysis of Environmental Samples Using Silver Diethyldithiocarbamate

For Researchers, Scientists, and Drug Development Professionals

Application Notes

Introduction

Silver diethyldithiocarbamate (B1195824) (SDDC) is a widely used reagent for the colorimetric determination of arsenic in various environmental matrices, including water, soil, and geological materials.[1][2][3] The methodology is based on the reaction of arsine gas (AsH₃), generated from the sample, with an SDDC solution to form a colored complex.[2][4][5] The intensity of the resulting color, which is proportional to the arsenic concentration, is then measured spectrophotometrically. This method is noted for its simplicity, rapidity, and relatively low cost, making it suitable for routine analysis of a large number of samples.[1]

Principle of the Method

The core of the SDDC method involves the conversion of arsenic in the sample to arsine gas. This is typically achieved by reducing arsenic species to As(III) using reagents like potassium iodide (KI) and stannous chloride (SnCl₂), followed by the reduction of As(III) to arsine (AsH₃) with zinc metal in an acidic medium.[1][2] The evolved arsine gas is then bubbled through a solution of SDDC, usually in an organic solvent like pyridine (B92270) or chloroform (B151607), to form a red-colored complex.[2][4][5] The absorbance of this complex is measured at a specific wavelength, typically around 535-540 nm, to quantify the arsenic concentration.[1][2][6]

Applications

The primary application of the SDDC method is the determination of total inorganic arsenic in a variety of environmental samples:

• Water Analysis: The method is applicable to drinking water, freshwater, and saline waters.[4][5] It can be used to measure arsenic concentrations from as low as 5 µg/L to 200 µg/L, with the possibility of sample dilution for higher concentrations.[2]

• Geological Materials, Soil, and Sediment: The method has been successfully applied to determine arsenic in geological materials, soil, and sediment samples after appropriate acid digestion.[1][2] The detection limit in solid samples is typically around 1 ppm.[1]

• Industrial Wastes: With a digestion step to handle complex matrices, the SDDC method can be used for the analysis of industrial waste samples.[4][5]

Interferences

Several ions can potentially interfere with the SDDC method. These include:

• Heavy Metals: High concentrations of chromium, cobalt, copper, mercury, molybdenum, nickel, and silver can interfere with the generation of arsine.[4][5][7]

• Antimony: Antimony can be reduced to stibine (B1205547) (SbH₃), which also reacts with SDDC to form a colored complex, leading to positive interference.[7][8] The antimony complex has an absorption maximum at a slightly different wavelength (around 510 nm), and this can be exploited for simultaneous determination or correction.[7][9]

• Sulfides: Hydrogen sulfide (B99878) (H₂S) can interfere, but it is effectively removed by passing the gas stream through a scrubber containing lead acetate-impregnated glass wool.[2][5]

• Nitric Acid: The presence of nitric acid can lead to negative interference and should be removed, for instance by fuming with sulfuric acid, if present in the sample digest.[4][5]

Quantitative Data Summary

The following tables summarize the quantitative data gathered from various sources regarding the performance of the silver diethyldithiocarbamate method for arsenic analysis.

Table 1: Method Performance for Arsenic Determination

Parameter	Value	Sample Matrix	Reference
Detection Limit	1 ppm	Geological Materials	[1]
Detection Limit	10 µg/L	Water	[4][5]
Detection Limit	5 µg/L	Water	[3]
Detection Limit	7 mg/L	Surface Water
Applicable Range	5 to 200 µg/L	Water	[2]
Wavelength (λmax)	540 nm	-	[1][6]
Wavelength (λmax)	535 nm	-	[2]
Relative Standard Deviation	±13.8%	Synthetic Water Sample (40 µg/L)	[5]
Relative Error	0%	Synthetic Water Sample (40 µg/L)	[5]
Recovery	90% to 110%	Spiked Surface Water	[10]

Table 2: Reagent Concentrations for Arsenic Analysis

Reagent	Concentration/Amount	Purpose	Reference
Silver Diethyldithiocarbamate (SDDC)	0.5 g in 100 mL pyridine	Absorbing Solution	[2]
Potassium Iodide (KI)	15 g in 100 mL demineralized water	Prereduction of As(V) to As(III)	[2]
Stannous Chloride (SnCl₂)	40 g SnCl₂·2H₂O in 100 mL conc. HCl	Prereduction of As(V) to As(III)	[6]
Zinc (mossy or dust)	4 to 6 pieces or ~1 g	Generation of Arsine	[1][11]
Hydrochloric Acid (HCl)	Concentrated	Acid medium for arsine generation	[6]
Lead Acetate (B1210297)	10 g in 100 mL demineralized water	Impregnating scrubber to remove H₂S	[2]

Experimental Protocols

Protocol 1: Determination of Total Arsenic in Water Samples

This protocol is adapted from EPA Method 206.4 and Standard Methods for the Examination of Water and Wastewater.[4][5]

1. Sample Preparation:

• For total arsenic, digest the sample using an appropriate acid digestion method (e.g., EPA Method 206.5) to decompose organic matter.[2][5]
• If only inorganic arsenic is to be determined, omit the digestion step.[2] Preserve the sample with sulfuric acid if nitric acid is to be avoided.[4][5]
• Pipette a suitable volume of the sample (e.g., 100 mL, containing less than 20 µg of As) into the arsine generator flask.[2]

2. Reagent Preparation:

• SDDC Absorbing Solution: Dissolve 1 g of silver diethyldithiocarbamate in 200 mL of pyridine. Store in a light-protected bottle.[2][6] Alternatively, 1-ephedrine in chloroform can be used to avoid the odor of pyridine.[4]
• Potassium Iodide (KI) Solution (15% w/v): Dissolve 15 g of KI in 100 mL of demineralized water.
• Stannous Chloride (SnCl₂) Solution: Dissolve 40 g of SnCl₂·2H₂O in 100 mL of concentrated hydrochloric acid.[6]
• Lead Acetate Solution (10% w/v): Dissolve 10 g of Pb(C₂H₃O₂)₂·3H₂O in 100 mL of demineralized water.[2]

3. Arsine Generation and Measurement:

• To the sample in the generator flask, add a volume of concentrated HCl.
• Add 2 mL of 15% KI solution and 8 drops of the SnCl₂ solution.[11] Mix and allow to stand for at least 10 minutes to ensure the reduction of As(V) to As(III).[1]
• Impregnate the glass wool in the scrubber with the lead acetate solution.
• Pipette 4 mL of the SDDC absorbing solution into the absorber tube.[11]
• Add 1 g of zinc dust or 4-6 pieces of mossy zinc to the generator flask and immediately connect the scrubber-absorber assembly.[1][11]
• Allow the arsine gas to bubble through the SDDC solution for at least 30 minutes.[1]
• Transfer the absorbing solution to a cuvette and measure the absorbance at 535 nm using a spectrophotometer, with a reagent blank as the reference.[2][5]
• Determine the arsenic concentration from a calibration curve prepared using arsenic standards.

Protocol 2: Determination of Arsenic in Geological Materials

This protocol is based on the method described by the U.S. Geological Survey.[1]

1. Sample Digestion:

• Weigh 1 g of the sample into a Teflon beaker.
• Add 2 mL of concentrated HNO₃, 6 mL of concentrated HCl, and 15 mL of HF.
• Heat the mixture to dryness at 110°C.
• Dissolve the residue in 10 mL of 1 M HCl.

2. Arsine Generation and Measurement:

• Transfer a 5 mL aliquot of the sample solution to a test tube.
• Add 1 mL of a 1% iron solution to ensure a constant rate of hydrogen evolution.[1]
• Add 1 mL of 40% KI solution and 1 mL of 20% SnCl₂·2H₂O solution. Mix and let it stand for 10 minutes.[1]
• Add 4-6 pieces of mossy zinc to the solution and immediately connect the arsine generation assembly.
• Allow the generated arsine to bubble for 30 minutes through 3 mL of the SDDC absorbing solution.[1]
• Measure the absorbance of the complex at 540 nm.[1]
• Quantify the arsenic concentration against standards prepared in a similar matrix.

Visualizations

Caption: Experimental workflow for arsenic determination using the SDDC method.

Caption: Reaction pathway of arsine with silver diethyldithiocarbamate.

References

• 1. pubs.usgs.gov [pubs.usgs.gov]
• 2. nemi.gov [nemi.gov]
• 3. "Colorimetric determination and speciation of arsenic with silver dieth" by Daniel Carl Fischer [oasis.library.unlv.edu]
• 4. NEMI Method Summary - 206.4 [nemi.gov]
• 5. edfhelpdesk.com [edfhelpdesk.com]
• 6. eusalt.com [eusalt.com]
• 7. NEMI Method Summary - 3500-As B [nemi.gov]
• 8. pjoes.com [pjoes.com]
• 9. Spectrophotometric determination of arsenic and antimony by the silver diethyldithiocarbamate method - Analyst (RSC Publishing) [pubs.rsc.org]
• 10. researchgate.net [researchgate.net]
• 11. studylib.net [studylib.net]

Application Notes and Protocols: Silver Diethyldithiocarbamate as a Copper Chelator in Biological Samples

For Researchers, Scientists, and Drug Development Professionals

Introduction

Copper is an essential trace element vital for a myriad of physiological processes, including cellular respiration, antioxidant defense, and neurotransmitter synthesis. However, dysregulation of copper homeostasis is implicated in various pathological conditions, including neurodegenerative diseases, cancer, and inflammation. The ability to accurately quantify and modulate copper levels in biological samples is therefore of paramount importance in both basic research and drug development.

Silver diethyldithiocarbamate (B1195824) (Ag-DDC) is a potent chelator that forms a stable, colored complex with copper (II) ions. This property makes it a valuable tool for the quantification of copper in diverse biological matrices. Furthermore, by sequestering copper, Ag-DDC can be employed to investigate the roles of this metal in cellular signaling pathways and to assess the therapeutic potential of copper chelation.

These application notes provide detailed protocols for the use of silver diethyldithiocarbamate in the preparation of reagents, quantification of copper in various biological samples using spectrophotometry and Electron Spin Resonance (ESR) spectroscopy, and for assessing its impact on the activity of copper-dependent enzymes such as superoxide (B77818) dismutase (SOD).

Data Presentation

Table 1: Spectrophotometric Properties of the Copper-Diethyldithiocarbamate Complex

Parameter	Value	Reference(s)
Maximum Absorbance (λmax)	435 - 440 nm	[1]
Molar Absorptivity (ε)	3.16 × 10⁵ L·mol⁻¹·cm⁻¹	[1]
Linearity Range for Copper (II)	0.02 - 12.0 µg/mL	[1]
Limit of Detection (LOD)	0.023 µg/mL	[1]
Optimal pH for Complex Formation	5.0 - 8.0	[1]

Table 2: Comparison of Ag-DDC with other Copper Chelators

Chelator	Method of Action	Advantages	Disadvantages	Reference(s)
Silver Diethyldithiocarbamate (Ag-DDC)	Forms a stable, colored complex with Cu(II).	High sensitivity for spectrophotometric analysis; complex is suitable for ESR.	Insoluble in water, requires organic solvents.	[2]
Sodium Diethyldithiocarbamate (Na-DDC)	Forms the same Cu(DDC)₂ complex as Ag-DDC.	Water-soluble, widely used.	May be less stable in acidic solutions.	[1]
Bathocuproine Disulfonate (BCS)	Specifically chelates Cu(I).	Water-soluble, high specificity for Cu(I).	Does not chelate Cu(II).	[3]
Tetrathiomolybdate (TM)	Forms a tripartite complex with copper and albumin.	Effective in vivo copper chelator.	Can have off-target effects.

Experimental Protocols

Protocol 1: Preparation of Silver Diethyldithiocarbamate (Ag-DDC) Reagent

Objective: To prepare a stock solution of Ag-DDC for use in copper chelation assays.

Materials:

• Silver diethyldithiocarbamate (Ag-DDC) powder

• Pyridine (B92270) (analytical grade)

• Amber glass bottle

Procedure:

• In a fume hood, accurately weigh 1.0 g of silver diethyldithiocarbamate powder.

• Transfer the powder to a 200 mL volumetric flask.

• Add approximately 150 mL of pyridine to the flask.

• Stopper the flask and sonicate or shake vigorously until the Ag-DDC is completely dissolved. The solution will have an intense yellow color.

• Bring the solution to a final volume of 200 mL with pyridine.

• Transfer the solution to an amber glass bottle for storage.

• Store the reagent at 4°C, protected from light. The solution is stable for several weeks.

Note: Pyridine is a toxic and flammable solvent. Handle with appropriate personal protective equipment in a well-ventilated fume hood.

Protocol 2: Spectrophotometric Quantification of Copper in Tissue Homogenates

Objective: To determine the concentration of copper in tissue samples using the Ag-DDC colorimetric method.

Materials:

• Tissue sample (e.g., liver, brain)

• Phosphate-buffered saline (PBS), pH 7.4

• Trichloroacetic acid (TCA), 20% (w/v)

• Ag-DDC reagent (from Protocol 1)

• Chloroform (B151607) or Carbon Tetrachloride (analytical grade)

• Copper standard solution (1000 µg/mL)

• Spectrophotometer and cuvettes

Procedure:

A. Sample Preparation:

• Accurately weigh approximately 100-200 mg of fresh or frozen tissue.

• Homogenize the tissue in 1 mL of ice-cold PBS using a tissue homogenizer.

• Transfer the homogenate to a microcentrifuge tube.

• Add an equal volume of 20% TCA to precipitate proteins.

• Vortex thoroughly and incubate on ice for 15 minutes.

• Centrifuge at 10,000 x g for 10 minutes at 4°C.

• Carefully collect the supernatant, which contains the copper ions.

B. Colorimetric Reaction and Measurement:

• Prepare a standard curve by diluting the copper standard solution to concentrations ranging from 0.5 to 10 µg/mL.

• In separate glass tubes, add 500 µL of the sample supernatant or copper standard.

• Add 1 mL of the Ag-DDC reagent to each tube.

• Add 1 mL of chloroform or carbon tetrachloride to each tube.

• Vortex vigorously for 2 minutes to extract the copper-DDC complex into the organic phase.

• Centrifuge at 2,000 x g for 5 minutes to separate the phases.

• Carefully transfer the organic (lower) phase to a clean cuvette.

• Measure the absorbance at 435 nm using the spectrophotometer. Use the organic solvent as a blank.

• Calculate the copper concentration in the samples by comparing their absorbance to the standard curve.

Protocol 3: Quantification of Copper in Cultured Cells

Objective: To measure the intracellular copper concentration in cultured cells.

Materials:

• Cultured cells

• PBS, pH 7.4

• Cell scraper

• Nitric acid (trace metal grade), 70%

• Hydrogen peroxide (30%)

• Ag-DDC reagent (from Protocol 1)

• Chloroform or Carbon Tetrachloride

Procedure:

• Culture cells to the desired confluency in a culture plate.

• Wash the cells twice with ice-cold PBS to remove any residual media.

• Lyse the cells by adding 500 µL of 70% nitric acid and 100 µL of 30% hydrogen peroxide directly to the plate.

• Incubate at room temperature for 1 hour to ensure complete cell lysis and digestion of organic matter.

• Scrape the cell lysate and transfer it to a clean tube.

• Heat the lysate at 95°C for 2 hours. Caution: perform this step in a fume hood with appropriate safety measures.

• Allow the solution to cool to room temperature.

• Neutralize the acidic solution by carefully adding a suitable base (e.g., NaOH) until the pH is between 5 and 7.

• Proceed with the colorimetric reaction and measurement as described in Protocol 2, steps B2-B9.

Protocol 4: Electron Spin Resonance (ESR) Spectroscopy for Copper Detection

Objective: To detect and relatively quantify the copper chelated by Ag-DDC in a biological sample using ESR spectroscopy.

Materials:

• Biological sample (e.g., tissue homogenate, cell lysate) prepared as in Protocol 2 or 3.

• Ag-DDC reagent (from Protocol 1)

• ESR spectrometer and quartz ESR tubes

Procedure:

• To 500 µL of the prepared biological sample, add 500 µL of the Ag-DDC reagent.

• Vortex the mixture for 1 minute to allow for the formation of the Cu(DDC)₂ complex.

• Transfer the solution to a quartz ESR tube.

• Freeze the sample rapidly in liquid nitrogen.

• Record the ESR spectrum at a low temperature (e.g., 77 K).

• The characteristic ESR spectrum of the Cu(DDC)₂ complex will exhibit hyperfine splitting due to the copper nucleus (I=3/2), resulting in four lines in the g-parallel region.

• The intensity of the ESR signal is proportional to the concentration of the copper complex. For relative quantification, compare the signal intensity of the samples to that of a known concentration of a copper standard treated with Ag-DDC.

Protocol 5: Superoxide Dismutase (SOD) Activity Assay

Objective: To assess the effect of copper chelation by Ag-DDC on the activity of Cu/Zn-SOD.

Materials:

• Biological sample (e.g., cell lysate, tissue homogenate)

• Assay buffer (e.g., 50 mM potassium phosphate (B84403) buffer, pH 7.8)

• Xanthine (B1682287) solution

• Xanthine oxidase solution

• Cytochrome c solution

• Ag-DDC solution (in a suitable solvent like DMSO for cell-based assays)

• Spectrophotometer

Procedure:

• Prepare the biological sample and determine its protein concentration.

• Pre-incubate the sample with the desired concentration of Ag-DDC (or vehicle control) for a specified time.

• In a cuvette, combine the assay buffer, xanthine solution, and cytochrome c solution.

• Add the pre-incubated sample to the cuvette.

• Initiate the reaction by adding xanthine oxidase. This will generate superoxide radicals, which will reduce cytochrome c.

• Monitor the increase in absorbance at 550 nm over time. The rate of increase is proportional to the rate of superoxide production.

• SOD in the sample will inhibit the reduction of cytochrome c by scavenging superoxide radicals. The SOD activity is calculated as the percentage of inhibition of the rate of cytochrome c reduction.

• Compare the SOD activity in Ag-DDC-treated samples to the control to determine the effect of copper chelation.

Visualizations

Caption: Experimental workflow for copper chelation and analysis.

Caption: Impact of Ag-DDC on copper-dependent pathways.

Caption: Logical flow of Ag-DDC application.

References

• 1. Copper and Mercury in Food, Biological and Pharmaceutical Samples: Spectrophotometric Estimation as Cu(DDTC)2 [scirp.org]
• 2. Silver diethyldithiocarbamate - Wikipedia [en.wikipedia.org]
• 3. Current Biomedical Use of Copper Chelation Therapy - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Spectrophotometric Determination of Arsenic with Silver Diethyldithiocarbamate

Audience: Researchers, scientists, and drug development professionals.

Introduction

The silver diethyldithiocarbamate (B1195824) (SDDC) method is a well-established and reliable colorimetric technique for the quantitative determination of low levels of arsenic in various samples, including water, industrial wastes, and biological materials.[1][2][3] The principle of this method is based on the conversion of arsenic in a sample to its volatile hydride form, arsine (AsH₃), which is then reacted with a solution of SDDC in an organic solvent to produce a stable red-colored complex.[2][4] The intensity of this color, which is directly proportional to the arsenic concentration, is measured using a spectrophotometer.[5]

The core chemical process involves two main stages:

• Reduction: Inorganic arsenic in the sample is reduced to gaseous arsine (AsH₃). This is typically achieved in an acidic medium using a reducing agent like zinc.[2][6] For the determination of total arsenic (both inorganic and organic forms), a preliminary digestion step with strong acids is required to decompose organic arsenicals.[4]

• Complexation and Detection: The generated arsine gas is bubbled through a solution containing silver diethyldithiocarbamate, usually in pyridine (B92270) or chloroform.[4][7] The arsine reacts with the SDDC to form a soluble, red-colored colloidal complex, which exhibits a maximum absorbance at approximately 535 nm.[1][4]

Experimental Protocols

Apparatus and Reagents

Apparatus:

• Arsine generator, scrubber, and absorber assembly (must be airtight during operation).[2][4]

• Spectrophotometer suitable for use in the visible range (~535 nm).[4]

• Standard laboratory glassware (volumetric flasks, pipettes, beakers).

• Hot plate for digestion.

Reagents:

• Silver Diethyldithiocarbamate (SDDC) Solution: Dissolve 1.0 g of AgS₂CN(C₂H₅)₂ in 200 mL of pyridine. Store in a light-protected bottle. This solution is stable for approximately two weeks.[8] Caution: Pyridine is toxic and has a strong, unpleasant odor. Handle in a fume hood. An alternative is to use 1-ephedrine in chloroform.[2][5]

• Hydrochloric Acid (HCl): Concentrated, analytical grade.

• Potassium Iodide (KI) Solution (15% w/v): Dissolve 15 g of KI in 100 mL of deionized water. Store in a brown bottle.

• Stannous Chloride (SnCl₂) Solution: Dissolve 40 g of SnCl₂·2H₂O in 100 mL of concentrated HCl.[8]

• Lead Acetate (B1210297) Solution: Dissolve 10 g of lead acetate in 100 mL of deionized water. Use this to impregnate glass wool for the scrubber.[4]

• Zinc: Granular, 20-30 mesh, low in arsenic.

• Arsenic Standard Solutions:

  • Stock Solution (1.00 mg/mL): Dissolve 1.320 g of dried arsenic trioxide (As₂O₃) in 10 mL of 1M NaOH and dilute to 1000 mL with deionized water.[4]

  • Intermediate and Working Standards: Prepare by diluting the stock solution to desired concentrations (e.g., 10.0 µg/mL and 1.0 µg/mL).[4]

Sample Preparation (Total Arsenic)

For samples containing organic arsenic compounds or for analysis of total arsenic, a digestion step is mandatory.[4]

• Pipette a suitable volume of the sample (containing < 20 µg As) into the generator flask.[4]

• Add 7 mL of 9M H₂SO₄ and 5 mL of concentrated HNO₃.[4]

• Heat the sample on a hot plate, evaporating the solution to fumes of sulfur trioxide to decompose organic matter.[4]

• Cool the flask and add a small amount of deionized water before proceeding to the analysis step.

Note: For determining only inorganic arsenic, this digestion step should be omitted.[4]

Arsine Generation and Measurement Procedure

• Setup: Place a sample aliquot (digested or undigested, containing 1-20 µg of As) into the arsine generator flask and dilute to approximately 100 mL with deionized water.[4] Prepare a blank and a series of standards in the same manner.[4]

• Pre-reduction: To each flask, add 2 mL of the 15% KI solution and 2 mL of the SnCl₂ solution. Swirl gently and allow the solution to stand for at least 15 minutes to ensure the reduction of As(V) to As(III).[4][8]

• Apparatus Assembly: While the pre-reduction is occurring, impregnate a small amount of glass wool with the lead acetate solution and place it in the scrubber tube. This will remove any hydrogen sulfide (B99878) that may be generated.[4]

• Pipette 5.0 mL of the SDDC-pyridine solution into the absorber tube.[8]

• Arsine Generation: Add 6 g of granular zinc to the generator flask and immediately connect the scrubber and absorber assembly, ensuring the system is airtight.[2][4]

• Reaction: Allow the reaction to proceed for at least 30 minutes to ensure all arsine is evolved and transferred to the absorber.[4] Gentle warming of the generator flask near the end of the period can aid in releasing all the gas.[4]

• Measurement: Disconnect the absorber tube and carefully pour the SDDC solution into a spectrophotometer cuvette. Measure the absorbance at 535 nm against the reagent blank.[4] The color is not permanent, so measurements should be taken without unnecessary delay.[4]

• Calibration: Plot a calibration curve of absorbance versus arsenic concentration (µg) from the prepared standards. Determine the arsenic concentration in the sample from this curve.

Data Presentation

The following table summarizes the key quantitative parameters of the SDDC method for arsenic determination.

Parameter	Value	Reference(s)
Wavelength of Max. Absorbance (λmax)	535 - 540 nm	[1],[4],[8]
Applicable Concentration Range	5 - 200 µg/L	[4]
Method Detection Limit (MDL)	~5 µg/L	[3]
Arsine Evolution Time	30 minutes	[4]
Pre-reduction Time	15 minutes	[8]
Sample Volume (Typical)	100 mL	[4]
SDDC Reagent Volume	5.0 mL	[8]

Interferences

Several ions can interfere with this method:

• Antimony and Germanium: These elements can form volatile hydrides (stibine and germane) under the same conditions as arsenic. Stibine, in particular, reacts with SDDC to form a red complex with a λmax at 510 nm, leading to positive interference.[9]

• Heavy Metals: High concentrations of metals such as chromium, cobalt, copper, mercury, molybdenum, and nickel can interfere with the generation of arsine by the zinc in the generator flask.[1][2]

• Sulfides: Hydrogen sulfide (H₂S) can interfere but is effectively removed by the lead acetate scrubber.[2][4]

• Nitric Acid: Residual nitric acid from the digestion step can act as an oxidizing agent and prevent the complete reduction of arsenic, causing a negative interference.[2][5] It is crucial to evaporate the sample to fumes of SO₃ to remove all HNO₃.[4]

Workflow Diagram

The following diagram illustrates the complete experimental workflow for the spectrophotometric determination of arsenic using the silver diethyldithiocarbamate method.

Caption: Experimental workflow for arsenic determination by the SDDC method.

References

• 1. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 2. edfhelpdesk.com [edfhelpdesk.com]
• 3. "Colorimetric determination and speciation of arsenic with silver dieth" by Daniel Carl Fischer [oasis.library.unlv.edu]
• 4. nemi.gov [nemi.gov]
• 5. NEMI Method Summary - 206.4 [nemi.gov]
• 6. Arsine - Wikipedia [en.wikipedia.org]
• 7. Silver diethyldithiocarbamate - Wikipedia [en.wikipedia.org]
• 8. eusalt.com [eusalt.com]
• 9. oasis.library.unlv.edu [oasis.library.unlv.edu]

Application Notes: The Role of Silver Diethyldithiocarbamate in the Spectrophotometric Determination of Arsenic

Introduction

The accurate quantification of arsenic is a critical task in environmental monitoring, food safety, clinical toxicology, and pharmaceutical development due to its profound toxicity. The Gutzeit test, a classic and reliable method for arsenic detection, has been significantly enhanced by the use of silver diethyldithiocarbamate (B1195824) (AgDDC) as a chromogenic reagent. This modification allows for a quantitative spectrophotometric analysis, offering superior sensitivity and objectivity compared to the original method which relied on visual comparison of a stain on mercuric chloride paper.[1][2][3]

Principle of the Method

The silver diethyldithiocarbamate method is a multi-step process that culminates in the formation of a colored complex directly proportional to the arsenic concentration in the sample.[4] The core of the method involves the conversion of all arsenic species in a sample to gaseous arsine (AsH₃), which is then trapped in an AgDDC solution to produce a distinct color change.[5]

The key steps are:

• Digestion: Organic-bound arsenic is liberated and converted to inorganic arsenic(V) through strong acid digestion.[5]

• Reduction: Arsenic(V) is reduced to arsenic(III) using a mixture of reagents like potassium iodide and stannous chloride.[5][6]

• Arsine Generation: In a specialized reaction vessel (a Gutzeit or arsine generator), nascent hydrogen, produced by the reaction of zinc metal with hydrochloric acid, reduces arsenic(III) to volatile arsine gas (AsH₃).[5][7]

• Gas Scrubbing: The evolved gas stream is passed through a scrubber, typically glass wool impregnated with lead acetate (B1210297), to remove potential interferences such as hydrogen sulfide.[5]

• Complex Formation: The purified arsine gas is bubbled through an absorber tube containing a solution of silver diethyldithiocarbamate, usually dissolved in pyridine (B92270) or chloroform.[5][6] The arsine reacts with the AgDDC to form a soluble, red-colored complex.[1][5]

• Spectrophotometric Quantification: The intensity of the red color is measured by a spectrophotometer at a maximum absorbance wavelength of approximately 535-540 nm.[6][8] The arsenic concentration is then determined by comparing the absorbance of the sample to a calibration curve prepared from known arsenic standards.[5]

The reaction between arsine and silver diethyldithiocarbamate results in the formation of a colored product, enabling quantitative measurement.[1] The stoichiometry of the reaction involves the formation of an arsenic-diethyldithiocarbamate complex and colloidal silver.[8]

Experimental Protocols

This protocol outlines the procedure for the determination of total arsenic in aqueous samples using the silver diethyldithiocarbamate method.

1. Reagent and Standard Preparation

• Silver Diethyldithiocarbamate (AgDDC) Solution (0.5% w/v): Dissolve 1.0 g of AgDDC in 200 mL of pyridine. Store in a light-resistant amber bottle. This solution is stable for approximately two weeks when stored protected from light.[8] Caution: Pyridine is hazardous; handle with care in a well-ventilated fume hood.[9]

• Potassium Iodide (KI) Solution (15% w/v): Dissolve 15 g of KI in 100 mL of demineralized water. Store in an amber bottle.[5]

• Stannous Chloride (SnCl₂) Solution (40% w/v in conc. HCl): Dissolve 40 g of arsenic-free SnCl₂·2H₂O in 100 mL of concentrated hydrochloric acid. Prepare this solution fresh daily.[5]

• Lead Acetate Scrubber Solution (20% w/v): Dissolve 20 g of lead acetate trihydrate in 100 mL of demineralized water. Impregnate borosilicate glass wool with this solution and dry it under a vacuum.[8]

• Arsenic Standard Solutions:

  • Stock Solution (1000 mg/L As): Dissolve 1.320 g of dried arsenic trioxide (As₂O₃) in 10 mL of 10M NaOH and dilute to 1000 mL with demineralized water.[5]

  • Intermediate Solution (10.0 µg/mL As): Dilute 5.00 mL of the stock solution to 500.0 mL with demineralized water.[5]

  • Working Standards (0.2-1.0 µg/mL As): Prepare a series of standards by diluting the intermediate solution. For a 20 µg maximum standard, dilute the intermediate solution accordingly.[5]

• Zinc: Use granular or mossy zinc (approx. 20 mesh), ensuring it has a very low arsenic content.[5]

2. Sample Preparation and Digestion (for Total Arsenic)

• Pipette a sample volume containing less than 20 µg of arsenic (e.g., 100 mL) into the arsine generator flask.[5]

• Add 7 mL of 9M H₂SO₄ and 5 mL of concentrated HNO₃.[5]

• Carefully evaporate the sample to fumes of SO₃ to decompose organic matter and expel nitrogen oxides.[5]

• Cool the flask, add 25 mL of demineralized water, and again evaporate to SO₃ fumes.[5]

• Cool and dilute the digested sample to a defined volume (e.g., 100 mL) with demineralized water.

3. Arsine Generation and Measurement

• Set up a blank, the prepared standards, and the digested samples in separate arsine generator flasks.

• To each flask, add 5 mL of concentrated HCl, 2 mL of the KI solution (15%), and 8 drops of the SnCl₂ solution (40%). Swirl and allow the reaction to proceed for 15 minutes to ensure the complete reduction of As(V) to As(III).[8]

• Assemble the scrubber/absorber unit. Place the lead acetate-impregnated glass wool in the scrubber tube. Pipette 3.0-5.0 mL of the AgDDC solution into the absorber tube.[5][8]

• Add 3-6 g of granular zinc to the generator flask and immediately connect the scrubber/absorber assembly.[5][8]

• Allow the reaction to proceed for at least 30-45 minutes to ensure all arsine is evolved and transferred to the absorber.[5][8]

• Disconnect the absorber tube, gently mix the solution, and transfer it to a spectrophotometer cuvette.

• Measure the absorbance at 535 nm against a reagent blank. The color is stable for approximately 20-120 minutes.[5][8]

• Construct a calibration curve from the absorbance readings of the standards and determine the arsenic concentration in the samples.

Data Presentation

Table 1: Reagent Concentrations and Key Parameters

Parameter	Value/Concentration	Reference
Chromogenic Reagent	Silver Diethyldithiocarbamate (AgDDC)	[4]
AgDDC Solution	0.5 g in 100 mL Pyridine	[5]
Reducing Agents	Potassium Iodide (KI)	[5]
Stannous Chloride (SnCl₂)	[5]
Zinc, granular (20 mesh)	[5]
KI Solution	15 g in 100 mL water	[5]
SnCl₂ Solution	40 g SnCl₂·2H₂O in 100 mL conc. HCl	[5]
Scrubber Agent	Lead Acetate	[5]
Measurement Wavelength	535 - 540 nm	[1][5][8]
Applicable Range	5 - 200 µg/L (ppb)	[5]
Reaction Time	30 - 45 minutes	[5][8]

Visualizations

Experimental Workflow for Arsenic Determination

Caption: Workflow of the Gutzeit method using AgDDC.

References

• 1. Silver diethyldithiocarbamate - Wikipedia [en.wikipedia.org]
• 2. scispace.com [scispace.com]
• 3. learnaboutpharma.com [learnaboutpharma.com]
• 4. nbinno.com [nbinno.com]
• 5. nemi.gov [nemi.gov]
• 6. pubs.usgs.gov [pubs.usgs.gov]
• 7. oasis.library.unlv.edu [oasis.library.unlv.edu]
• 8. eusalt.com [eusalt.com]
• 9. mibio.ru [mibio.ru]

Application Note: Arsenic Speciation Analysis Using Silver Diethyldithiocarbamate

Audience: Researchers, scientists, and drug development professionals.

Introduction

Arsenic is a widely distributed element in the environment, and its toxicity is highly dependent on its chemical form. Inorganic arsenic species, such as arsenite [As(III)] and arsenate [As(V)], are generally more toxic than organic forms. Therefore, the speciation of arsenic is crucial for assessing environmental contamination and potential health risks. The silver diethyldithiocarbamate (B1195824) (SDDC) method is a well-established and cost-effective colorimetric technique for the determination of arsenic.[1][2] This application note provides a detailed protocol for the speciation of inorganic arsenic using the SDDC method, including sample preparation, analysis, and data interpretation.

The principle of the method involves the reduction of inorganic arsenic to arsine gas (AsH₃) in an acidic solution.[3][4] The generated arsine is then passed through a scrubber to remove interferences and subsequently absorbed in a solution of SDDC dissolved in an organic solvent like pyridine (B92270) or chloroform.[3][4] The reaction between arsine and SDDC forms a red-colored complex, the intensity of which is proportional to the arsenic concentration and can be measured spectrophotometrically at approximately 535 nm.[3][4][5]

Experimental Protocols

Total Inorganic Arsenic Determination

This protocol outlines the procedure for measuring the total concentration of inorganic arsenic (As(III) + As(V)).

Materials and Reagents:

• Hydrochloric acid (HCl), concentrated

• Potassium iodide (KI) solution (15% w/v)[4]

• Stannous chloride (SnCl₂) solution (40% w/v in concentrated HCl)[4]

• Granular zinc, 20-mesh, arsenic-free[4]

• Lead acetate (B1210297) solution (10% w/v)[4]

• Silver diethyldithiocarbamate (SDDC) solution (0.5% w/v in pyridine or chloroform)[4][6]

• Arsenic standard solutions (As(III) and As(V))

• Arsine generator apparatus (including generator flask, scrubber, and absorber tube)

• Spectrophotometer

Procedure:

• Sample Preparation: For water samples, acidify to pH <2 with nitric acid.[7] If organic arsenic compounds are suspected, a digestion step with sulfuric acid and nitric acid is required to convert them to inorganic arsenic.[4][8]

• Reduction of Arsenate to Arsenite: Pipette a suitable aliquot of the sample into the arsine generator flask. Add concentrated HCl, KI solution, and SnCl₂ solution.[4] Allow the mixture to stand for at least 10 minutes to ensure the complete reduction of As(V) to As(III).[9]

• Arsine Generation: Add granular zinc to the flask and immediately connect the scrubber-absorber assembly.[4][9] The reaction between zinc and HCl generates hydrogen gas, which reduces As(III) to arsine gas (AsH₃).[5]

• Absorption: The generated arsine gas is passed through a scrubber containing glass wool impregnated with lead acetate solution to remove any hydrogen sulfide (B99878) interference.[4][7] The purified arsine then bubbles through the SDDC solution in the absorber tube.[4]

• Color Development and Measurement: Allow the reaction to proceed for at least 30 minutes for complete arsine evolution.[4][9] A red-colored complex will form in the SDDC solution.[5] Measure the absorbance of the solution at 535 nm using a spectrophotometer, with a reagent blank as the reference.[3][4]

• Quantification: Prepare a calibration curve using standard arsenic solutions and determine the concentration of arsenic in the sample from the curve.

Arsenic Speciation: As(III) and As(V) Determination

This protocol allows for the separate determination of As(III) and As(V) concentrations. The method is based on the selective reduction of As(III) to arsine at a controlled pH.

Procedure:

• As(III) Determination:

  • Adjust the pH of the sample to 6.[7]

  • In the arsine generator, add the pH-adjusted sample and a solution of sodium borohydride. At this pH, only As(III) is reduced to arsine.[7]

  • Proceed with the arsine generation, absorption, and measurement as described for total inorganic arsenic. The resulting concentration corresponds to As(III).

• Total Inorganic Arsenic Determination:

  • Follow the protocol for total inorganic arsenic determination as described in section 1. This will give the concentration of As(III) + As(V).

• As(V) Determination:

  • The concentration of As(V) is calculated by subtracting the As(III) concentration from the total inorganic arsenic concentration: [As(V)] = [Total Inorganic As] - [As(III)]

Quantitative Data Summary

The performance of the silver diethyldithiocarbamate method for arsenic determination can vary depending on the specific experimental conditions and matrix. The following table summarizes typical quantitative data from various sources.

Parameter	Value	Source
Detection Limit	1 ppm (in geologic materials)	[9]
5 µg/L	[1]
10 µg/L	[3][10]
Applicable Concentration Range	5 to 200 µg/L	[4]
Wavelength of Max. Absorbance	535 nm	[3][4][5]
540 nm	[9]
520 nm	[7]
Interferences	Antimony (forms stibine, absorbs at 510 nm), Mercury, Chromium, Cobalt, Copper, Molybdenum, Nickel, Platinum, Silver, Selenium, Hydrogen Sulfide	[7][11][12]

Diagrams

Experimental Workflow

Caption: Experimental workflow for arsenic speciation using the SDDC method.

Chemical Reaction Pathway

Caption: Chemical reaction pathway for arsenic detection by the SDDC method.

References

• 1. "Colorimetric determination and speciation of arsenic with silver dieth" by Daniel Carl Fischer [oasis.library.unlv.edu]
• 2. researchgate.net [researchgate.net]
• 3. edfhelpdesk.com [edfhelpdesk.com]
• 4. nemi.gov [nemi.gov]
• 5. Silver diethyldithiocarbamate - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]
• 7. NEMI Method Summary - 3500-As B [nemi.gov]
• 8. epa.gov [epa.gov]
• 9. pubs.usgs.gov [pubs.usgs.gov]
• 10. NEMI Method Summary - 206.4 [nemi.gov]
• 11. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 12. pubs.acs.org [pubs.acs.org]

Industrial Application of Silver Diethyldithiocarbamate in Waste Treatment: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Silver diethyldithiocarbamate (B1195824) (AgDDC) serves a critical and specific role in the industrial waste treatment sector, primarily as a highly effective chromogenic agent for the quantitative determination of arsenic. While dithiocarbamates as a class of compounds are recognized for their ability to chelate and precipitate heavy metals, the industrial application of the silver salt is almost exclusively in the analytical domain due to economic considerations and its unique reactivity.[1]

This document provides detailed application notes and experimental protocols for the use of silver diethyldithiocarbamate in the analysis of arsenic in various waste streams, a crucial aspect of environmental monitoring and regulatory compliance in industrial waste management.

Principle of Application: Arsenic Determination

The primary application of silver diethyldithiocarbamate in waste treatment is in the colorimetric analysis of arsenic.[1] This method is widely adopted due to its sensitivity and reliability. The fundamental principle involves the conversion of arsenic in a sample to arsine gas (AsH₃). This gas is then passed through a solution of silver diethyldithiocarbamate in pyridine (B92270) or other suitable organic solvents.[1][2] The reaction between arsine and silver diethyldithiocarbamate forms a red-colored complex, the intensity of which is directly proportional to the arsenic concentration.[1] The absorbance of this colored solution is measured using a spectrophotometer at a specific wavelength, typically around 535 nm, to quantify the arsenic content.[1][2]

Data Presentation

Table 1: Key Parameters for Arsenic Determination using Silver Diethyldithiocarbamate

Parameter	Value/Range	Reference
Wavelength of Maximum Absorbance (λmax)	535 nm	[1][2]
Solvent	Pyridine or 1-Ephedrine in chloroform	[1][2]
Applicable Concentration Range	10 µg/L and above	[2]
Potential Interferences	High concentrations of chromium, cobalt, copper, mercury, molybdenum, nickel, silver, and antimony. High sulfur content.	[2]
Relative Standard Deviation (in a round-robin study)	±13.8% for a 40 µg/L sample	[2]
Relative Error (in a round-robin study)	0% for a 40 µg/L sample	[2]

Experimental Protocols

Protocol 1: Preparation of Silver Diethyldithiocarbamate Reagent

Objective: To prepare the chromogenic reagent for arsenic analysis.

Materials:

• Silver nitrate (B79036) (AgNO₃)

• Sodium diethyldithiocarbamate (NaS₂CN(C₂H₅)₂)

• Pyridine (or 1-Ephedrine and chloroform)

• Distilled or deionized water

• Filter paper

• Beakers

• Stirring rod

• Funnel

Procedure:

• Prepare a solution of sodium diethyldithiocarbamate by dissolving a calculated amount in distilled water.

• Prepare a separate solution of silver nitrate by dissolving a calculated amount in distilled water.

• Slowly add the silver nitrate solution to the sodium diethyldithiocarbamate solution while stirring continuously. A precipitate of silver diethyldithiocarbamate will form immediately.[1]

• Filter the precipitate using a funnel and filter paper.

• Wash the precipitate with hot water to remove any residual salts.[1]

• Dry the purified silver diethyldithiocarbamate precipitate.

• To prepare the final reagent, dissolve the dried silver diethyldithiocarbamate in pyridine to the desired concentration (e.g., 0.5 g in 100 mL of pyridine).[3] Store the solution in a light-resistant bottle.

Protocol 2: Determination of Arsenic in Industrial Wastewater

Objective: To quantify the concentration of arsenic in a wastewater sample.

Materials:

• Wastewater sample

• Hydrochloric acid (HCl), concentrated

• Potassium iodide (KI) solution

• Stannous chloride (SnCl₂) solution

• Granulated zinc, arsenic-free

• Lead acetate (B1210297) solution

• Glass wool

• Arsine generator apparatus (including a flask, scrubber, and absorber tube)

• Spectrophotometer

• Silver diethyldithiocarbamate reagent (from Protocol 1)

Procedure:

• Sample Preparation:

  • Take a known volume of the industrial wastewater sample. If necessary, digest the sample to break down organic matter and convert all arsenic to an inorganic form.[2]

• Reduction of Arsenic:

  • Place the sample in the flask of the arsine generator.

  • Add concentrated hydrochloric acid, potassium iodide solution, and stannous chloride solution to the flask. This step reduces pentavalent arsenic to the trivalent state.

• Arsine Generation:

  • Prepare the scrubber by impregnating glass wool with lead acetate solution. This will remove any hydrogen sulfide (B99878) that may be generated.

  • Add a measured amount of the silver diethyldithiocarbamate reagent to the absorber tube.

  • Add granulated zinc to the flask containing the sample and reagents. Immediately connect the flask to the scrubber and absorber assembly. The reaction of zinc with acid will produce hydrogen gas, which will convert the arsenic to arsine gas (AsH₃).[1]

• Color Development:

  • Allow the generated arsine gas to bubble through the silver diethyldithiocarbamate solution in the absorber tube. The solution will turn red as the colored complex forms.[1]

• Spectrophotometric Measurement:

  • After the reaction is complete, transfer the colored solution from the absorber tube to a cuvette.

  • Measure the absorbance of the solution at 535 nm using a spectrophotometer.[1][2] Use a blank solution (prepared without the arsenic-containing sample) to zero the instrument.

• Quantification:

  • Determine the concentration of arsenic in the sample by comparing the measured absorbance to a calibration curve prepared using standard arsenic solutions.

Mandatory Visualizations

Caption: Experimental workflow for the determination of arsenic in wastewater.

Caption: Logical relationship in the colorimetric analysis of arsenic.

References

• 1. Silver diethyldithiocarbamate - Wikipedia [en.wikipedia.org]
• 2. AU646763B2 - Dithiocarbamate polymers - Google Patents [patents.google.com]
• 3. Preconcentration of trace arsenite and arsenate with titanium dioxide nanoparticles and subsequent determination by silver diethyldithiocarbamate spectrophotometric method - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

How to remove metal ion interference in silver diethyldithiocarbamate arsenic test

Welcome to the technical support center for the silver diethyldithiocarbamate (B1195824) (SDDC) method for arsenic determination. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve common issues encountered during experimentation, with a specific focus on overcoming metal ion interference.

Troubleshooting Guides

This section provides detailed answers to specific problems you may encounter during the silver diethyldithiocarbamate arsenic test.

Problem: My results show unexpectedly high arsenic concentrations, or the color of the absorbing solution is off.

This issue is often due to interference from other metal ions in your sample that can also react with the silver diethyldithiocarbamate reagent or affect the generation of arsine gas.

Possible Cause 1: Antimony Interference

Antimony is a common interferent as it forms stibine (B1205547) (SbH₃) under the same conditions as arsine (AsH₃) generation.[1] Stibine reacts with the SDDC reagent to form a colored complex that also absorbs light in the same region as the arsenic-SDDC complex, leading to falsely elevated results.[1] The antimony-SDDC complex has an absorption maximum at 510 nm.[1]

Solution: Ion-Exchange Chromatography

An effective method to remove antimony and other interfering ions is through ion-exchange chromatography.[2]

Frequently Asked Questions (FAQs)

Q1: What are the most common metal ions that interfere with the silver diethyldithiocarbamate arsenic test?

Several metal ions can interfere with this method. The most common include:

• Antimony (Sb): Forms stibine gas, which reacts with the SDDC reagent, causing positive interference.[1]

• Chromium (Cr), Cobalt (Co), Copper (Cu), Molybdenum (Mo), and Nickel (Ni): These metals can suppress the generation of arsine gas, leading to lower than expected arsenic readings.[2][3]

• Mercury (Hg): Can interfere with the test, but the exact mechanism is not always specified.[3]

Q2: At what concentrations do these metal ions typically start to interfere?

Interference levels can vary depending on the specific experimental conditions. However, some general guidelines are:

• Antimony: Can cause significant interference at concentrations as low as 0.2 mg/L.[2]

• Chromium, Cobalt, Copper, Molybdenum, and Nickel: Interference may be observed at concentrations above 5.0 mg/L.[2]

Q3: Are there any other substances that can interfere with the test?

Yes, sulfides can interfere by precipitating with the silver in the reagent. A lead acetate (B1210297) scrubber is typically used to remove hydrogen sulfide (B99878) gas before it reaches the absorbing solution.[1]

Q4: Can I use a masking agent to prevent interference without removing the interfering ions?

While the use of masking agents like EDTA has been suggested in the literature for complexometric titrations to mask various metal ions, a specific, validated protocol for its use to mask antimony in the silver diethyldithiocarbamate arsenic test is not well-documented in the provided search results. Therefore, physical removal methods like ion-exchange or distillation are more reliably recommended.

Data Presentation

The following table summarizes the effectiveness of different methods for removing metal ion interference in the SDDC arsenic test.

Interfering Ion	Removal Method	Reported Effectiveness	Reference
Antimony (Sb)	Ion-Exchange	Effective removal, preventing positive interference.	[2]
Antimony (Sb)	Distillation	Can eliminate interference from antimony.	[2]
Chromium (Cr)	Oxidation & Precipitation	Oxidation of Cr(VI) to Cr(III) with hydrogen peroxide, followed by spontaneous decomposition, prevents interference.	[2]
Cobalt (Co)	Coagulation & Filtration	Fusion with sodium peroxide followed by leaching and heating can coagulate and remove cobalt.	[2]
Copper (Cu)	Distillation	Can eliminate interference from copper.	[2]
Mercury (Hg)	Distillation	Can eliminate interference from mercury.	[2]
Nickel (Ni)	Coagulation & Filtration	Fusion with sodium peroxide followed by leaching and heating can coagulate and remove nickel.	[2]

Experimental Protocols

Protocol 1: Standard Silver Diethyldithiocarbamate Arsenic Test

This protocol outlines the basic steps for arsenic determination in the absence of significant interferences.

• Sample Preparation: Place a 1-gram sample into a Teflon beaker. Add 2 ml of nitric acid, 6 ml of hydrochloric acid, and 15 ml of hydrofluoric acid. Heat the mixture to dryness at 110°C.[4] Transfer the residue to a test tube with 10 ml of 1 M HCl.[4]

• Reduction of Arsenic: Take a 5 ml aliquot and add 1 ml of 40% potassium iodide (KI) solution and 1 ml of 20% stannous chloride (SnCl₂) solution.[4] Allow the solution to stand for 10 minutes to ensure complete reduction of arsenic to As(III).[4]

• Arsine Generation: Add 4-6 pieces of mossy zinc to the solution and immediately connect the flask to the arsine generation apparatus.[4]

• Absorption: Allow the generated arsine gas to bubble through 3 ml of the silver diethyldithiocarbamate absorbing solution for 30 minutes.[4]

• Measurement: Measure the absorbance of the red-colored complex at 540 nm using a spectrophotometer.[4]

Protocol 2: Removal of Metal Ion Interference by Ion-Exchange Chromatography

This protocol should be performed before the "Reduction of Arsenic" step in Protocol 1 if interfering ions are present.

• Column Preparation: Pack 2.0-5.0 grams of Amberlite IRA-401S C.P. anion exchange resin into a 10 ml burette.[2]

• Resin Conditioning: Condition the resin by passing 100 ml of 9.0 M hydrochloric acid through the column, followed by a wash with 250 ml of distilled water.[2]

• Sample Elution: Pass the digested sample solution through the prepared ion-exchange column.[2]

• Arsenic Elution: Leach the arsenic retained on the resin with 30 ml of 9.0 M hydrochloric acid, followed by sufficient water to yield a 100 ml effluent.[2]

• Proceed with Analysis: An aliquot of this effluent can then be used for the arsenic determination starting from the "Reduction of Arsenic" step in Protocol 1.[2]

Visualizations

The following diagrams illustrate the experimental workflows and logical relationships for the silver diethyldithiocarbamate arsenic test and troubleshooting interference.

Caption: Experimental workflow for the SDDC arsenic test with an optional interference removal step.

Caption: Troubleshooting logic for addressing metal ion interference in the SDDC arsenic test.

References

• 1. NEMI Method Summary - 3500-As B [nemi.gov]
• 2. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 3. edfhelpdesk.com [edfhelpdesk.com]
• 4. pubs.usgs.gov [pubs.usgs.gov]

Technical Support Center: The Silver Diethyldithiocarbamate (SDDC) Method for Arsenic Analysis

This guide provides troubleshooting advice and answers to frequently asked questions regarding the silver diethyldithiocarbamate (B1195824) (SDDC) method for arsenic determination.

Frequently Asked Questions (FAQs)

Q1: What is the principle of the silver diethyldithiocarbamate (SDDC) method for arsenic detection?

A1: The SDDC method is a colorimetric technique used for the determination of arsenic. The process involves the reduction of arsenic in a sample to arsine gas (AsH₃) using zinc in an acidic medium. This gas is then passed through a scrubber, often containing lead acetate-impregnated glass wool to remove hydrogen sulfide (B99878) interference, and into an absorber tube. The arsine gas reacts with a solution of silver diethyldithiocarbamate, typically dissolved in pyridine (B92270) or chloroform, to form a red-colored complex. The intensity of this red color, which is proportional to the arsenic concentration, is then measured spectrophotometrically at a wavelength of around 520-540 nm.[1][2][3][4][5]

Q2: What are the key reagents and apparatus required for this method?

A2: The essential components for the SDDC method include:

• Apparatus: An arsine generator, a scrubber unit, and an absorber tube are required. It is critical that the system is airtight to prevent the loss of arsine gas.[3][4]

• Reagents:

  • Silver diethyldithiocarbamate (SDDC) solution, typically prepared in pyridine or 1-ephedrine in chloroform.[1][6]

  • Hydrochloric or sulfuric acid to create the acidic conditions for the reaction.[2][5]

  • Potassium iodide and stannous chloride solutions are used as reducing agents to ensure arsenic is in the correct oxidation state for arsine generation.[2][6]

  • Granular zinc or sodium borohydride (B1222165) to generate hydrogen for the reduction of arsenic to arsine.[3][7]

  • Lead acetate (B1210297) solution to impregnate a scrubbing material (like cotton or glass wool) for the removal of hydrogen sulfide.[2][8]

Q3: What are the common interferences in the SDDC method?

A3: Several substances can interfere with the accuracy of the SDDC method. These include:

• Antimony: Antimony salts can be reduced to stibine (B1205547) (SbH₃), which also reacts with the SDDC solution to form a colored complex with an absorption maximum around 510 nm, leading to positive interference.[2][8]

• Heavy Metals: High concentrations of chromium, cobalt, copper, mercury, molybdenum, nickel, platinum, and silver can interfere with the generation of arsine.[1][8] However, at concentrations typically found in water, they seldom cause issues.[8]

• Hydrogen Sulfide (H₂S): This can interfere but is effectively removed by using a lead acetate scrubber.[8]

• Nitric Acid: The presence of nitric acid can cause a negative interference. If sample preservation with acid is necessary, sulfuric acid is recommended.[1][4]

• Methylarsenic Compounds: These can be reduced to methylarsines at a low pH, which also form colored complexes with the absorbing solution, leading to unreliable results for total arsenic.[8]

Troubleshooting Guide

Problem 1: Low or No Color Development

Q: I am not observing the expected red color in the absorber solution, or the color is very faint despite having arsenic in my sample. What could be the cause?

A: This issue can stem from several factors related to arsine generation and capture.

• Inefficient Arsine Generation:

  • Reagent Quality: The efficiency of sodium borohydride or zinc in generating arsine can be compromised by impurities.[7] Ensure high-purity, arsenic-free reagents are used.[9]

  • Incomplete Reduction: Arsenic (V) is reduced to arsine more slowly than Arsenic (III). The pre-reduction step with potassium iodide and stannous chloride is crucial. Allow sufficient time (at least 10-30 minutes) for this reduction to complete.[3][6]

  • Acid Concentration: The concentration of hydrochloric acid can affect the rate of arsine generation.[10] Ensure the acid concentration is within the optimal range as specified in your protocol.

• Loss of Arsine Gas:

  • System Leaks: The apparatus must be completely airtight to prevent the escape of arsine gas.[4] Check all joints and connections for a secure fit.

• Absorber Solution Issues:

  • Degraded SDDC Solution: The SDDC solution can degrade over time, especially when exposed to light. It is recommended to store it in a dark, tightly sealed bottle and prepare it fresh periodically (e.g., every two weeks).[5] Freshly prepared SDDC solution is also less likely to become cloudy.[6]

Problem 2: Inconsistent or Non-Reproducible Results

Q: My results are varying significantly between replicates. What are the likely causes of this poor reproducibility?

A: Poor reproducibility is often linked to inconsistencies in the experimental procedure.

• Inconsistent Hydrogen Evolution: The rate of hydrogen evolution, which carries the arsine gas, must be consistent between samples. Adding an iron solution can help maintain a constant rate of hydrogen evolution.[6]

• Variable Reaction Times: Adhere strictly to the specified reaction times for both the pre-reduction and arsine generation steps.

• Temperature Fluctuations: The rate of arsine evolution can be temperature-dependent. Perform the experiments at a consistent room temperature.

Problem 3: High Blank Readings

Q: My blank sample is showing a significant absorbance reading. What could be contaminating my blank?

A: High blank readings indicate arsenic contamination in your reagents or glassware.

• Contaminated Reagents: The reagents themselves, particularly zinc and acids, can contain trace amounts of arsenic.[9] Use analytical-grade reagents with very low arsenic content.

• Glassware Contamination: Ensure all glassware is thoroughly cleaned and rinsed with deionized water to remove any residual arsenic.

Experimental Protocols & Data

General Experimental Workflow

The following diagram outlines the typical workflow for arsenic determination using the SDDC method.

Caption: A generalized workflow for the silver diethyldithiocarbamate (SDDC) method.

Troubleshooting Decision Tree

This diagram provides a logical path for troubleshooting common issues.

Caption: A decision tree for troubleshooting the SDDC method.

Quantitative Data Summary

The following table summarizes key quantitative parameters for the SDDC method based on various sources.

Parameter	Value	Notes	Source(s)
Wavelength of Max. Absorbance	520 - 540 nm	The exact wavelength can vary slightly depending on the solvent used.	[2][6][8]
Detection Limit	1 ppm (in geological materials)	This is equivalent to 1 µg of arsenic.	[6]
5 µg As/L (in aqueous solutions)	Improved procedure with modified apparatus.	[11]
Applicable Concentration Range	Above 10 µg/L	For drinking water and most fresh and saline waters.	[1]
Interference Thresholds	Antimony (III)	> 0.3 mg/L shows significant positive interference.	[12]
Mercury (II)	> 1.5 mg/L shows significant positive interference.	[12]
Other Metal Ions	Up to 5.0 mg/L of Cr(VI), Co(II), Cu(II), Mo(VI), and Ni(II) do not appear to interfere.	[12]
Sample Holding Time	6 months	When preserved with HNO₃ to a pH <2.	[1][8]

References

• 1. NEMI Method Summary - 206.4 [nemi.gov]
• 2. images.hach.com [images.hach.com]
• 3. <211> ARSENIC [drugfuture.com]
• 4. edfhelpdesk.com [edfhelpdesk.com]
• 5. eusalt.com [eusalt.com]
• 6. pubs.usgs.gov [pubs.usgs.gov]
• 7. Determining Traces of Arsenic in Natural Materials - Arsenic - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. NEMI Method Summary - 3500-As B [nemi.gov]
• 9. nemi.gov [nemi.gov]
• 10. researchgate.net [researchgate.net]
• 11. "Colorimetric determination and speciation of arsenic with silver dieth" by Daniel Carl Fischer [oasis.library.unlv.edu]
• 12. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]

Optimizing reaction conditions for arsenic detection with silver diethyldithiocarbamate

This guide provides troubleshooting advice and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing reaction conditions for the detection of arsenic using the silver diethyldithiocarbamate (B1195824) (SDDC) method.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: What is the principle behind the SDDC method for arsenic detection?

A1: The SDDC method is a colorimetric technique used for the determination of arsenic.[1] The process involves the reduction of inorganic arsenic to arsine gas (AsH₃) using zinc in an acidic solution.[2][3] This gas is then passed through a scrubber and into an absorber tube containing a solution of silver diethyldithiocarbamate (AgDDC) dissolved in pyridine (B92270) or another suitable solvent.[2][4] The arsine reacts with the AgDDC to form a red-colored complex.[2][5] The intensity of this red color, which has a maximum absorbance at approximately 535 nm, is directly proportional to the concentration of arsenic in the sample.[2][4]

Q2: My results are inconsistent or show poor reproducibility. What are the common causes?

A2: Inconsistent results can stem from several factors:

• Gas Leaks: The apparatus for arsine generation must be completely airtight to prevent the loss of arsine gas, which would lead to lower readings.[6] Ensure all joints and connections are secure.

• Reagent Quality: The freshness and purity of reagents are crucial. Stannous chloride solution is particularly unstable and should be prepared fresh daily.[2] The AgDDC solution should be stored in a dark, amber bottle and is typically stable for about two weeks.[7] Old or improperly stored AgDDC can lead to cloudy blanks and standards.[8]

• Zinc Variability: The rate of hydrogen evolution, which carries the arsine gas, can vary depending on the batch and mesh size of the zinc used.[2] Using a consistent source and form of zinc is important. Adding a small amount of an iron solution can help ensure a more constant rate of hydrogen evolution.[8]

• Incomplete Reduction: Ensure sufficient time is allowed for the reduction of As(V) to As(III) by potassium iodide and stannous chloride before adding zinc. A waiting time of 10-15 minutes is generally recommended.[2][8]

Q3: I am observing high background or blank readings. What could be the issue?

A3: High blank readings can be caused by:

• Contaminated Reagents: One or more of your reagents, including the water, acids, or zinc, may be contaminated with arsenic.[7] It is essential to use arsenic-free reagents.

• Improperly Cleaned Glassware: Residual arsenic on glassware from previous experiments can leach into your current sample. Thoroughly clean all glassware according to standard laboratory procedures.

• Sulfide (B99878) Interference: If your sample contains sulfides, they can be converted to hydrogen sulfide gas, which can interfere. A scrubber containing glass wool impregnated with lead acetate (B1210297) solution is used to remove hydrogen sulfide.[2]

Q4: The color of my standards or samples seems to fade. Is this normal?

A4: The red complex formed between arsine and AgDDC can fade slowly upon standing.[2] However, this fading is generally not significant within the first 20-30 minutes, which is typically sufficient time to take a reading.[2][8] For best results, read the absorbance of all samples and standards at a consistent time after the reaction is complete.

Q5: What are the common chemical interferences in the SDDC method?

A5: Several metals and other substances can interfere with the analysis:

• Metals: High concentrations of metals such as chromium, cobalt, copper, mercury, molybdenum, nickel, and silver can interfere with the evolution of arsine.[3][5]

• Antimony: Antimony can form stibine (B1205547) gas (SbH₃), which also reacts with the AgDDC solution to produce a color that can interfere with the arsenic measurement.[2][9] Reading the absorbance at the specific wavelength of maximum absorbance for the arsenic complex (535-540 nm) can help minimize this interference, as the stibine complex has a different absorption spectrum.[5]

• Nitric Acid: The presence of nitric acid can cause a negative interference.[3] If the sample requires digestion, it is often evaporated to fumes of sulfur trioxide to remove nitrates.[2]

Experimental Protocols & Data

Reagent Preparation

The following table summarizes the preparation of key reagents for the SDDC method.

Reagent	Preparation	Storage/Stability
Silver Diethyldithiocarbamate (AgDDC) Solution	Dissolve 1 g of AgDDC in 200 mL of pyridine.[2][10] An alternative is to dissolve it in chloroform (B151607) with 1-ephedrine if the odor of pyridine is a concern.[6]	Stable for about two weeks when stored in a dark, amber bottle.[7]
Potassium Iodide (KI) Solution	Dissolve 15 g of KI in 100 mL of demineralized water.[2]	Store in an amber bottle.[2]
Stannous Chloride (SnCl₂) Solution	Dissolve 40 g of SnCl₂·2H₂O in 100 mL of concentrated hydrochloric acid.[2]	Unstable. Prepare fresh daily.[2]
Lead Acetate Solution	Dissolve 10-20 g of lead acetate trihydrate in 100 mL of water.[7][10]	Store in a well-sealed container.
Standard Arsenic Stock Solution (1000 mg/L)	Dissolve 1.320 g of dried arsenic trioxide (As₂O₃) in 10 mL of 10M NaOH, then dilute to 1000 mL with demineralized water.[2]	Stable. Should be prepared fresh every 6 months.[2]

Optimized Reaction Conditions

This table outlines the typical optimized conditions for the reaction.

Parameter	Recommended Value/Condition	Notes
Wavelength (λmax)	535 - 540 nm	The wavelength of maximum absorbance for the red arsenic-SDDC complex.[2][8]
Reduction Time	10 - 15 minutes	Time to allow for the reduction of As(V) to As(III) after adding KI and SnCl₂.[2][8]
Arsine Generation Time	30 minutes	Time for the reaction with zinc to generate and bubble arsine through the absorber solution.[8]
Solvent for AgDDC	Pyridine	Chloroform with 1-ephedrine can be used as an alternative to avoid the odor of pyridine.[6]
Scrubber Agent	Glass wool impregnated with lead acetate	To remove hydrogen sulfide interference.[2]
Reducing Agent	Granular Zinc (approx. 20 mesh)	Must be low in arsenic content.[2]

Detailed Experimental Workflow

• Sample Preparation: Pipette a known volume of the sample (containing less than 20 µg of As) into the arsine generator flask.[2]

• Acidification: Add hydrochloric acid (HCl) or sulfuric acid (H₂SO₄) to the flask.[2]

• Pre-reduction: Add potassium iodide (KI) solution and stannous chloride (SnCl₂) solution to the flask. Swirl to mix and allow the solution to stand for 10-15 minutes to ensure complete reduction of pentavalent arsenic to the trivalent state.[2][8]

• Apparatus Assembly:

  • Place a plug of glass wool impregnated with lead acetate solution in the scrubber tube.[2]

  • Pipette a precise volume (e.g., 3.0 mL) of the AgDDC absorbing solution into the absorber tube.[8]

  • Assemble the generator, scrubber, and absorber, ensuring all connections are airtight.[2]

• Arsine Generation: Add a measured amount of granular zinc to the generator flask and immediately connect it to the scrubber.[8]

• Reaction: Allow the reaction to proceed for approximately 30 minutes, during which the generated arsine will bubble through the AgDDC solution.[8]

• Measurement: Transfer the absorbing solution to a cuvette and measure the absorbance at 535-540 nm using a spectrophotometer. Use the unreacted AgDDC solution as a blank.[5][8]

• Quantification: Prepare a standard curve by running known concentrations of arsenic through the same procedure. Use the standard curve to determine the arsenic concentration in the sample.

Visual Guides

Experimental Workflow Diagram

References

• 1. "Colorimetric determination and speciation of arsenic with silver dieth" by Daniel Carl Fischer [oasis.library.unlv.edu]
• 2. nemi.gov [nemi.gov]
• 3. NEMI Method Summary - 206.4 [nemi.gov]
• 4. Silver diethyldithiocarbamate - Wikipedia [en.wikipedia.org]
• 5. <211> ARSENIC [drugfuture.com]
• 6. edfhelpdesk.com [edfhelpdesk.com]
• 7. eusalt.com [eusalt.com]
• 8. pubs.usgs.gov [pubs.usgs.gov]
• 9. researchgate.net [researchgate.net]
• 10. Arsenic Preparation by silver diethyldithiocarbamate (SDDC) methods. | PDF [slideshare.net]

Technical Support Center: Eliminating Sulfide Interference in the Silver Diethyldithiocarbamate (SDDC) Method

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to identifying and eliminating sulfide (B99878) interference in the silver diethyldithiocarbamate (B1195824) (SDDC) method for arsenic determination.

Troubleshooting Guide

This guide addresses common issues encountered during the experimental workflow.

Issue	Possible Cause	Recommended Solution
Atypical color development (e.g., yellow, brown, or black precipitate) in the SDDC absorbing solution.	Sulfide interference. Hydrogen sulfide (H₂S) gas, generated from sulfides in the sample, reacts with the SDDC reagent.	Implement a sulfide removal step. The most common method is to pass the generated arsine gas through a scrubber containing lead acetate-impregnated glass wool.[1][2][3] Alternatively, for liquid samples, sulfide can be oxidized to non-interfering sulfate (B86663) using an oxidizing agent like potassium peroxymonopersulfate (Oxone®) prior to arsine generation.[4]
Low or no color development for a known arsenic-containing sample.	Incomplete reduction of arsenic to arsine.	Ensure all reagents (potassium iodide, stannous chloride, and zinc) are fresh and active. Allow sufficient reaction time for the reduction of As(V) to As(III) before the addition of zinc.
Loss of arsine gas.	Check all connections in the arsine generation apparatus for leaks. Ensure a tight seal is formed.[4] The rate of gas evolution should also be controlled to allow for adequate reaction time.[4]
Presence of other interfering substances.	High concentrations of certain metals like chromium, cobalt, copper, mercury, molybdenum, nickel, and silver can interfere with arsine generation.[5] Antimony can also form stibine (B1205547) gas, which reacts with the SDDC reagent.[6] Consider sample digestion or other pretreatment methods if high concentrations of these metals are suspected.
High background reading or color in the blank.	Contaminated reagents or glassware.	Use arsenic-free reagents and thoroughly clean all glassware with nitric acid followed by rinsing with deionized water.
Carryover from a previous high-concentration sample.	Implement a rigorous rinsing procedure for the glassware between samples.
Inconsistent or non-reproducible results.	All of the above.	Systematically check for sulfide interference, leaks in the apparatus, reagent quality, and proper cleaning procedures. Running a known standard with and without the sample matrix can help identify the source of the issue.

Frequently Asked Questions (FAQs)

Q1: What is sulfide interference in the SDDC method?

A1: In the SDDC method, arsenic is converted to arsine gas (AsH₃), which then reacts with the silver diethyldithiocarbamate reagent to produce a colored complex. If sulfides are present in the sample, they are converted to hydrogen sulfide gas (H₂S) under the same acidic conditions. H₂S also reacts with the SDDC reagent, producing a colored precipitate that interferes with the accurate measurement of arsenic.[2][4]

Q2: How do I know if my sample contains interfering levels of sulfide?

A2: A common indicator of sulfide presence is a "rotten egg" odor in the sample. Visually, sulfide interference during the analysis can manifest as a yellow-to-black precipitate in the SDDC absorbing solution instead of the expected reddish-pink color from the arsenic-SDDC reaction.

Q3: What are the primary methods to eliminate sulfide interference?

A3: The two most common and effective methods are:

• Lead Acetate (B1210297) Scrubbing: The generated arsine gas is passed through a scrubber containing glass wool impregnated with lead acetate solution. The hydrogen sulfide reacts with lead acetate to form lead sulfide, a solid precipitate, effectively trapping the sulfide before it reaches the SDDC solution.[1][2][3]

• Oxidation to Sulfate: A strong oxidizing agent, such as potassium peroxymonopersulfate (Oxone®), is added to the liquid sample before the arsine generation step. This oxidizes the sulfide to sulfate, which does not interfere with the analysis.[4]

Q4: Which sulfide removal method should I choose?

A4: The choice of method depends on the sample matrix and laboratory preferences.

• Lead acetate scrubbing is a well-established and widely used method that is very effective. However, it involves the use and disposal of lead-based reagents, which are hazardous.[4]

• Oxidation with Oxone® is a newer method that avoids the use of lead. It is reportedly quick, easy, and effective.[4] However, it is crucial to neutralize any remaining oxidizing agent before adding the reducing agents for arsine generation to prevent interference with the arsenic reduction step.

Q5: Can I prepare the lead acetate wool in advance?

A5: Yes, you can prepare the lead acetate-impregnated glass wool or cotton in advance. After soaking in the lead acetate solution and removing the excess liquid, it should be dried and stored in a sealed container to prevent contamination.

Data Presentation

Parameter	Lead Acetate Scrubbing	Oxidation with Potassium Peroxymonopersulfate (Oxone®)
Principle of Removal	Precipitation of sulfide as lead sulfide (PbS) from the gas phase.	Oxidation of sulfide (S²⁻) to sulfate (SO₄²⁻) in the liquid phase.[4]
Reported Efficiency	Considered highly efficient and the standard method for sulfide removal in this analysis.[2][4]	Reported to effectively clear sulfide interference.[4] A 5 mg/L sulfide solution can be effectively treated.[4]
Advantages	Well-established and widely documented procedure. Specific for H₂S in the gas phase.	Avoids the use of hazardous lead compounds.[4] Can be performed directly on the liquid sample.
Disadvantages	Involves handling and disposal of toxic lead acetate and lead sulfide.[4] Requires careful packing of the scrubber to ensure efficient trapping. Potential for leaks in the gas train.[4]	Requires the addition of another reagent to neutralize the excess oxidant before arsine generation. The oxidant can interfere with the arsenic reduction step if not completely removed.[4]
Ease of Use	Requires assembly of a scrubber unit in the arsine generation train.	Involves adding reagents directly to the sample flask, but requires an additional step to neutralize the excess oxidant.

Experimental Protocols

Protocol 1: Sulfide Removal using Lead Acetate Scrubber

This protocol describes the preparation and use of a lead acetate scrubber to remove hydrogen sulfide gas.

Materials:

• Lead acetate solution (10% w/v): Dissolve 10 g of lead acetate trihydrate in 100 mL of deionized water.

• Glass wool or cotton

• Scrubber tube (part of the arsine generation apparatus)

Procedure:

• Soak a sufficient amount of glass wool or cotton in the 10% lead acetate solution.

• Remove the soaked material and gently squeeze out the excess solution.

• Loosely pack the impregnated glass wool or cotton into the scrubber tube. Ensure that the packing is not too dense to allow for the free passage of gas.

• Assemble the scrubber tube between the arsine generator and the absorber tube containing the SDDC solution.

• Proceed with the standard procedure for arsine generation. The hydrogen sulfide will react with the lead acetate in the scrubber, forming a black precipitate of lead sulfide (PbS), and will not reach the absorbing solution.

Figure 1. Experimental workflow for sulfide removal using a lead acetate scrubber.

Protocol 2: Sulfide Removal by Oxidation with Potassium Peroxymonopersulfate (Oxone®)

This protocol details the oxidation of sulfide in a liquid sample prior to arsine generation.

Materials:

• Potassium peroxymonopersulfate (Oxone®)

• Buffer solution (e.g., dipotassium (B57713) phosphate) to adjust pH to 6-8

• Organic amine (e.g., EDTA) to neutralize excess Oxone®

Procedure:

• To a 50 mL liquid sample in the generator flask, add a buffer (e.g., 0.45-0.55 g of dipotassium phosphate) to adjust the pH to between 6 and 8.

• Add 0.6-0.7 g of Oxone® to the buffered sample and mix thoroughly to oxidize the sulfide to sulfate.

• After the oxidation is complete (allow a few minutes), add an organic amine such as EDTA to react with and neutralize any remaining Oxone®.

• Proceed with the standard procedure for arsenic analysis by adding potassium iodide, stannous chloride, hydrochloric acid, and zinc for arsine generation.

Figure 2. Experimental workflow for sulfide removal by oxidation with Oxone®.

References

• 1. orca.cardiff.ac.uk [orca.cardiff.ac.uk]
• 2. Catalyst-free approach for solvent-dependent selective oxidation of organic sulfides with oxone - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. nemi.gov [nemi.gov]
• 4. US6576143B2 - Method for the removal of sulfide interference in common tests for arsenic - Google Patents [patents.google.com]
• 5. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 6. oasis.library.unlv.edu [oasis.library.unlv.edu]

Technical Support Center: Silver Diethyldithiocarbamate (SDDC) Colorimetric Method

This guide provides troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to help researchers, scientists, and drug development professionals improve the sensitivity and reliability of the silver diethyldithiocarbamate (B1195824) (SDDC) colorimetric method for arsenic analysis.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental principle of the SDDC method for arsenic detection?

The SDDC method is a colorimetric technique for the determination of arsenic. The process involves the reduction of arsenic in a sample to arsine gas (AsH₃) using zinc and hydrochloric acid. The generated arsine gas is then passed through a scrubber (typically containing lead acetate-impregnated glass wool) to remove interfering hydrogen sulfide (B99878) and finally bubbled through a solution of silver diethyldithiocarbamate (SDDC) in an organic solvent like pyridine (B92270) or chloroform (B151607). Arsine reacts with the SDDC to form a soluble, red-colored complex, the absorbance of which is measured spectrophotometrically, usually around 535-540 nm. The intensity of the color is directly proportional to the amount of arsenic in the sample.

Q2: What are the primary factors that limit the sensitivity of the SDDC method?

Several factors can limit the sensitivity of this method:

• Incomplete Arsine Generation: The efficiency of the reduction of arsenic to arsine gas is critical. This can be affected by the reactivity of the zinc, the acid concentration, and the presence of interfering substances.

• Loss of Arsine Gas: Leaks in the apparatus can lead to the loss of arsine gas before it reaches the absorbing solution, resulting in lower readings.

• Instability of the Colored Complex: The red-colored complex formed between arsine and SDDC can be unstable, and its absorbance may fade over time, affecting the accuracy of the measurements.

• Interferences: The presence of other substances in the sample matrix, such as certain metals (e.g., antimony, mercury) and sulfides, can interfere with the reaction and affect the results.

• Purity of Reagents: The purity of the reagents, especially the SDDC and the solvent, is crucial. Impurities can lead to high background absorbance or side reactions.

Q3: How can the sensitivity of the method be enhanced?

The sensitivity of the SDDC method can be improved by:

• Optimizing Arsine Generation: Ensuring the use of high-purity, granular zinc and optimizing the acid concentration can improve the efficiency of arsine generation. The addition of a catalyst like stannous chloride can also aid in the complete reduction of arsenic.

• Using a More Stable Absorbing Solution: While pyridine has been traditionally used, it is toxic and can have a strong odor. Alternative solvents or the addition of stabilizing agents like ephedrine (B3423809) in chloroform can enhance the stability of the colored complex.

• Controlling Reaction Conditions: Optimizing the reaction time and temperature for both arsine generation and the color-forming reaction can lead to more consistent and sensitive results.

• Pre-concentration of the Sample: For samples with very low arsenic concentrations, pre-concentration steps may be necessary to bring the arsenic level within the detection range of the method.

Troubleshooting Guide

This section addresses common problems encountered during the SDDC experiment.

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Color Development	1. Incomplete reduction of As(V) to As(III).2. Inefficient arsine generation (e.g., inactive zinc).3. Leaks in the experimental apparatus.4. Degraded SDDC reagent.	1. Ensure the addition of potassium iodide (KI) and stannous chloride (SnCl₂) and allow sufficient time for the pre-reduction step.2. Use high-purity, activated zinc granules. Test a new batch of zinc.3. Check all joints and tubing for a tight seal. Use appropriate grease if necessary.4. Prepare a fresh SDDC absorbing solution. Store the reagent protected from light and moisture.
Poor Reproducibility / Inconsistent Results	1. Inconsistent rate of arsine generation.2. Fluctuation in temperature.3. Non-uniform sample matrix.4. Variable time between color development and measurement.	1. Ensure all reagents are added consistently and that the reaction proceeds for the same duration for all samples and standards.2. Perform the experiment in a temperature-controlled environment.3. Homogenize the sample thoroughly before taking an aliquot for analysis.4. Measure the absorbance at a fixed time point after the start of the color development reaction.
High Blank Reading	1. Contaminated reagents (acid, water, zinc).2. Contaminated glassware.3. Arsenic contamination in the lead acetate-impregnated glass wool.	1. Use analytical grade or higher purity reagents. Run a reagent blank to identify the source of contamination.2. Thoroughly clean all glassware with an appropriate acid wash followed by rinsing with deionized water.3. Use high-purity lead acetate (B1210297) for preparing the scrubber or use a pre-packed, certified scrubber.
Interferences (False Positives/Negatives)	1. Presence of antimony (Sb), which also forms arsine (stibine, SbH₃) and reacts with SDDC.2. Presence of sulfides, which can form hydrogen sulfide (H₂S) and interfere.3. Presence of certain metals (e.g., mercury, cobalt, nickel) that can inhibit arsine generation.	1. The color produced by stibine (B1205547) has a different absorption maximum (around 510 nm). Measure absorbance at both 540 nm and 510 nm to correct for antimony interference if suspected.2. Ensure the lead acetate scrubber is fresh and properly packed to effectively remove H₂S.3. Use masking agents or sample pre-treatment methods to remove interfering metals if their concentration is high.

Experimental Protocols

Protocol 1: Standard SDDC Method for Arsenic Determination

This protocol outlines the general steps for determining arsenic concentration using the SDDC method.

• Preparation of Reagents:

  • SDDC Absorbing Solution: Dissolve 0.5 g of silver diethyldithiocarbamate in 100 mL of pyridine. Store in an amber bottle.

  • Hydrochloric Acid (HCl): Concentrated, analytical grade.

  • Potassium Iodide (KI) Solution: 15% (w/v) in deionized water.

  • Stannous Chloride (SnCl₂) Solution: 40% (w/v) in concentrated HCl.

  • Lead Acetate Solution: 10% (w/v) in deionized water. Impregnate glass wool with this solution and dry.

  • Zinc: Granular, 20-30 mesh, low arsenic content.

• Sample Preparation:

  • Pipette an aliquot of the sample solution into the arsine generator flask.

  • Add 5 mL of concentrated HCl, 2 mL of 15% KI solution, and 8 drops of 40% SnCl₂ solution.

  • Allow the solution to stand for at least 15 minutes to ensure the reduction of As(V) to As(III).

• Arsine Generation and Collection:

  • Assemble the arsine generator apparatus. Place the lead acetate-impregnated glass wool in the scrubber tube.

  • Pipette a precise volume (e.g., 4.0 mL) of the SDDC absorbing solution into the absorber tube.

  • Add a known weight (e.g., 3 g) of granular zinc to the generator flask and immediately connect it to the scrubber-absorber assembly.

  • Allow the reaction to proceed for a set time (e.g., 30-45 minutes) to ensure all arsenic is converted to arsine and collected in the absorbing solution.

• Measurement:

  • After the reaction is complete, transfer the SDDC solution from the absorber tube to a 1 cm cuvette.

  • Measure the absorbance of the solution at 540 nm using a spectrophotometer. Use a reagent blank as the reference.

• Calibration:

  • Prepare a series of standard arsenic solutions of known concentrations.

  • Treat the standards in the same manner as the samples to generate a calibration curve of absorbance versus arsenic concentration.

  • Determine the arsenic concentration in the sample by comparing its absorbance to the calibration curve.

Visual Diagrams

Experimental Workflow

Stability issues with silver diethyldithiocarbamate reagent and how to resolve them

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the stability and use of the silver diethyldithiocarbamate (B1195824) (SDDC) reagent, primarily for the colorimetric determination of arsenic.

Troubleshooting Guides

This section addresses specific issues that may arise during the preparation and use of the SDDC reagent.

Issue 1: The solid SDDC reagent has changed color from yellow-green to brown or black.

• Question: My solid silver diethyldithiocarbamate reagent, which should be a yellow-green powder, has darkened to a brown or even black color. Is it still usable?

• Answer:

  • Cause: The discoloration of solid SDDC is a common indicator of degradation, primarily due to exposure to light.[1][2] The silver ions (Ag+) in the compound are reduced to metallic silver (Ag), which is black. This process is accelerated by light.

  • Resolution: It is strongly recommended to use a fresh, unopened container of SDDC reagent that exhibits the correct yellow-green color. Using a discolored reagent will likely lead to inaccurate and unreliable results in your arsenic analysis due to a decreased concentration of the active reagent.

  • Prevention: Always store solid SDDC in a tightly sealed, light-resistant container in a cool, dark place, preferably refrigerated between 2°C and 8°C.[1]

Issue 2: The prepared SDDC solution in pyridine (B92270) is dark or has turned dark over time.

• Question: I prepared a 0.5% w/v solution of SDDC in pyridine, and it was initially a clear, bright yellow. However, it has since turned brown or black. What is the cause, and can I still use it?

• Answer:

  • Cause: Similar to the solid reagent, the darkening of the SDDC solution in pyridine indicates decomposition. This is primarily caused by exposure to light and, to a lesser extent, by impurities in the pyridine or the glassware. The dark color is due to the formation of colloidal metallic silver.

  • Resolution: A darkened solution should be discarded. The presence of metallic silver will interfere with the spectrophotometric measurement and lead to inaccurate results. Prepare a fresh solution using high-purity pyridine and clean, dry glassware.

  • Prevention:

    • Store the prepared solution in a tightly sealed, amber glass bottle to protect it from light.[3]

    • Keep the solution in a cool, dark place, such as a refrigerator.

    • Prepare the solution fresh, as it is generally stable for about two weeks when stored correctly.[3] Some sources suggest it can be kept for up to a month, but it's best to monitor for any color change.[4]

Issue 3: A precipitate has formed in the SDDC reagent solution.

• Question: I have observed a precipitate in my prepared silver diethyldithiocarbamate solution. What could be the cause, and how should I proceed?

• Answer:

  • Cause: Precipitate formation can be due to several factors:

    • Contamination: The presence of water or other impurities in the pyridine can reduce the solubility of SDDC and cause it to precipitate.

    • Degradation: Over time, the decomposition products of SDDC may be insoluble in pyridine.

    • Low-Quality Reagents: Using impure SDDC or pyridine can lead to the formation of insoluble byproducts.

  • Resolution: Do not use a solution with a precipitate. The concentration of the active reagent will be lower than expected, leading to inaccurate results. The solution should be discarded, and a fresh solution should be prepared using high-purity, anhydrous pyridine and clean, dry glassware.

  • Prevention:

    • Use ACS reagent grade or higher purity SDDC and pyridine.

    • Ensure all glassware is thoroughly cleaned and dried before use to prevent water contamination.

    • Filter the pyridine before use if you suspect it may contain impurities.

Issue 4: Low sensitivity or inconsistent results in the arsenic assay.

• Question: My arsenic standards are giving low absorbance readings, or my results are not reproducible. Could this be related to the SDDC reagent?

• Answer:

  • Cause: Low sensitivity or inconsistent results can often be traced back to the SDDC reagent's stability and preparation.

    • Degraded Reagent: Using an old or improperly stored SDDC solution that has started to decompose will result in a weaker colorimetric reaction and thus lower absorbance values.

    • Incorrect Concentration: Errors in weighing the SDDC or measuring the volume of pyridine will lead to a reagent of incorrect concentration.

    • Interfering Substances: The presence of certain ions in the sample, such as antimony, chromium, cobalt, copper, mercury, molybdenum, and nickel, can interfere with the reaction.[5]

  • Resolution:

    • Prepare a fresh SDDC solution using the correct procedure and high-quality reagents.

    • Verify the accuracy of your balance and volumetric glassware.

    • Run a blank and a set of standards with each batch of samples to ensure the reagent is performing as expected.

    • If interference is suspected, it may be necessary to perform a sample digestion or use a separation technique to remove the interfering ions.[5]

Frequently Asked Questions (FAQs)

• Q1: How should I properly store the solid silver diethyldithiocarbamate reagent?

  • A1: Solid SDDC is light-sensitive and should be stored in a tightly sealed, opaque container in a cool, dark, and dry place.[2] For long-term storage and to enhance stability, refrigeration at 2-8°C is recommended.[6]

• Q2: How long is the prepared silver diethyldithiocarbamate solution in pyridine stable?

  • A2: When stored in a tightly sealed, dark glass bottle and protected from light, the solution is generally stable for about two weeks.[3] Some protocols suggest it can be used for up to a month, but it is crucial to monitor for any signs of degradation, such as darkening of the solution.[4] For best results, preparing the solution fresh is always recommended.

• Q3: What is the expected color of a freshly prepared, high-quality SDDC solution in pyridine?

  • A3: A freshly prepared solution of silver diethyldithiocarbamate in pyridine should be a clear, bright yellow.[6][7]

• Q4: Can I use a solvent other than pyridine to prepare the SDDC reagent?

  • A4: While pyridine is the most common solvent, some methods suggest using 1-ephedrine in chloroform (B151607) as an alternative, especially if the odor of pyridine is a concern. However, you will need to validate the performance and stability of the reagent in this alternative solvent for your specific application.

• Q5: What are the primary chemical reactions involved in the arsenic detection method using SDDC?

  • A5: In the presence of a reducing agent (like zinc in an acidic medium), arsenic in the sample is converted to arsine gas (AsH₃). This gas is then bubbled through the SDDC solution. The arsine reacts with the silver diethyldithiocarbamate to form a red-colored complex. The intensity of the red color, measured by a spectrophotometer at approximately 535 nm, is proportional to the arsenic concentration.[7][8] One proposed reaction is the formation of a colloidal silver dispersion.[3]

Data Presentation

Table 1: Stability of Silver Diethyldithiocarbamate Reagent

Parameter	Solid Reagent	0.5% Solution in Pyridine
Appearance (Fresh)	Yellow-green powder	Clear, bright yellow solution[6][7]
Appearance (Degraded)	Brown to black powder	Brown to black solution with possible precipitate
Recommended Storage	2-8°C, in a dark, tightly sealed container[6]	Room temperature or refrigerated, in a dark, tightly sealed amber bottle[3]
Shelf Life	Several years if stored correctly	Approximately 2 weeks[3]

Experimental Protocols

Protocol 1: Preparation of 0.5% (w/v) Silver Diethyldithiocarbamate in Pyridine

Materials:

• Silver diethyldithiocarbamate (ACS reagent grade)

• Pyridine (ACS reagent grade, anhydrous)

• 200 mL volumetric flask (amber glass preferred)

• Analytical balance

• Spatula

• Funnel

Procedure:

• Accurately weigh 1.0 g of silver diethyldithiocarbamate using an analytical balance.[3][9]

• Quantitatively transfer the weighed SDDC powder into a 200 mL volumetric flask using a funnel.

• Add approximately 150 mL of pyridine to the volumetric flask.

• Swirl the flask gently to dissolve the powder completely. The solution should be a clear, bright yellow.[6]

• Once dissolved, dilute the solution to the 200 mL mark with pyridine.

• Stopper the flask and invert it several times to ensure the solution is homogeneous.

• Transfer the solution to a tightly sealed amber glass bottle for storage.

• Label the bottle with the reagent name, concentration, preparation date, and expiry date (2 weeks from preparation).

Protocol 2: Arsenic Determination using the SDDC Method (General Workflow)

This is a generalized protocol. Specific parameters may need to be optimized for your sample type and instrumentation.

Materials:

• Arsine generator apparatus

• Spectrophotometer

• Hydrochloric acid (HCl)

• Potassium iodide (KI) solution

• Stannous chloride (SnCl₂) solution

• Zinc metal (granular or pellets)

• Lead acetate-impregnated glass wool

• Prepared 0.5% SDDC in pyridine solution

• Arsenic standard solutions

Procedure:

• Sample Preparation: Pipette a known volume of the sample (or standard) into the arsine generator flask.

• Acidification and Reduction: Add HCl, KI solution, and SnCl₂ solution to the flask. Allow the reaction to proceed for a set time (e.g., 15 minutes) to reduce arsenic (V) to arsenic (III).

• Apparatus Assembly: Place lead acetate-impregnated glass wool in the scrubber part of the arsine generator to trap any hydrogen sulfide (B99878) gas. Pipette a precise volume of the SDDC solution into the absorber tube.

• Arsine Generation: Add a specified amount of zinc metal to the generator flask and immediately connect the absorber assembly. The reaction between zinc and HCl will produce hydrogen gas, which will carry the generated arsine (AsH₃) through the scrubber and into the SDDC solution.

• Color Development: Allow the reaction to proceed for a defined period (e.g., 30-45 minutes) to ensure all the arsine has been evolved and reacted with the SDDC. A red-colored complex will form in the absorber tube.[8]

• Spectrophotometric Measurement: Transfer the colored solution from the absorber tube to a cuvette and measure the absorbance at approximately 535 nm using a spectrophotometer.[8] Use a reagent blank to zero the instrument.

• Quantification: Determine the arsenic concentration in the sample by comparing its absorbance to a calibration curve prepared from arsenic standards.

Visualizations

Caption: Experimental workflow for arsenic determination using the SDDC method.

Caption: Logical relationship of factors affecting SDDC reagent stability.

References

• 1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 2. lobachemie.com [lobachemie.com]
• 3. eusalt.com [eusalt.com]
• 4. images.hach.com [images.hach.com]
• 5. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Silver diethyldithiocarbamate - Wikipedia [en.wikipedia.org]
• 8. nemi.gov [nemi.gov]
• 9. cdn.hach.com [cdn.hach.com]

Technical Support Center: Arsenic Analysis by Silver Diethyldithiocarbamate Method

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common sources of error encountered during the analysis of arsenic using the silver diethyldithiocarbamate (B1195824) (SDDC) method.

Troubleshooting Guides

Issue 1: Inaccurate or Inconsistent Results

Q1: My absorbance readings are unexpectedly high, leading to erroneously high arsenic concentrations. What are the potential causes?

A1: High absorbance readings can stem from several sources of interference. The most common culprits are:

• Antimony Interference: Antimony salts can react under the same conditions as arsenic to form stibine (B1205547) (SbH₃), which also reacts with silver diethyldithiocarbamate to form a red complex, leading to a positive interference.[1][2][3] Antimony(III) concentrations of 0.3 mg/L or higher can cause significant positive interference.[4]

• Mercury Interference: Mercury can also interfere with the analysis. Mercury(II) concentrations at or above 1.5 mg/L have been shown to cause a significant positive interference.[4]

• Sulfide (B99878) Interference: Hydrogen sulfide (H₂S) can be generated from sulfide-containing samples and will react with the lead acetate (B1210297) in the scrubber. If the scrubber's capacity is exceeded, H₂S can pass through and interfere with the measurement.[1][5]

• Sample Turbidity: Any suspended matter or turbidity in the sample can scatter light in the spectrophotometer, leading to artificially high absorbance readings.[2] Ensure your final solution for measurement is clear.

Troubleshooting Steps:

• Check for Antimony and Mercury: If your samples are from a source known to contain antimony or mercury, consider using a separation technique like anion exchange to remove these interfering ions before analysis.[4]

• Verify Scrubber Efficiency: Ensure the lead acetate-impregnated glass wool in the scrubber is fresh and properly packed. If you suspect high sulfide content, you may need to increase the amount of lead acetate wool or pre-treat the sample.

• Sample Filtration: If the sample is turbid after digestion, filter it through a suitable filter paper before proceeding with the arsine generation step.

• Analyze a Blank: Run a reagent blank (using deionized water instead of a sample) to ensure that the reagents themselves are not contaminated and contributing to the high readings.

Q2: My absorbance readings are consistently low or zero, suggesting a loss of arsenic. What could be happening?

A2: Low or no absorbance readings typically indicate a problem with the generation or trapping of arsine gas (AsH₃) or the presence of substances that inhibit the reaction.

• Incomplete Reduction of Arsenic: For accurate results, all arsenic in the sample must be in the arsenic(III) state before the addition of zinc. The reduction step using potassium iodide and stannous chloride is critical.[1]

• Air Leaks in the Apparatus: The arsine generation and absorption system must be completely airtight. Any leaks will result in the loss of arsine gas and lead to low readings.[5]

• Interfering Metals: Certain metals, such as chromium, cobalt, copper, molybdenum, and nickel, can interfere with the evolution of arsine gas, although they may not interfere with the color development itself.[1][4] High concentrations of these metals can suppress the generation of arsine.

• Improper Digestion: If the sample contains organic arsenic compounds, an effective digestion step is necessary to break them down and release the inorganic arsenic for analysis. Incomplete digestion will lead to low recovery.[1][4] The use of potassium permanganate (B83412) digestion has been found to be satisfactory for this purpose.[4]

• Nitric Acid Interference: The presence of nitric acid can negatively interfere with the test. If nitric acid was used for sample preservation or digestion, it must be completely removed by fuming with sulfuric or perchloric acid.[5]

Troubleshooting Steps:

• Verify Reduction Step: Ensure that the potassium iodide and stannous chloride solutions are fresh and added in the correct amounts. Allow sufficient time for the reduction to complete as specified in the protocol.

• Check for Leaks: Carefully inspect all ground glass joints and tubing connections for a tight seal. Use a suitable lubricant on the joints if necessary.

• Address Metal Interferences: If high concentrations of interfering metals are suspected, a preliminary separation step, such as anion exchange, may be required.[4]

• Optimize Digestion: Review your digestion procedure. For samples with high organic content, ensure the digestion is complete by observing the color and clarity of the digestate.

• Ensure Complete Removal of Nitric Acid: If nitric acid was used, ensure it is thoroughly driven off during the fuming step.

FAQs (Frequently Asked Questions)

Q3: What is the purpose of each reagent in the arsine generation step?

A3: The key reagents and their functions are:

• Hydrochloric Acid (HCl) or Sulfuric Acid (H₂SO₄): Provides the acidic medium necessary for the reaction.

• Potassium Iodide (KI) and Stannous Chloride (SnCl₂): These are reducing agents used to reduce any arsenic(V) in the sample to arsenic(III). This step is crucial as only arsenic(III) is readily converted to arsine.[1]

• Zinc (Zn): Reacts with the acid to produce nascent hydrogen, which is a powerful reducing agent that converts arsenic(III) to gaseous arsine (AsH₃).[1][6]

• Lead Acetate: Impregnated on glass wool in a scrubber, it is used to trap any hydrogen sulfide gas that may be produced, preventing it from interfering with the measurement.[1]

Q4: How stable is the colored complex formed between arsine and silver diethyldithiocarbamate?

A4: The red-colored complex is not permanent and can fade over time. It is recommended to measure the absorbance in the spectrophotometer without unnecessary delay, typically within 20-30 minutes of color development, to ensure accurate and reproducible results.[1]

Q5: Can this method be used to determine different species of arsenic (e.g., arsenite vs. arsenate)?

A5: The standard silver diethyldithiocarbamate method determines total inorganic arsenic because the initial reduction step converts both arsenite (As(III)) and arsenate (As(V)) to arsine.[1] However, modifications to the procedure, such as selective hydride generation, can allow for the speciation of inorganic arsenic.[7] Organic arsenicals are generally not determined unless a digestion step is included to break them down to inorganic arsenic.[7]

Q6: What are the typical detection limits for this method?

A6: The silver diethyldithiocarbamate method is suitable for determining arsenic in the microgram range. The detection limit is typically around 5 to 10 micrograms per liter (µg/L).[5][7]

Quantitative Data on Interferences

The following table summarizes the concentration at which various ions have been reported to interfere with the silver diethyldithiocarbamate method.

Interfering Ion	Concentration Causing Interference	Type of Interference	Reference
Antimony (III)	≥ 0.3 mg/L	Positive	[4]
Mercury (II)	≥ 1.5 mg/L	Positive	[4]
Chromium (VI)	> 5.0 mg/L	Negative (affects arsine generation)	[1][4]
Cobalt (II)	> 5.0 mg/L	Negative (affects arsine generation)	[1][4]
Copper (II)	> 5.0 mg/L	Negative (affects arsine generation)	[1][4]
Molybdenum (VI)	> 5.0 mg/L	Negative (affects arsine generation)	[1][4]
Nickel (II)	> 5.0 mg/L	Negative (affects arsine generation)	[1][4]
Sulfide	High concentrations	Positive or Negative	[1][2]
Nitric Acid	Presence	Negative	[5]

Experimental Protocol: Determination of Total Inorganic Arsenic

This is a generalized protocol. Always refer to the specific standard method (e.g., EPA 206.4) for detailed procedures.

• Sample Preparation and Digestion (if necessary):

  • For total arsenic in samples containing organic matter, a digestion step is required. A common method involves using sulfuric and nitric acids, followed by heating to fumes of sulfur trioxide to remove nitric acid.[1] Alternatively, a potassium permanganate digestion can be used.[4]

  • If only dissolved arsenic is being determined, filter the sample through a 0.45 µm filter.

• Arsine Generation:

  • Pipette a suitable aliquot of the sample into the arsine generator flask.

  • Add concentrated hydrochloric acid.

  • Add potassium iodide solution and swirl to mix.

  • Add stannous chloride solution, mix, and allow the reduction of As(V) to As(III) to proceed for about 15 minutes.[1]

  • Prepare the scrubber by impregnating glass wool with lead acetate solution and placing it in the scrubber tube.

  • Pipette the silver diethyldithiocarbamate solution into the absorber tube.

  • Connect the generator, scrubber, and absorber. Ensure all connections are airtight.[5]

  • Add granular zinc to the generator flask and immediately connect the apparatus.

• Color Development and Measurement:

  • Allow the reaction to proceed for at least 30 minutes to ensure all the arsenic is converted to arsine and passed into the absorber.[1]

  • Gently warm the generator flask towards the end of the reaction to ensure all arsine is released.[1]

  • Transfer the colored solution from the absorber directly into a spectrophotometer cuvette.

  • Measure the absorbance at 535 nm against a reagent blank.[1][5]

• Calibration:

  • Prepare a series of arsenic standards of known concentrations.

  • Treat the standards in the same manner as the samples.

  • Construct a calibration curve by plotting absorbance versus arsenic concentration.

  • Determine the arsenic concentration in the samples from the calibration curve.

Visualizations

Caption: Experimental workflow for arsenic analysis using the silver diethyldithiocarbamate method.

Caption: Troubleshooting logic for addressing inaccurate results in arsenic analysis.

References

• 1. nemi.gov [nemi.gov]
• 2. mibio.ru [mibio.ru]
• 3. manuals.plus [manuals.plus]
• 4. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 5. edfhelpdesk.com [edfhelpdesk.com]
• 6. Arsine | Medical Management Guidelines | Toxic Substance Portal | ATSDR [wwwn.cdc.gov]
• 7. "Colorimetric determination and speciation of arsenic with silver dieth" by Daniel Carl Fischer [oasis.library.unlv.edu]

Technical Support Center: Silver Diethyldithiocarbamate (SDDC) Arsenic Method

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing the silver diethyldithiocarbamate (B1195824) (SDDC) method for arsenic determination.

Troubleshooting Guide

This guide addresses common issues encountered during the experimental process.

Problem	Possible Cause(s)	Suggested Solution(s)
Low or No Color Development	Incomplete reduction of arsenic (V) to arsenic (III).	Ensure the solution stands for at least 10 minutes after the addition of potassium iodide (KI) and stannous chloride (SnCl₂) to allow for complete reduction.[1]
Loss of arsine gas.	Check that the arsine generation apparatus is completely airtight.[2][3] Lubricate joints with a suitable stopcock grease.[4]
Inactive reagents.	Use freshly prepared silver diethyldithiocarbamate (AgDDC) solution, as it can degrade over time, leading to cloudy blanks and standards.[1] Ensure the zinc used is of the appropriate granularity and purity.
Presence of interfering substances.	See the "Interferences" FAQ section below for specific guidance on mitigating the effects of interfering ions.
Incorrect pH.	The reduction of arsenic to arsine is pH-dependent. Ensure the correct concentration of hydrochloric acid is used in the generation flask.
High Blank Absorbance	Contaminated reagents or glassware.	Use analytical grade reagents and deionized water.[5] Thoroughly clean all glassware, preferably with a nitric acid wash followed by a thorough rinse with deionized water.
Old or degraded AgDDC solution.	Prepare fresh AgDDC solution. The solution should be a clear, bright yellow.[6]
Results Not Reproducible	Inconsistent rate of arsine generation.	The addition of an iron solution can help ensure a constant rate of hydrogen evolution.[1] Use a consistent amount and form of zinc for each reaction.
Sample heterogeneity.	For water-suspended sediment, ensure the sample is vigorously mixed before taking a subsample.[7]
Clogging of the scrubber.	Ensure the glass wool in the scrubber is not too tightly packed to allow for a steady flow of gas.
Interference from Other Substances	Presence of antimony, selenium, germanium, tellurium, or mercury.[8]	Antimony is a primary interference as it forms stibine (B1205547), which also reacts with AgDDC.[8][9] Adding extra stannous chloride can help reduce this effect.[8] For high concentrations of interfering metals, a digestion and ion-exchange separation step may be necessary.[5]
Presence of hydrogen sulfide.	Pass the generated gas through a scrubber containing glass wool impregnated with lead acetate (B1210297) solution to remove hydrogen sulfide.[7][9]
Nitric acid interference.	Nitric acid can cause negative interference. If only inorganic arsenic is being measured, use sulfuric acid as a preservative instead.[2][3] If organic arsenic is to be determined, oxides of nitrogen must be expelled by evaporating to sulfur trioxide fumes.[7]

Frequently Asked Questions (FAQs)

General Questions

What is the principle of the silver diethyldithiocarbamate (SDDC) method for arsenic determination?

The method is based on the reduction of inorganic arsenic to arsine gas (AsH₃) by zinc in an acidic solution. The arsine gas is then passed through a solution of silver diethyldithiocarbamate in an organic solvent (typically pyridine (B92270) or chloroform). The reaction between arsine and SDDC forms a soluble red complex, the absorbance of which is measured spectrophotometrically at approximately 535 nm.[2][4][7] The intensity of the color is directly proportional to the concentration of arsenic in the sample.

What is the typical detection limit of this method?

The detection limit can vary based on the specific procedure and instrumentation. However, detection limits are reported to be around 1 ppm for geologic materials and as low as 5 µg/L for aqueous samples.[1][10]

Procedural Modifications

How can I determine both inorganic and organic arsenic?

To determine total arsenic (both inorganic and organic forms), a strong-acid digestion step is required to decompose organic compounds before the reduction step. This typically involves heating the sample with sulfuric and nitric acids.[7] To determine only inorganic arsenic, this digestion step is omitted.[7]

Are there alternatives to using pyridine as the solvent for SDDC due to its odor?

Yes, 1-ephedrine in chloroform (B151607) has been reported as a suitable alternative solvent for silver diethyldithiocarbamate, avoiding the objectionable odor of pyridine.[2][3]

Can sodium borohydride (B1222165) be used as the reducing agent instead of zinc?

Sodium borohydride can be used for hydride generation. However, it can lead to a drastically increased reaction rate, potentially decreasing absorption efficiency.[8] It may also increase interference from antimony.[11] It is important to note that some regulatory methods, such as those from the EPA, may not approve the use of sodium borohydride.[8]

Interferences

What are the most common interferences in the SDDC method?

The most significant interferences come from substances that can form volatile hydrides under the reaction conditions. Antimony is the most notable, as it forms stibine (SbH₃), which creates a red complex with SDDC that absorbs at a similar wavelength to the arsenic complex.[8][9] Other potential interferences include germanium, tellurium, selenium, and mercury.[8] High concentrations of metals like chromium, cobalt, copper, and nickel can also interfere with arsine generation.[5][9]

How can I mitigate interference from antimony?

The interference from antimony can be reduced by the addition of extra tin(II) chloride.[8] For simultaneous determination of arsenic and antimony, spectrophotometric measurements at two different wavelengths can be employed.[11]

Quantitative Data Summary

Table 1: Reported Detection Limits and Wavelengths

Analyte	Detection Limit	Wavelength (nm)	Reference
Total Arsenic	1 ppm (in geologic materials)	540	[1]
Total Arsenic	5 µg/L (aqueous)	-	[10]
Arsenic (III)	5 µg/L (aqueous)	-	[10]
Arsenic (V)	7 µg/L (aqueous)	-	[10]
Arsenic Complex	-	535	[7]
Antimony Complex	-	510	[8]

Table 2: Concentrations of Interfering Ions

Interfering Ion	Concentration Threshold for Interference	Effect	Mitigation Strategy	Reference
Antimony (Sb)	50 µg/L or higher	Positive interference	Add extra tin(II) chloride	[8]
Antimony (Sb)	0.3 mg/L or above	Significant positive interference	Ion-exchange chromatography	[5]
Mercury (Hg)	1.5 mg/L or above	Significant positive interference	Ion-exchange chromatography	[5]
Selenium (Se)	50 µg	Suppression of As values	Method modification may be needed for exotic samples	[1]
Cr, Co, Cu, Mo, Ni	Up to 5.0 mg/L	Do not appear to interfere with arsine generation	-	[5]

Experimental Protocols & Workflows

Standard Experimental Protocol (Total Inorganic Arsenic)

• Sample Preparation: Pipette a known volume of the sample (containing < 20 µg As) into the arsine generator flask.[7]

• Acidification: Add hydrochloric acid to the flask.

• Pre-reduction: Add potassium iodide (KI) solution and stannous chloride (SnCl₂) solution. Swirl and allow to stand for at least 10 minutes to reduce As(V) to As(III).[1]

• Apparatus Assembly:

  • Place glass wool impregnated with lead acetate solution into the scrubber tube.[4]

  • Pipette the silver diethyldithiocarbamate (SDDC) absorbing solution into the absorber tube.

  • Assemble the generator, scrubber, and absorber. Ensure all connections are airtight.[3][4]

• Arsine Generation: Add a measured amount of granular zinc to the generator flask and immediately connect the apparatus.[4]

• Absorption: Allow the reaction to proceed for a set time (e.g., 30 minutes) to ensure all arsine is evolved and bubbled through the absorbing solution.[1]

• Measurement: Transfer the absorbing solution to a cuvette and measure the absorbance at 535 nm using a spectrophotometer, with a reagent blank as the reference.[7]

• Quantification: Determine the arsenic concentration from a standard curve prepared with known arsenic standards.

Experimental Workflow for Total Arsenic Determination

Caption: Workflow for total arsenic analysis using the SDDC method, including digestion.

Logical Flow for Troubleshooting Low Absorbance

Caption: A troubleshooting decision tree for low or no color development in the SDDC assay.

References

• 1. pubs.usgs.gov [pubs.usgs.gov]
• 2. NEMI Method Summary - 206.4 [nemi.gov]
• 3. edfhelpdesk.com [edfhelpdesk.com]
• 4. <211> ARSENIC [drugfuture.com]
• 5. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 6. Silver diethyldithiocarbamate - Wikipedia [en.wikipedia.org]
• 7. nemi.gov [nemi.gov]
• 8. oasis.library.unlv.edu [oasis.library.unlv.edu]
• 9. NEMI Method Summary - 3500-As B [nemi.gov]
• 10. "Colorimetric determination and speciation of arsenic with silver dieth" by Daniel Carl Fischer [oasis.library.unlv.edu]
• 11. researchgate.net [researchgate.net]

Technical Support Center: Silver Diethyldithiocarbamate (SDDC) Method for Arsenic Analysis

Welcome to the technical support center for the silver diethyldithiocarbamate (B1195824) (SDDC) method for arsenic determination. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answer frequently asked questions regarding the use of alternative solvents to pyridine (B92270).

Frequently Asked Questions (FAQs)

Q1: Why should I consider an alternative solvent to pyridine in the SDDC method?

Pyridine is traditionally used as the solvent for SDDC in arsenic analysis due to its ability to dissolve the reagent and form a stable colored complex with arsine. However, pyridine has a strong, unpleasant odor and is considered a hazardous substance.[1][2] Alternative solvents are sought to mitigate these issues, offering a safer and more user-friendly experimental setup. A solution of l-ephedrine in chloroform (B151607) is a commonly used and effective alternative.[3][4][5]

Q2: What is the most common alternative solvent system to pyridine?

The most widely recognized and accepted alternative is a solution of l-ephedrine in chloroform.[3][4][5] This system has been shown to provide the necessary sensitivity for detecting low levels of arsenic, making it a suitable replacement for the pyridine-based method.[5]

Q3: How does the performance of the l-ephedrine in chloroform system compare to the traditional pyridine method?

Both solvent systems are effective for the determination of arsenic. The red complex formed in the pyridine-based method has a maximum absorbance at approximately 535 nm.[2][6] The complex formed in the l-ephedrine/chloroform system exhibits a maximum absorbance at around 540 nm. While direct comparative studies on molar absorptivity are not extensively detailed in the provided results, the l-ephedrine in chloroform system is noted for providing the necessary sensitivity to detect 0.5 µg of arsenic.[5]

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Color Development	1. Incomplete reduction of arsenic to arsine. 2. Leak in the arsine generation apparatus. 3. Inactive zinc. 4. Interfering substances in the sample.	1. Ensure that the potassium iodide and stannous chloride reducing agents are freshly prepared and added in the correct amounts. Allow sufficient time for the reduction to occur. 2. Check all connections in the arsine generator, scrubber, and absorber to ensure they are airtight. 3. Use high-purity, granular zinc. Test a small amount with acid to ensure vigorous hydrogen evolution. 4. Certain metals like chromium, cobalt, copper, mercury, molybdenum, and nickel can interfere with arsine generation.[1] Consider sample pre-treatment or digestion if high concentrations of these metals are suspected. Antimony can also form stibine, which interferes with the measurement.
High Blank Absorbance	1. Contaminated reagents (especially HCl and zinc) with arsenic. 2. "Cloudy" or improperly prepared SDDC reagent.	1. Use analytical grade reagents with low arsenic content. Run a reagent blank to check for contamination. 2. Ensure the SDDC is fully dissolved in the solvent. The AgDDC solution should be freshly prepared, as it can be difficult to dissolve or may precipitate out of solution over time, leading to cloudy blanks.[5]
Inconsistent or Irreproducible Results	1. Variable rate of arsine generation. 2. Fluctuation in temperature. 3. Instability of the colored complex.	1. Maintain a consistent acid concentration and use a uniform grade of zinc to ensure a steady rate of hydrogen and arsine evolution. The addition of an iron solution can help maintain a constant rate of hydrogen evolution.[5] 2. Perform the reaction at a consistent temperature, as the rate of arsine evolution can be temperature-dependent. 3. Measure the absorbance of the solution within a consistent and reasonable timeframe after color development, as the complex may fade over time.
Objectionable Odor	Use of pyridine as the solvent.	Switch to the l-ephedrine in chloroform solvent system to avoid the offensive odor of pyridine.[3][5]

Quantitative Data Summary

The following table summarizes key quantitative parameters for the traditional pyridine and the alternative l-ephedrine in chloroform solvent systems for the SDDC method.

Parameter	Pyridine System	l-Ephedrine in Chloroform System	References
Solvent Composition	Silver diethyldithiocarbamate in pyridine	Silver diethyldithiocarbamate and l-ephedrine in chloroform	[5][6]
Maximum Absorbance (λmax)	~535 nm	~540 nm	[5][6]
Detection Limit	Applicable for concentrations at or above 10 µg/L	Sufficient sensitivity to detect 0.5 µg of As (equivalent to 1 ppm in a 0.5 g sample)	[2][5]

Experimental Protocols

Standard SDDC Method using Pyridine

This protocol is a generalized procedure based on established methods.

1. Reagent Preparation:

• Silver Diethyldithiocarbamate Solution (0.5% w/v): Dissolve 1 g of silver diethyldithiocarbamate in 200 mL of pyridine. Store in an amber bottle.[6]
• Potassium Iodide Solution (15% w/v): Dissolve 15 g of KI in 100 mL of demineralized water. Store in an amber bottle.[6]
• Stannous Chloride Solution (40% w/v in conc. HCl): Dissolve 40 g of arsenic-free SnCl₂·2H₂O in 100 mL of concentrated HCl. Prepare fresh daily.[6]
• Lead Acetate (B1210297) Solution (10% w/v): Dissolve 10 g of lead acetate in 100 mL of demineralized water.

2. Arsine Generation and Measurement:

• Pipette a sample volume containing less than 20 µg of arsenic into the arsine generator flask.
• Add 5 mL of concentrated HCl, 2 mL of KI solution, and 8 drops of SnCl₂ solution. Swirl and allow to stand for at least 15 minutes to reduce As(V) to As(III).
• Impregnate a glass wool scrubber with the lead acetate solution and place it in the scrubber tube.
• Add 3.0 mL of the SDDC-pyridine solution to the absorber tube.
• Add 3 g of granular zinc to the generator flask and immediately connect the scrubber-absorber assembly.
• Allow the arsine to evolve for at least 30 minutes.
• Transfer the absorbing solution to a cuvette and measure the absorbance at 535 nm against a reagent blank.

Alternative SDDC Method using l-Ephedrine in Chloroform

This protocol is based on a modified procedure for geological materials.

1. Reagent Preparation:

• SDDC-Ephedrine-Chloroform Solution: Dissolve 0.625 g of silver diethyldithiocarbamate and 0.41 g of l-ephedrine in 250 mL of reagent-grade chloroform.[5]
• Potassium Iodide Solution (40% w/v): Dissolve 40 g of KI in 100 mL of demineralized water.
• Stannous Chloride Solution (20% w/v): Dissolve 20 g of SnCl₂·2H₂O in 100 mL of demineralized water.

2. Arsine Generation and Measurement:

• Place the sample aliquot in the arsine generator flask.
• Add 1 mL of 40% KI solution and 1 mL of 20% SnCl₂ solution. Mix and let stand for 10 minutes.[5]
• Add 3 mL of the SDDC-ephedrine-chloroform solution to the absorber tube.[5]
• Add 4-6 pieces of mossy zinc to the generator flask and immediately connect the apparatus.[5]
• Allow the arsine to bubble through the absorbing solution for 30 minutes.[5]
• Measure the absorbance of the solution in the culture tubes at 540 nm.[5]

Method Workflow and Chemical Relationship Diagrams

Caption: Experimental workflow for the determination of arsenic using the silver diethyldithiocarbamate method.

Caption: Chemical relationships in the SDDC method for arsenic detection.

References

• 1. NEMI Method Summary - 206.4 [nemi.gov]
• 2. edfhelpdesk.com [edfhelpdesk.com]
• 3. l-Ephedrine in chloroform as a solvent for silver diethyldithiocarbamate in the determination of arsenic - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 5. pubs.usgs.gov [pubs.usgs.gov]
• 6. nemi.gov [nemi.gov]

Technical Support Center: Silver Diethyldithiocarbamate Apparatus for Arsine Analysis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing arsine gas leaks when using the silver diethyldithiocarbamate (B1195824) apparatus.

Troubleshooting Guide: Preventing and Identifying Arsine Gas Leaks

Arsine gas is highly toxic, and ensuring a leak-free apparatus is critical for safety and analytical accuracy. This guide provides a systematic approach to preventing, identifying, and resolving leaks.

Issue: Suspected Arsine Gas Leak

A suspected leak can manifest as inconsistent or lower-than-expected analytical results, or the faint, garlic-like odor of arsine (though odor is not a reliable indicator of safe levels).

Potential Cause	Troubleshooting Steps	Success Indicator
Improperly Sealed Ground Glass Joints	1. Disassemble and Clean: Carefully disassemble all ground glass joints. Clean the joint surfaces with a suitable solvent (e.g., acetone) to remove any old grease, dirt, or residues. Ensure the surfaces are completely dry before reassembly.2. Apply Fresh Grease: Apply a thin, even layer of a suitable vacuum grease to the upper part of the male joint. Avoid using excessive grease, which can contaminate the sample.3. Assemble with Care: Connect the male and female joints and gently rotate them to ensure the grease is evenly distributed and a clear, unbroken seal is visible.4. Secure with Clips: Use Keck clips or other appropriate clamps to secure all ground glass joints. This prevents the joints from separating due to pressure buildup.	A continuous, transparent ring of grease is visible around the entire joint, with no air bubbles or channels. The joint feels secure and does not wobble.
Cracked or Chipped Glassware	1. Visual Inspection: Before each use, meticulously inspect every piece of glassware (generator flask, scrubber, absorber) for cracks, chips, or star cracks, especially around the joints and areas of stress.2. Light Test: Hold the glassware up to a light source and rotate it to make any imperfections more visible.3. Discard Damaged Glassware: Do not attempt to repair or use damaged glassware for gas evolution reactions. Even minor cracks can propagate under pressure and temperature changes, leading to catastrophic failure.	The glassware is free of any visible defects.
Worn or Incompatible Tubing	1. Inspect Tubing: Check all flexible tubing for signs of wear, brittleness, cracks, or discoloration.2. Ensure Proper Fit: Verify that the tubing fits snugly over the glass connections. Loose-fitting tubing is a common source of leaks.3. Use Appropriate Material: Ensure the tubing material is chemically resistant to the reagents and gases used in the experiment.	The tubing is pliable, free of defects, and forms a tight seal with the glassware.
Improperly Packed Scrubber	1. Pack Uniformly: The lead acetate-impregnated glass wool in the scrubber should be packed uniformly to allow for consistent gas flow without creating excessive backpressure.2. Avoid Over-packing: Over-packing the scrubber can lead to pressure buildup in the generator flask, increasing the risk of leaks at the joints.	The gas bubbles through the absorber at a steady, consistent rate.

Frequently Asked Questions (FAQs)

Q1: How can I test my apparatus for leaks before starting the experiment?

A1: A simple pressure test is recommended. After assembling the apparatus, you can perform the following steps:

• Connect a syringe with a stopcock to the gas inlet of the generator.

• Close off the final outlet of the absorber.

• Gently pressurize the system with a small volume of air from the syringe.

• Close the stopcock and observe the pressure. A stable pressure indicates a leak-free system. A gradual drop in pressure signifies a leak that needs to be located and sealed.

Q2: What type of grease is best for sealing the ground glass joints?

A2: A high-vacuum silicone grease is generally suitable for this application. It provides a good seal and is resistant to the chemicals typically used in this procedure. Always use a minimal amount to avoid contamination.

Q3: The color in my absorber solution is developing much slower than expected. Could this be due to a leak?

A3: Yes, a leak is a very likely cause. If arsine gas is escaping from the apparatus, less of it will reach the silver diethyldithiocarbamate solution, leading to a slower and less intense color development, which will result in inaccurate, low readings.

Q4: Can I use rubber stoppers instead of ground glass joints?

A4: While it may be possible in some configurations, it is not recommended. Ground glass joints, when properly sealed, provide a much more reliable and inert seal, reducing the risk of both leaks and contamination.

Q5: What should I do if I smell a garlic-like odor during the experiment?

A5: A garlic-like odor is characteristic of arsine. If you detect this smell, assume there is a leak and take immediate action:

• If it is safe to do so, stop the reaction by quenching it (e.g., by adding a large volume of water).

• Ensure adequate ventilation by opening sashes and turning on fume hoods.

• Evacuate the immediate area.

• Alert your supervisor and follow your institution's safety protocols for hazardous gas leaks.

Quantitative Data Summary

While precise torque values are not typically specified for laboratory glassware, the following table summarizes key parameters for ensuring a leak-free setup.

Parameter	Recommendation/Specification	Notes
Ground Glass Joint Seal	A continuous, transparent film of grease around the joint.	Visually inspect for the absence of air channels or dry spots.
Keck Clip Application	Use on all standard taper and spherical joints.	Ensures joints remain seated under slight positive pressure.
Pre-Experiment Leak Test	Apply slight positive pressure (e.g., with a syringe) and observe for pressure hold.	The pressure should remain stable for at least 1-2 minutes.
Gas Flow Rate	A steady and gentle bubbling rate in the absorber.	A frantic or irregular bubbling may indicate a pressure issue.

Experimental Protocol: Arsenic Determination with Leak Prevention

This protocol outlines the key steps for determining arsenic concentration using the silver diethyldithiocarbamate method, with an emphasis on preventing arsine gas leaks.

1. Apparatus Inspection and Preparation:

• Visually inspect all glassware (generator flask, scrubber, absorber) for any cracks or chips. Discard any damaged items.[1]
• Clean and dry all glassware thoroughly.
• Ensure you have correctly sized Keck clips for all ground glass joints.

2. Reagent Preparation:

• Prepare the silver diethyldithiocarbamate solution as per your validated method.
• Prepare the lead acetate (B1210297) solution for impregnating the scrubber's glass wool.

3. Apparatus Assembly and Leak Check:

• Apply a minimal amount of high-vacuum grease to the male ground glass joints.
• Assemble the generator, scrubber, and absorber in a fume hood. Secure each joint with a Keck clip.
• Perform a pressure test as described in the FAQs to ensure the system is gas-tight.

4. Sample and Reagent Addition:

• Add the sample and acidic reagents to the generator flask.
• Add the silver diethyldithiocarbamate solution to the absorber.
• Add the zinc to the generator flask and immediately and securely connect it to the rest of the apparatus.

5. Arsine Generation and Absorption:

• Allow the reaction to proceed for the specified time, typically 30-45 minutes.
• Visually monitor the apparatus for any signs of leaks (e.g., bubbles escaping from joints).
• Observe the rate of bubble formation in the absorber to ensure a steady gas flow.

6. Measurement:

• After the reaction is complete, carefully disassemble the apparatus in the fume hood.
• Measure the absorbance of the solution in the absorber using a spectrophotometer at the appropriate wavelength (typically around 535 nm).

Mandatory Visualizations

Caption: Workflow for preventing arsine gas leaks in the silver diethyldithiocarbamate apparatus.

Caption: Logical troubleshooting flow for identifying the source of an arsine gas leak.

References

• 1. Bottles & Jars (Glass, Plastic) Inspection Checklist and Template - QCADVISOR [qcadvisor.com]

Technical Support Center: Silver Diethyldithiocarbamate (SDDC) Method for Arsenic Analysis

This technical support center provides troubleshooting guidance and answers to frequently asked questions regarding the effect of pH on the accuracy of the silver diethyldithiocarbamate (B1195824) (SDDC) method for arsenic determination. It is intended for researchers, scientists, and drug development professionals.

Troubleshooting Guide

This guide addresses common issues encountered during arsenic analysis using the SDDC method, with a focus on pH-related problems.

Issue	Possible Cause(s)	Recommended Solution(s)
Low or no color development	Incorrect pH for arsine generation: The reduction of arsenic to arsine gas is highly pH-dependent. For total inorganic arsenic, a strongly acidic environment is required.	Ensure the sample solution in the arsine generator is sufficiently acidic after the addition of all reagents (e.g., hydrochloric acid). Verify the concentration and volume of the acid used.
Sample pH is too high: If the initial sample has a high alkalinity, it may neutralize the acid added, preventing the pH from reaching the optimal range for arsine generation.	Before analysis, adjust the pH of the sample to approximately 7 using dilute acid or base.[1] This ensures a consistent starting point before the addition of the acidic reagents for arsine generation.
Presence of interfering substances: Certain metals can interfere with arsine generation.	Refer to the experimental protocol for information on masking or removing interfering ions.
Inconsistent or variable results	Fluctuations in pH during arsine generation: Inconsistent acid addition or variations in the sample matrix can lead to pH fluctuations between samples, causing variable arsine evolution and, consequently, inconsistent results.	Use a calibrated pH meter to check the final pH of the reaction mixture in a few representative samples to ensure it is within the optimal acidic range. Maintain consistent reagent addition across all samples.
Incomplete reduction of Arsenic(V): The reduction of As(V) to As(III) prior to arsine generation is crucial and occurs under acidic conditions.	Ensure that the prereduction step with reagents like potassium iodide and stannous chloride is performed in a sufficiently acidic medium and for the recommended time.
High background or blank reading	Contaminated reagents: Acids or other reagents may contain trace amounts of arsenic.	Run a reagent blank with each batch of samples to assess and correct for any background contamination. Use high-purity, analytical grade reagents.
Selective determination of Arsenite (As(III)) is inaccurate	Incorrect pH for selective reduction: The selective reduction of arsenite to arsine occurs at a specific pH.	For the specific determination of arsenite, the pH of the sample solution must be adjusted to and maintained at 6 before the addition of the reducing agent (sodium borohydride).[2]

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH for the silver diethyldithiocarbamate method?

A1: The optimal pH depends on the specific arsenic species you are measuring:

• For Total Inorganic Arsenic (Arsenite + Arsenate): A strongly acidic medium is required for the efficient generation of arsine gas from both arsenite and arsenate. This is typically achieved by adding a sufficient volume of concentrated hydrochloric or sulfuric acid to the reaction vessel.[1][3]

• For Selective Determination of Arsenite (As(III)): To selectively reduce only arsenite to arsine, the reaction should be carried out in a solution buffered at pH 6.[2]

Q2: Why is it sometimes recommended to adjust the sample pH to near neutral before starting the analysis?

A2: Adjusting the initial sample pH to approximately 7 is a crucial step to ensure consistency and accuracy.[1] It eliminates variability in the final reaction pH that could arise from analyzing samples with different initial acidities or alkalinities. This neutralization step ensures that the subsequent addition of acid for arsine generation results in the desired final acidic pH across all samples and standards.

Q3: How does a pH outside the optimal range affect the accuracy of the results?

A3: Deviations from the optimal pH can significantly impact the accuracy of the SDDC method:

• pH too high (not acidic enough): If the solution is not sufficiently acidic, the reduction of arsenic to arsine will be incomplete, leading to lower arsine generation and a significant underestimation of the arsenic concentration.

• pH too low (excessively acidic): While a strongly acidic medium is necessary, an excessively high acid concentration can affect the performance of the reducing agent and may lead to other side reactions, potentially impacting the results.

Q4: Can the pH of the silver diethyldithiocarbamate absorbing solution affect the results?

A4: The absorbing solution, which contains silver diethyldithiocarbamate dissolved in a solvent like pyridine (B92270) or chloroform, is not typically adjusted for pH. Its primary role is to react with the generated arsine gas to form a colored complex. The critical pH control is in the arsine generation step.

Quantitative Data Summary

While precise quantitative data from a single source is limited, the following table summarizes the expected qualitative effect of pH on arsenic recovery based on the principles of the SDDC method.

pH of Arsine Generation Step	Target Analyte	Expected Arsenic Recovery	Rationale
Strongly Acidic (e.g., <1)	Total Inorganic Arsenic (As(III) + As(V))	High / Optimal	Ensures complete reduction of both As(III) and As(V) to arsine.
Near Neutral (pH 6)	Arsenite (As(III))	High / Optimal for As(III)	Allows for the selective reduction of arsenite to arsine, while arsenate remains in solution.[2]
Alkaline (e.g., >8)	Total Inorganic Arsenic (As(III) + As(V))	Very Low / Negligible	The reduction of arsenic to arsine is inhibited at alkaline pH.

Experimental Protocol: Determination of Total Inorganic Arsenic

This protocol outlines the key steps for the determination of total inorganic arsenic using the SDDC method, with an emphasis on pH control.

• Sample Preparation:

  • Collect the sample in a clean glass or plastic container.

  • If the sample is not to be analyzed immediately, preserve it by adding concentrated sulfuric acid to a pH of less than 2.[1]

  • Before analysis, take a known volume of the sample and adjust the pH to approximately 7 with a sodium hydroxide (B78521) solution.[1]

• Arsine Generation:

  • Set up the arsine generator, scrubber, and absorber assembly. The scrubber should contain glass wool impregnated with lead acetate (B1210297) to remove any hydrogen sulfide (B99878) interference.

  • Pipette a suitable aliquot of the pH-adjusted sample into the arsine generation flask.

  • Add hydrochloric acid, potassium iodide solution, and stannous chloride solution to the flask. Allow the mixture to stand for approximately 15 minutes to ensure the complete reduction of As(V) to As(III).[3] This step must occur under acidic conditions.

  • Add a measured amount of zinc granules to the flask and immediately connect the scrubber and absorber assembly. The absorber contains a known volume of the silver diethyldithiocarbamate solution.

  • Allow the reaction to proceed for a sufficient time (e.g., 30-45 minutes) to ensure all the arsenic is converted to arsine and carried into the absorbing solution.

• Spectrophotometric Measurement:

  • Transfer the colored solution from the absorber to a cuvette.

  • Measure the absorbance of the solution at the appropriate wavelength (typically around 535 nm) using a spectrophotometer.

  • Determine the arsenic concentration by comparing the absorbance to a calibration curve prepared from arsenic standards.

Experimental Workflow

Caption: Experimental workflow for the SDDC method.

References

• 1. images.hach.com [images.hach.com]
• 2. NEMI Method Summary - 3500-As B [nemi.gov]
• 3. mibio.ru [mibio.ru]

Reference Data & Comparative Studies

A Comparative Guide to Arsenic Detection: Silver Diethyldithiocarbamate vs. The Gutzeit Method

For researchers, scientists, and professionals in drug development, the accurate detection and quantification of arsenic is a critical concern due to its toxicity. Two long-standing chemical methods, the Silver Diethyldithiocarbamate (B1195824) (SDDC) method and the Gutzeit test, have been extensively used for this purpose. Both rely on the chemical conversion of arsenic into arsine gas, but they differ significantly in their detection principles, quantification capabilities, and procedural complexities. This guide provides an objective comparison of their performance, supported by experimental data and detailed protocols.

Principle of the Methods

Both the SDDC and Gutzeit methods share an initial series of chemical reactions. The core principle involves the reduction of arsenic present in a sample to gaseous arsine (AsH₃).[1] This is typically achieved using nascent hydrogen, which is generated in-situ by the reaction of zinc with an acid (e.g., hydrochloric acid).[2][3] To ensure all arsenic is converted, any pentavalent arsenic (As⁵⁺) in the sample is first reduced to the trivalent state (As³⁺) using reducing agents like potassium iodide and stannous chloride.[1][3]

Silver Diethyldithiocarbamate (SDDC) Method In this spectrophotometric method, the generated arsine gas is passed through a scrubber (often containing lead acetate-impregnated glass wool to remove hydrogen sulfide (B99878) interference) and then bubbled into an absorber tube.[4][5] This tube contains a solution of silver diethyldithiocarbamate, typically dissolved in pyridine (B92270) or chloroform.[4][6] The reaction between arsine and the SDDC solution forms a soluble, red-colored complex.[4][6][7] The intensity of this color, which is directly proportional to the arsenic concentration, is measured using a spectrophotometer at a maximum absorbance of approximately 535 nm.[4][8]

Gutzeit Method The Gutzeit test is a semi-quantitative or qualitative method.[2] After the arsine gas is generated and passed through a lead acetate (B1210297) scrubber, it comes into contact with a test paper impregnated with a reactive chemical.[3][9] Most commonly, this is mercuric chloride paper.[1][2] The reaction between arsine and mercuric chloride forms a yellow-to-brown stain on the paper.[1][3] The amount of arsenic in the sample is estimated by visually comparing the intensity and length of this stain to standard stains produced from known arsenic concentrations.[1] While historically significant, this method is often considered a preliminary test due to its subjectivity.[2]

Performance Comparison

The choice between the SDDC and Gutzeit methods depends on the specific requirements of the analysis, such as the need for precise quantification, sample throughput, and available equipment.

Feature	Silver Diethyldithiocarbamate (SDDC) Method	Gutzeit Method
Detection Principle	Spectrophotometric measurement of a soluble red complex formed between arsine and AgDDC solution.[4][6]	Visual detection of a yellow-to-brown stain formed by the reaction of arsine with mercuric chloride paper.[1][3]
Quantification	Quantitative . Absorbance is measured with a spectrophotometer and compared to a standard curve.[6][10]	Semi-quantitative or Qualitative . Concentration is estimated by visual comparison of the stain to a standard.[2]
Sensitivity	High. Detection limits reported as low as 5-10 µg/L.[5][11] Can analyze water samples in the 5 to 200 µg/L range.[4]	Moderate. Can detect quantities as small as 0.01 mg (10 µg).[2] A modern variation using silver nitrate (B79036) and XRF reported a detection limit of 1.02 µg/L.[12][13]
Specificity & Interferences	Interferences from metals (Co, Ni, Cu, Cr, Hg, Ag) that can hinder arsine evolution.[4][5] Antimony is a notable interference as it forms stibine (B1205547) gas, which also reacts to form a colored complex.[10][14]	Susceptible to interference from hydrides of phosphorus, sulfur, and antimony.[2] Hydrogen sulfide must be removed with a lead acetate scrubber to prevent false positives.[2][15]
Analysis Time	Typically around 30-40 minutes per sample for complete arsine evolution and measurement.[4][16]	Approximately 40 minutes are required for the stain to fully develop.[1][17]
Objectivity	Objective . Relies on instrumental readings of absorbance.[6]	Subjective . Interpretation depends on the analyst's visual comparison of color intensity.[6]
Apparatus	Requires an arsine generator, scrubber, absorber, and a spectrophotometer.[4]	Requires a specialized Gutzeit apparatus with a wide-mouthed bottle and a narrow glass tube for the test paper.[17]

Experimental Protocols

Silver Diethyldithiocarbamate Method (General Protocol)

This protocol is a generalized procedure for aqueous samples.

• Reagent Preparation:

  • Silver Diethyldithiocarbamate Solution: Dissolve 1 g of AgSCSN(C₂H₅)₂ in 200 mL of pyridine. Store in an amber bottle.[4]

  • Potassium Iodide Solution (15% w/v): Dissolve 15 g of KI in 100 mL of demineralized water.[4]

  • Stannous Chloride Solution: Dissolve 40 g of SnCl₂·2H₂O (arsenic-free) in 100 mL of concentrated hydrochloric acid.

  • Lead Acetate Solution: Dissolve 10 g of Pb(CH₃COO)₂·3H₂O in 100 mL of demineralized water.[4] Impregnate glass wool with this solution and allow it to dry.

• Apparatus Setup:

  • Assemble the arsine generator, which consists of a flask, a scrubber tube, and an absorber tube.

  • Place the lead acetate-impregnated glass wool into the scrubber tube.[4]

  • Pipette 3.0 mL of the SDDC solution into the absorber tube.[4]

• Procedure:

  • Pipette a sample volume (e.g., 100 mL, containing less than 20 µg of arsenic) into the generator flask.[4]

  • Add 7 mL of 9M H₂SO₄ and 5 mL of concentrated HNO₃ to digest any organic matter (if necessary).[4]

  • Add 8 mL of concentrated HCl, 4 mL of the KI solution, and 1 mL of the SnCl₂ solution. Swirl and allow the mixture to stand for approximately 15 minutes to reduce As(V) to As(III).[4]

  • Add 6 g of granulated zinc to the flask and immediately connect the scrubber-absorber assembly.[4]

  • Allow the arsine gas to evolve and bubble through the SDDC solution for at least 30 minutes.[4]

  • Transfer the SDDC solution from the absorber to a cuvette and measure the absorbance at 535 nm against a reagent blank.[4]

  • Determine the arsenic concentration from a previously prepared calibration curve.

Gutzeit Method (General Protocol)

This protocol outlines the classic limit test for arsenic.

• Reagent Preparation:

  • Mercuric Chloride Paper: Soak filter paper in a 5% w/v solution of mercuric chloride in ethanol. Drain excess solution and allow the paper to dry in the dark, protected from light.

  • Lead Acetate Cotton: Moisten cotton with lead acetate solution (10% w/v) and dry.

  • Stannated Hydrochloric Acid (AsT): Prepare as specified by relevant pharmacopeias.

  • Arsenic-free reagents (Potassium Iodide, Granulated Zinc) are required.

• Apparatus Setup:

  • The Gutzeit apparatus consists of a 120 mL wide-mouthed bottle fitted with a stopper through which a glass tube is inserted.[17]

  • Place the lead acetate cotton plug inside the lower portion of the glass tube.[9]

  • Place a strip of the prepared mercuric chloride paper in the holder at the top of the tube.

• Procedure:

  • Prepare a test solution by dissolving a specified amount of the sample in acid as directed by the pharmacopeia and place it in the bottle.[1]

  • In a separate, identical apparatus, prepare a standard solution using a known quantity of a standard arsenic solution.[17]

  • To both the test and standard bottles, add 1 g of potassium iodide AsT, 10 mL of stannated hydrochloric acid AsT, and 10 g of granulated zinc AsT.[17]

  • Immediately close the bottles with the stopper assembly.

  • Allow the reaction to proceed for 40 minutes.[1][17]

  • After 40 minutes, remove the mercuric chloride papers and compare the stain produced by the test solution with the stain from the standard solution. The sample passes the limit test if the test stain is not more intense than the standard stain.[3]

Visualization of Experimental Workflows

Conclusion

The silver diethyldithiocarbamate (SDDC) method and the Gutzeit test are both foundational techniques in arsenic analysis that rely on the generation of arsine gas. The SDDC method is a fully quantitative, instrumental technique that offers objective and sensitive results, making it suitable for laboratory settings where precise concentration data is required.[6][10] In contrast, the Gutzeit test serves as a simpler, semi-quantitative screening tool.[2] Its reliance on visual comparison makes it inherently subjective but also adaptable for field use or situations where sophisticated instrumentation is unavailable. While modern, highly sensitive techniques like atomic absorption spectroscopy (AAS) and inductively coupled plasma mass spectrometry (ICP-MS) are now common, the SDDC and Gutzeit methods remain relevant for specific applications and are invaluable for understanding the principles of chemical arsenic detection.[18][19]

References

• 1. gyansanchay.csjmu.ac.in [gyansanchay.csjmu.ac.in]
• 2. scispace.com [scispace.com]
• 3. benchchem.com [benchchem.com]
• 4. nemi.gov [nemi.gov]
• 5. edfhelpdesk.com [edfhelpdesk.com]
• 6. Silver diethyldithiocarbamate - Wikipedia [en.wikipedia.org]
• 7. studylib.net [studylib.net]
• 8. eusalt.com [eusalt.com]
• 9. limit test for arsenic | PPTX [slideshare.net]
• 10. oasis.library.unlv.edu [oasis.library.unlv.edu]
• 11. "Colorimetric determination and speciation of arsenic with silver dieth" by Daniel Carl Fischer [oasis.library.unlv.edu]
• 12. Toward a greener approach to detect inorganic arsenic using the Gutzeit method and X‐ray fluorescence spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. nora.nerc.ac.uk [nora.nerc.ac.uk]
• 16. pubs.usgs.gov [pubs.usgs.gov]
• 17. learnaboutpharma.com [learnaboutpharma.com]
• 18. Review of analytical techniques for arsenic detection and determination in drinking water - Environmental Science: Advances (RSC Publishing) DOI:10.1039/D2VA00218C [pubs.rsc.org]
• 19. Ultrafast Detection of Arsenic Using Carbon-Fiber Microelectrodes and Fast-Scan Cyclic Voltammetry - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Arsenic Determination: Silver Diethyldithiocarbamate Method vs. Hydride Generation Atomic Absorption Spectrometry

For researchers, scientists, and professionals in drug development, the accurate quantification of elemental impurities like arsenic is a critical aspect of quality control and safety assessment. Two prominent analytical methods for this purpose are the classic colorimetric Silver Diethyldithiocarbamate (B1195824) (SDDC) method and the modern instrumental technique of Hydride Generation Atomic Absorption Spectrometry (HG-AAS). This guide provides an objective comparison of their performance, supported by experimental data and detailed protocols, to aid in selecting the appropriate method for specific analytical needs.

Principles of the Methods

Silver Diethyldithiocarbamate (SDDC) Method This colorimetric method relies on the quantitative conversion of arsenic in a sample to arsine gas (AsH₃).[1][2][3] Inorganic arsenic is first reduced to the +3 oxidation state (arsenite) using agents like potassium iodide and stannous chloride.[1][2] Subsequently, in an acidic solution, zinc metal is added to reduce the arsenite to volatile arsine gas.[1][2][4] The generated gas is bubbled through an absorber tube containing a solution of silver diethyldithiocarbamate, typically in pyridine (B92270) or chloroform.[2][3][4] Arsine reacts with the SDDC to form a soluble red-colored complex.[1][2][4] The intensity of this color, which is directly proportional to the arsenic concentration, is measured using a spectrophotometer at a wavelength of approximately 535-540 nm.[1][5][6]

Hydride Generation Atomic Absorption Spectrometry (HG-AAS) Atomic Absorption Spectrometry is a spectro-analytical procedure for the quantitative determination of chemical elements using the absorption of optical radiation by free atoms in the gaseous state. The HG-AAS technique is a highly sensitive method for elements that form volatile hydrides, such as arsenic.[7] Similar to the SDDC method, the process begins with the reduction of pentavalent arsenic to trivalent arsenic.[8][9][10] The sample is then introduced into a continuous flow system where a powerful reducing agent, typically sodium borohydride (B1222165) (NaBH₄) in an acidic medium, converts the arsenic to gaseous arsine (AsH₃).[7][8][9] An inert carrier gas, such as argon, transports the arsine to a heated quartz absorption cell placed in the optical path of an atomic absorption spectrometer.[8][9] In the cell, the arsine is thermally decomposed (atomized) into free, ground-state arsenic atoms. These atoms absorb light at a characteristic wavelength (193.7 nm for arsenic) emitted from a hollow-cathode lamp.[8][11] The amount of light absorbed is proportional to the concentration of arsenic in the sample, following the Beer-Lambert law.[7]

Performance Characteristics

The selection of an analytical method often depends on its performance metrics. The following table summarizes the quantitative data for both the SDDC and HG-AAS methods for arsenic determination.

Performance Metric	Silver Diethyldithiocarbamate (SDDC) Method	Hydride Generation Atomic Absorption Spectrometry (HG-AAS)
Detection Limit (LOD)	1 ppm (1000 µg/L)[5]; 5 - 10 µg/L[2][3][12]	0.15 µg/L[13]; 0.02 µg/L[14]; 15 µg/L[11]
Linear Range	5 - 200 µg/L[2]	0.5 - 50 µg/L[13]; 0.03 - 2.5 mg/L[11]
Precision (RSD)	±13.8% (at 40 µg/L)[3]	< 4%[14]; 5%[15]
Accuracy (Recovery)	Quantitative for 0.5 µg As[16]	96.3 - 99.8%[13]; 97 - 102%[11]; >90%[17]
Common Interferences	Antimony, Mercury[16]; Cr, Co, Cu, Mo, Ni, Ag[3]	Easily reducible metals that can form hydrides or interfere with arsine generation.
Analysis Time	Slower; involves multiple manual steps and a 30-minute reaction time.[1][5]	Faster; suitable for automation and rapid sample throughput.[10]
Instrumentation Cost	Low (Requires basic glassware and a spectrophotometer).[18]	High (Requires a dedicated AAS instrument with a hydride generation system).

Experimental Workflows

The following diagrams illustrate the logical steps involved in each analytical method.

Caption: Experimental workflow for the Silver Diethyldithiocarbamate (SDDC) method.

Caption: Experimental workflow for Hydride Generation Atomic Absorption Spectrometry (HG-AAS).

Experimental Protocols

4.1. Silver Diethyldithiocarbamate (SDDC) Method Protocol

This protocol is a generalized summary. Analysts should consult specific standard methods (e.g., from the USP or EPA) for detailed procedures.

• Sample Preparation: Take a precisely measured volume of the sample (e.g., 50 mL) and place it into an arsine generator flask.[1] If organic arsenic forms are present, a digestion step with sulfuric and nitric acids is required first.[2]

• Pre-reduction: To the flask, add concentrated HCl, 15% potassium iodide (KI) solution, and 10% stannous chloride (SnCl₂) reagent.[1] Swirl gently and allow the solution to stand for approximately 10-15 minutes to ensure the complete reduction of As(V) to As(III).[2][5]

• Apparatus Assembly: Prepare the scrubber tube by impregnating glass wool with a lead acetate (B1210297) solution to trap any hydrogen sulfide (B99878) gas that may be generated.[1][2] Pipette a precise volume (e.g., 3-4 mL) of the SDDC absorbing solution into the absorber tube.[1][5]

• Arsine Generation and Collection: Add a specified amount of granular zinc (e.g., 1-6 grams) to the generator flask and immediately connect the scrubber-absorber assembly, ensuring the system is airtight.[1][2][3]

• Reaction: Allow the reaction to proceed for at least 30 minutes to ensure all arsenic is converted to arsine and transferred to the absorber.[1][2][5] A gentle warming of the generator can aid in the complete evolution of the gas.[2]

• Measurement: Transfer the SDDC solution from the absorber tube into a spectrophotometer cuvette. Measure the absorbance at 535-540 nm against a reagent blank.[1][2]

• Quantification: Determine the arsenic concentration by comparing the sample's absorbance to a calibration curve prepared from arsenic standards treated with the same procedure.[2]

4.2. Hydride Generation Atomic Absorption Spectrometry (HG-AAS) Protocol

This protocol is a generalized summary for a continuous flow system. Analysts must follow the instrument manufacturer's specific operational guidelines.

• Sample Preparation: Acidify the sample with an appropriate acid (e.g., HCl). If necessary, perform an acid digestion to decompose organic matter and ensure all arsenic is in an inorganic form.

• Pre-reduction: To a specific volume of the sample or standard, add a pre-reducing solution, typically a mixture of potassium iodide (KI) and L-ascorbic acid.[10] Allow the mixture to stand at room temperature for a sufficient time (e.g., 1-2 hours) to reduce As(V) to As(III).[10]

• Instrument Setup: Configure the AAS instrument for arsenic analysis at a wavelength of 193.7 nm.[8] Set up the continuous flow vapor generation system (e.g., VP100), including the peristaltic pump tubing for the sample, acid (HCl), and reductant (NaBH₄ in NaOH).[8][9][10]

• Calibration: Prepare a series of working standards (e.g., 0, 2, 5, 10 µg/L) by diluting a stock arsenic solution.[10] Aspirate the standards into the hydride generation system to generate a calibration curve.

• Sample Analysis: Introduce the pre-reduced samples into the system via the autosampler or manual aspiration. The sample stream merges with the HCl stream and then the NaBH₄ stream in the reaction coil/gas-liquid separator.

• Detection: The generated arsine gas is separated from the liquid and swept by a stream of argon into the heated quartz cell for atomization and measurement. The instrument software records the absorbance signal.

• Quantification: The arsenic concentration in the samples is automatically calculated by the instrument's software based on the calibration curve.

Discussion and Conclusion

The choice between the SDDC method and HG-AAS depends on the specific requirements of the laboratory and the application.

The Silver Diethyldithiocarbamate (SDDC) method is a classic, wet-chemistry technique that is valuable in laboratories without access to expensive instrumentation.[18] Its primary advantages are the low setup cost and the use of basic, widely available laboratory equipment. However, it is labor-intensive, has a relatively lower sample throughput, and possesses a higher detection limit compared to HG-AAS.[2][5] The method is also prone to interferences from other metals and requires the use of hazardous solvents like pyridine or chloroform.[3]

Conversely, Hydride Generation Atomic Absorption Spectrometry (HG-AAS) represents a significant technological advancement. Its key strengths are its exceptional sensitivity, with detection limits in the sub-µg/L (ppb) range, high precision, and excellent accuracy.[13][14] The use of continuous flow systems allows for automation, leading to high sample throughput, which is ideal for routine analysis in quality control environments. While the initial capital investment for an AAS instrument is substantial, the long-term benefits of speed, sensitivity, and reduced manual labor often justify the cost.

For drug development professionals and researchers requiring trace-level quantification and high confidence in their results, HG-AAS is the superior method . Its low detection limits are essential for meeting the stringent regulatory requirements for elemental impurities. For academic labs, preliminary screening, or situations with significant budget constraints, the SDDC method remains a viable, albeit less sensitive, alternative .

References

• 1. studylib.net [studylib.net]
• 2. nemi.gov [nemi.gov]
• 3. edfhelpdesk.com [edfhelpdesk.com]
• 4. Silver diethyldithiocarbamate - Wikipedia [en.wikipedia.org]
• 5. pubs.usgs.gov [pubs.usgs.gov]
• 6. eusalt.com [eusalt.com]
• 7. Atomic Absorption Spectroscopy, Principles and Applications | Technology Networks [technologynetworks.com]
• 8. oiv.int [oiv.int]
• 9. Arsenic- Determination by AAS | OIV [oiv.int]
• 10. documents.thermofisher.com [documents.thermofisher.com]
• 11. cabidigitallibrary.org [cabidigitallibrary.org]
• 12. "Colorimetric determination and speciation of arsenic with silver dieth" by Daniel Carl Fischer [oasis.library.unlv.edu]
• 13. Investigation of arsenic contamination in groundwater using hydride generation atomic absorption spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. scienceasia.org [scienceasia.org]
• 15. Determination of inorganic arsenic [As() + As()] in water samples by microwave assisted distillation and hydride generation atomic absorption spectrometry - Journal of Analytical Atomic Spectrometry (RSC Publishing) [pubs.rsc.org]
• 16. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 17. Hydride generation atomic absorption spectrophotometry for determination of arsenic in hair - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. oasis.library.unlv.edu [oasis.library.unlv.edu]

Validating the Silver Diethyldithiocarbamate Method for Arsenic Determination Using Certified Reference Materials

For researchers, scientists, and drug development professionals requiring accurate and reliable quantification of arsenic, the silver diethyldithiocarbamate (B1195824) (SDDC) colorimetric method presents a viable and established analytical approach. This guide provides a comprehensive overview of the validation of the SDDC method using Certified Reference Materials (CRMs), alongside a comparison with alternative analytical techniques. The experimental data and protocols detailed herein support the robustness and suitability of the SDDC method for various applications.

Performance Validation with Certified Reference Materials

The accuracy of the silver diethyldithiocarbamate method for determining total arsenic has been validated using Standard Reference Materials (SRM) from the National Institute of Standards and Technology (NIST). A study utilizing a preconcentration technique with titanium dioxide nanoparticles, followed by determination using the SDDC spectrophotometric method, validated its accuracy with NIST SRM 3103a.[1] The method demonstrated high precision and recovery, with a relative standard deviation of less than 5% at a concentration level of 10 µg/L and recovery values ranging from 95% to 103%.[1]

Another key resource for validation is the NIST SRM 1643f, a certified reference material for trace elements in water. This SRM has a certified arsenic concentration of 57.42 ± 0.38 µg/L, providing a benchmark for assessing the accuracy of analytical methods.[2]

Comparison of Analytical Methods

The silver diethyldithiocarbamate method offers a cost-effective and accessible alternative to more instrumentally intensive techniques such as Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) and Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES). The following table summarizes the performance characteristics of these methods.

Parameter	Silver Diethyldithiocarbamate (SDDC) Method	Inductively Coupled Plasma-Mass Spectrometry (ICP-MS)	Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES)
Certified Reference Material Used	NIST SRM 3103a[1]	Drinking Water Sample (fortified)[3]	Water Samples (Proficiency Testing)[4]
Detection Limit	0.44 µg/L[1]	0.05 µg/L[4]	6.0 µg/L[4]
Accuracy (Recovery/Relative Error)	95% to 103% recovery[1]	99.7% - 102.5% recovery[3]	More accurate below 40 µg/L[4]
Precision (Relative Standard Deviation)	< 5% at 10 µg/L[1]	0.8% - 1.1% (Standard Deviation of Percent Recovery)[3]	Lower uncertainty above 80 µg/L[4]

Experimental Protocols

Silver Diethyldithiocarbamate (SDDC) Method

The SDDC method is based on the reaction of arsine (AsH₃) with a solution of silver diethyldithiocarbamate in pyridine (B92270) or chloroform, which forms a red-colored complex that can be measured spectrophotometrically.[5]

1. Sample Preparation and Digestion: For the determination of total arsenic, organic arsenic compounds in the sample must be decomposed. This is typically achieved by digestion with a mixture of sulfuric and nitric acids, followed by evaporation to fumes of sulfur trioxide.

2. Arsine Generation: The arsenic (V) in the digested sample is reduced to arsenic (III) using potassium iodide and stannous chloride. Subsequently, zinc is added to the acidic solution to generate gaseous arsine (AsH₃).

3. Absorption: The generated arsine gas is passed through a scrubber containing lead acetate-impregnated glass wool to remove any hydrogen sulfide (B99878) interference. The purified arsine is then bubbled through an absorber tube containing the silver diethyldithiocarbamate solution.

4. Spectrophotometric Measurement: The absorbance of the red complex formed in the SDDC solution is measured at a wavelength of approximately 535 nm. The arsenic concentration is determined by comparing the absorbance to a calibration curve prepared from standard arsenic solutions.

Visualizing the Workflow

The following diagrams illustrate the key experimental workflows for validating the silver diethyldithiocarbamate method.

Workflow for SDDC Method Validation

Chemical Pathway of the SDDC Method

References

• 1. Preconcentration of trace arsenite and arsenate with titanium dioxide nanoparticles and subsequent determination by silver diethyldithiocarbamate spectrophotometric method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. SRM 1643f - Trace Elements in Water | EVISA's Materials Database [speciation.net]
• 3. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 4. ss-pub.org [ss-pub.org]
• 5. oasis.library.unlv.edu [oasis.library.unlv.edu]

A Comparative Guide to Arsenic Detection: The Silver Diethyldithiocarbamate Method Versus Modern Spectrometric Techniques

For researchers, scientists, and drug development professionals engaged in the critical task of arsenic quantification, the choice of analytical methodology is paramount to ensuring data integrity and reliability. This guide provides an objective comparison of the classic silver diethyldithiocarbamate (B1195824) (SDDC) colorimetric method with contemporary spectrometric alternatives, namely Hydride Generation Atomic Absorption Spectrometry (HG-AAS), Inductively Coupled Plasma-Mass Spectrometry (ICP-MS), and Atomic Fluorescence Spectrometry (AFS). Supported by experimental data, this document aims to facilitate an informed decision-making process for selecting the most appropriate method for specific analytical needs.

The silver diethyldithiocarbamate (SDDC) method, a long-established colorimetric technique, has been a reliable workhorse for arsenic determination for many years. Its continued use in various laboratories is a testament to its robustness and cost-effectiveness. However, with the advent of more advanced spectrometric methods, a thorough evaluation of its performance in terms of accuracy and precision against these modern counterparts is essential.

Performance Comparison: Accuracy and Precision

The efficacy of any analytical method is fundamentally judged by its accuracy and precision. Accuracy refers to the closeness of a measured value to a standard or known value, often expressed as percentage recovery. Precision, on the other hand, denotes the closeness of two or more measurements to each other, typically quantified by the relative standard deviation (RSD).

The following table summarizes the performance characteristics of the SDDC method and its alternatives based on available experimental data. It is important to note that performance can vary depending on the sample matrix, concentration of arsenic, and specific laboratory conditions.

Method	Principle	Typical Detection Limit (µg/L)	Accuracy (% Recovery)	Precision (% RSD)
Silver Diethyldithiocarbamate (SDDC)	Colorimetry	1 - 10[1][2]	90 - 110[3]	4 - 14[1][3]
Hydride Generation Atomic Absorption Spectrometry (HG-AAS)	Atomic Absorption	0.02 - 2.1[4][5]	90 - 115[4][6]	< 5 - 6[4]
Inductively Coupled Plasma-Mass Spectrometry (ICP-MS)	Mass Spectrometry	0.0003 - 0.7[7]	95 - 105	< 5
Atomic Fluorescence Spectrometry (AFS)	Atomic Fluorescence	0.015[8]	103 - 106[8]	~3[8]

Experimental Protocols: A Detailed Look

A clear understanding of the experimental workflow is crucial for the successful implementation of any analytical method. Below are detailed protocols for the SDDC method and a representative spectrometric alternative, Hydride Generation Atomic Absorption Spectrometry (HG-AAS).

Silver Diethyldithiocarbamate (SDDC) Method: Experimental Protocol

The SDDC method relies on the reaction of arsine gas (AsH₃), generated from the arsenic present in the sample, with a solution of silver diethyldithiocarbamate in pyridine (B92270) or chloroform (B151607) to form a red-colored complex. The intensity of this color, which is proportional to the arsenic concentration, is then measured spectrophotometrically.

1. Reagent Preparation:

• Silver Diethyldithiocarbamate Solution: Dissolve 1 g of AgSCSN(C₂H₅)₂ in 200 mL of pyridine. Store in a light-resistant bottle.

• Potassium Iodide Solution (15% w/v): Dissolve 15 g of KI in 100 mL of deionized water.

• Stannous Chloride Solution (40% w/v in HCl): Dissolve 40 g of SnCl₂·2H₂O in 100 mL of concentrated hydrochloric acid.

• Lead Acetate (B1210297) Solution (10% w/v): Dissolve 10 g of Pb(CH₃COO)₂·3H₂O in 100 mL of deionized water.

• Arsenic Standard Solutions: Prepare a stock solution (e.g., 1000 mg/L) from a certified arsenic standard. Prepare working standards by serial dilution of the stock solution.

2. Sample Preparation (Digestion for Total Arsenic):

• To an appropriate volume of the sample, add 5 mL of concentrated sulfuric acid and 5 mL of concentrated nitric acid.

• Heat the mixture, adding more nitric acid as needed to oxidize all organic matter.

• Continue heating until white fumes of sulfur trioxide are observed.

• Cool the digestate and cautiously add 20 mL of deionized water.

• Heat again to the appearance of white fumes to expel any remaining oxides of nitrogen.

• Cool and dilute to a known volume with deionized water.

3. Arsine Generation and Measurement:

• Transfer an aliquot of the prepared sample or standard solution to the arsine generator flask.

• Add 5 mL of concentrated hydrochloric acid, 2 mL of potassium iodide solution, and 8 drops of stannous chloride solution. Allow the solution to stand for approximately 15 minutes to ensure the reduction of As(V) to As(III).

• Impregnate glass wool in the scrubber with lead acetate solution to remove any hydrogen sulfide (B99878) gas that may be generated.

• Add 3-5 g of granular zinc to the generator flask and immediately connect the scrubber and absorber tube containing a known volume of the SDDC solution.

• Allow the arsine gas to bubble through the SDDC solution for a set period (e.g., 30 minutes).

• Measure the absorbance of the red-colored solution at a wavelength of 535 nm using a spectrophotometer.

• Construct a calibration curve from the absorbance readings of the standard solutions to determine the arsenic concentration in the samples.

Experimental workflow of the Silver Diethyldithiocarbamate (SDDC) method for arsenic determination.

Hydride Generation Atomic Absorption Spectrometry (HG-AAS): Experimental Protocol

HG-AAS offers enhanced sensitivity compared to the SDDC method. It involves the conversion of arsenic to volatile arsine gas, which is then carried by an inert gas stream into the atomizer of an atomic absorption spectrometer for quantification.

1. Reagent Preparation:

• Hydrochloric Acid (HCl): Concentrated and dilute solutions as required by the instrument manufacturer.

• Sodium Borohydride Solution (NaBH₄): Typically a 0.5% to 1% (w/v) solution in 0.1% to 0.5% (w/v) sodium hydroxide. This solution is unstable and should be prepared fresh daily.

• Potassium Iodide/Ascorbic Acid Reductant Solution: A common pre-reductant is a solution containing 10% (w/v) KI and 10% (w/v) ascorbic acid to reduce As(V) to As(III).

• Arsenic Standard Solutions: Prepare a series of working standards by diluting a certified stock solution with a suitable acid matrix.

2. Sample Preparation:

• For total arsenic determination, a digestion step similar to the one described for the SDDC method is required to decompose any organoarsenic compounds.

• For the analysis of inorganic arsenic, a pre-reduction step is necessary. To a specific volume of the sample or standard, add the KI/ascorbic acid reductant solution and allow sufficient time (e.g., 30-60 minutes) for the complete reduction of As(V) to As(III).

3. Analysis:

• Set up the atomic absorption spectrometer with an arsenic hollow cathode lamp and align the hydride generation system.

• Optimize the instrument parameters, including wavelength (193.7 nm), slit width, and gas flow rates (e.g., argon as the carrier gas).

• Introduce the prepared samples and standards into the hydride generation system. The sample is mixed with HCl and then with the NaBH₄ solution to generate arsine gas (AsH₃).

• The arsine gas is swept by the argon carrier gas into the heated quartz cell (atomizer) in the light path of the AA spectrometer.

• The absorbance of the arsenic atoms at 193.7 nm is measured.

• A calibration curve is constructed by plotting the absorbance of the standards against their concentrations. The arsenic concentration in the samples is then determined from this curve.

Experimental workflow of the Hydride Generation Atomic Absorption Spectrometry (HG-AAS) method.

Concluding Remarks

The silver diethyldithiocarbamate method, while being a cost-effective and straightforward technique, generally exhibits higher detection limits and lower precision compared to modern spectrometric methods. For applications requiring high sensitivity and throughput, such as trace-level analysis in environmental monitoring or the stringent quality control demanded in the pharmaceutical industry, methods like HG-AAS, ICP-MS, and AFS are superior choices.

ICP-MS, in particular, offers the lowest detection limits and the capability for multi-element analysis, making it a powerful tool for comprehensive sample characterization. AFS provides a balance of high sensitivity and lower operational costs compared to ICP-MS.

The selection of the most suitable method for arsenic determination will ultimately depend on a careful consideration of factors such as the required detection limit, sample matrix, sample throughput, available budget, and the specific regulatory requirements of the analysis. This guide provides the foundational data and procedural insights to aid researchers and professionals in making a well-informed decision that aligns with their analytical objectives.

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. researchgate.net [researchgate.net]
• 3. youtube.com [youtube.com]
• 4. scienceasia.org [scienceasia.org]
• 5. Optimization and validation of arsenic determination in foods by hydride generation flame atomic absorption spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Hydride generation atomic absorption spectrophotometry for determination of arsenic in hair - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Trace analyses of arsenic in drinking water by inductively coupled plasma mass spectrometry: high resolution versus hydride generation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Inter-laboratory Comparison of Arsenic Determination by the Silver Diethyldithiocarbamate Method: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of the silver diethyldithiocarbamate (B1195824) (SDDC) method for arsenic determination across different laboratories. The data presented is based on inter-laboratory studies, offering insights into the method's reproducibility and reliability. Detailed experimental protocols and a visual representation of the analytical workflow are included to support researchers in implementing this technique.

Data Presentation

The following tables summarize the quantitative data from inter-laboratory studies on the determination of arsenic using the silver diethyldithiocarbamate method in various matrices. These studies provide key performance indicators such as repeatability and reproducibility, which are crucial for assessing the method's consistency across different laboratory settings.

Table 1: Inter-laboratory Analysis of Arsenic in Sodium Chloride

This table presents the statistical results from a collaborative study involving the analysis of three different salt samples by multiple laboratories. The data includes the number of participating laboratories after the elimination of outliers, the mean arsenic concentration, and the standard deviation for both repeatability (sr) and reproducibility (sR).

Sample Type	Number of Laboratories	Mean (mg As/kg salt)	Standard Deviation for Repeatability (sr)	Standard Deviation for Reproducibility (sR)
Rock salt	17	0.005	0.0215	0.0340
Vacuum salt	17	0.007	0.0236	0.0401
Sea salt	18	0.024*	0.0210	0.0506

*Mean values are below the Limit of Quantitation.[1]

Table 2: Round-Robin Study of Arsenic in a Synthetic Water Sample

The data in this table is from a round-robin study where a synthetic unknown water sample was analyzed by a significant number of laboratories. This provides an indication of the method's performance in a controlled, multi-laboratory setting.

Number of Laboratories	True Arsenic Concentration (µg/L)	Relative Standard Deviation (%)	Relative Error (%)
46	40	±13.8	0

Experimental Protocols

The silver diethyldithiocarbamate method relies on the conversion of arsenic to arsine gas, which then reacts with SDDC to form a colored complex that can be measured spectrophotometrically.[2][3] The following is a generalized experimental protocol synthesized from various standard methods.

1. Principle: In an acidic medium, arsenic is reduced to arsine (AsH₃) gas by a reducing agent, typically zinc.[1] The generated arsine gas is then passed through a scrubber to remove any interfering hydrogen sulfide (B99878) and subsequently bubbled through an absorber solution containing silver diethyldithiocarbamate in pyridine (B92270) or chloroform.[2][3] The reaction between arsine and the SDDC solution produces a red-colored complex, the absorbance of which is measured spectrophotometrically at approximately 535-540 nm.[1] The concentration of arsenic is proportional to the absorbance of this red complex.[4]

2. Reagents:

• Hydrochloric Acid (HCl): For acidification of the sample.

• Potassium Iodide (KI) Solution: A pre-reductant to reduce As(V) to As(III).

• Stannous Chloride (SnCl₂) Solution: Another pre-reductant.

• Zinc: Granular or pellets, used as the reducing agent to generate arsine.

• Lead Acetate (B1210297) Solution: Impregnated on glass wool or cotton for use in the scrubber to remove hydrogen sulfide.

• Silver Diethyldithiocarbamate (AgDDC) Solution: The colorimetric reagent, typically dissolved in pyridine or 1-ephedrine in chloroform.[2][3]

• Arsenic Standard Solutions: For calibration.

3. Apparatus:

• Arsine Generator: A specialized flask with a side arm for the introduction of zinc and a ground glass joint for connecting the scrubber and absorber assembly.

• Scrubber: A tube containing lead acetate-impregnated glass wool or cotton.

• Absorber Tube: A specialized tube designed to hold the AgDDC solution and allow for efficient bubbling of the arsine gas.

• Spectrophotometer: For measuring the absorbance of the colored solution.

4. Procedure:

• Sample Preparation: An appropriate volume of the sample is placed into the arsine generator flask. For total arsenic determination, a digestion step with oxidizing acids may be required to break down organic arsenic compounds.[5]

• Pre-reduction: Add hydrochloric acid, potassium iodide solution, and stannous chloride solution to the sample in the generator flask. Allow sufficient time for the reduction of any pentavalent arsenic to the trivalent state.

• Arsine Generation and Absorption: Add a measured amount of zinc to the generator flask and immediately connect the scrubber and absorber assembly. The reaction between zinc and the acidic solution generates hydrogen gas, which reduces the arsenic to volatile arsine gas. The gases are passed through the lead acetate scrubber and then into the AgDDC solution in the absorber tube.

• Color Development: Allow the reaction to proceed for a set amount of time to ensure all the arsenic has been converted to arsine and absorbed.

• Measurement: Transfer the colored solution from the absorber tube to a cuvette and measure the absorbance at the specified wavelength using a spectrophotometer.

• Quantification: Determine the arsenic concentration in the sample by comparing its absorbance to a calibration curve prepared from standard arsenic solutions.

Mandatory Visualization

The following diagram illustrates the experimental workflow of the silver diethyldithiocarbamate method for arsenic determination.

References

• 1. eusalt.com [eusalt.com]
• 2. edfhelpdesk.com [edfhelpdesk.com]
• 3. Arsenic Determination by the Silver Diethyldithiocarbamate Method and the ... - Shingara S. Sandhu - Google 圖書 [books.google.com.hk]
• 4. NEMI Method Summary - 206.4 [nemi.gov]
• 5. nemi.gov [nemi.gov]

A Comparative Guide to Arsenic Quantification: Silver Diethyldithiocarbamate Method vs. Modern Spectrometric Techniques

For researchers, scientists, and drug development professionals engaged in arsenic analysis, selecting the appropriate quantification method is paramount to ensuring data accuracy, sensitivity, and regulatory compliance. This guide provides an objective comparison of the traditional silver diethyldithiocarbamate (B1195824) (SDDC) colorimetric method with contemporary spectrometric alternatives, namely Graphite (B72142) Furnace Atomic Absorption Spectrometry (GFAAS), Hydride Generation Atomic Absorption Spectrometry (HGAAS), and Inductively Coupled Plasma Mass Spectrometry (ICP-MS). Supported by experimental data and detailed protocols, this document serves as a practical resource for methodological evaluation and selection.

Performance Comparison: Detection and Quantification Limits

The efficacy of an analytical method is fundamentally characterized by its ability to reliably detect and quantify minute concentrations of an analyte. The Limit of Detection (LOD) represents the lowest concentration of a substance that can be distinguished from the absence of that substance (a blank), while the Limit of Quantification (LOQ) is the lowest concentration at which the substance can be accurately quantified with a specified level of precision.

The following table summarizes the reported LOD and LOQ for the SDDC method and its key alternatives for arsenic determination. All values have been standardized to micrograms per liter (µg/L) for direct comparison.

Method	Limit of Detection (LOD) (µg/L)	Limit of Quantification (LOQ) (µg/L)
Silver Diethyldithiocarbamate (SDDC)	5 - 7	4 - 10
Graphite Furnace AAS (GFAAS)	0.26 - 0.9	1.0
Hydride Generation AAS (HGAAS)	0.02 - 0.2	0.05 - 0.48
ICP-MS	0.021 - 0.3	0.056 - 0.7
HPLC-ICP-MS	0.01 - 1.88	0.05 - 14

Experimental Workflows and Methodologies

A thorough understanding of the experimental protocol is essential for successful implementation and for appreciating the practical advantages and limitations of each technique.

Silver Diethyldithiocarbamate (SDDC) Method Workflow

The SDDC method is a colorimetric technique that relies on the reaction of arsine gas with a solution of silver diethyldithiocarbamate in pyridine (B92270) or chloroform, forming a red-colored complex. The intensity of the color, which is proportional to the arsenic concentration, is then measured using a spectrophotometer.

Figure 1: Experimental workflow for the SDDC method.

Detailed Experimental Protocols

Reagents:

• Silver diethyldithiocarbamate solution (0.5% w/v in pyridine or chloroform)

• Potassium iodide (KI) solution (15% w/v)

• Stannous chloride (SnCl₂) solution (40% w/v in concentrated HCl)

• Granular zinc metal (20-30 mesh)

• Lead acetate (B1210297) solution (10% w/v) for scrubber

• Concentrated Hydrochloric Acid (HCl)

• Arsenic standard solutions

Procedure:

• Sample Preparation: Acidify the water sample with HCl. If total arsenic is to be determined, a digestion step with an oxidizing acid (e.g., nitric acid and sulfuric acid) is required to convert any organic arsenic to inorganic forms.

• Reduction: To a suitable aliquot of the sample in an arsine generator flask, add concentrated HCl, potassium iodide solution, and stannous chloride solution. Allow the solution to stand for at least 10 minutes to ensure the complete reduction of As(V) to As(III).

• Arsine Generation: Add a weighed amount of granular zinc to the flask and immediately connect it to the scrubber-absorber assembly. The scrubber typically contains glass wool impregnated with lead acetate to trap any hydrogen sulfide (B99878) gas.

• Absorption: The generated arsine gas is bubbled through the silver diethyldithiocarbamate solution in the absorber tube for a defined period (e.g., 30 minutes).

• Measurement: A red-colored complex is formed. The absorbance of this solution is measured using a spectrophotometer at a wavelength of approximately 535-540 nm.

• Quantification: The arsenic concentration is determined by comparing the absorbance of the sample to a calibration curve prepared from arsenic standard solutions.

Reagents:

• Matrix modifier solution (e.g., palladium nitrate (B79036) and magnesium nitrate)

• High-purity argon gas

• Arsenic standard solutions

• Nitric Acid (for sample preservation and dilution)

Procedure:

• Sample Preparation: Water samples are typically preserved by acidification with nitric acid. Digestion may be required for complex matrices.

• Instrument Setup: Install a graphite tube with a L'vov platform in the graphite furnace. Optimize the furnace program, which includes drying, ashing (pyrolysis), atomization, and cleaning steps.

• Analysis: A small, precise volume of the sample (typically 5-20 µL) is injected into the graphite tube by an autosampler. The matrix modifier is also added.

• Furnace Program:

  • Drying: The temperature is slowly raised to evaporate the solvent.

  • Ashing: The temperature is increased to remove the sample matrix without losing the arsenic.

  • Atomization: The temperature is rapidly increased to a high level (e.g., 2000-2700 °C), causing the arsenic to be atomized.

• Measurement: A light beam from an arsenic hollow cathode lamp or an electrodeless discharge lamp is passed through the atom cloud. The absorption of light by the arsenic atoms is measured.

• Quantification: The arsenic concentration is determined from a calibration curve prepared by analyzing a series of arsenic standards.

Reagents:

• Sodium borohydride (B1222165) (NaBH₄) solution (reductant)

• Hydrochloric acid (HCl)

• Inert gas (argon)

• Arsenic standard solutions

Procedure:

• Sample Preparation: Similar to the SDDC method, samples are acidified, and a pre-reduction step (e.g., with KI and ascorbic acid) is necessary to convert As(V) to As(III) for efficient hydride generation.

• Hydride Generation: The acidified sample is mixed with a solution of sodium borohydride in a reaction coil or a gas-liquid separator. This reaction rapidly converts the arsenic to volatile arsine gas (AsH₃).

• Gas Transport: A stream of inert gas (argon) sweeps the arsine gas from the reaction vessel, through a gas-liquid separator, and into the atomizer.

• Atomization: The arsine is carried into a heated quartz cell placed in the light path of the atomic absorption spectrometer. The heat decomposes the arsine into free arsenic atoms.

• Measurement: The absorbance of the arsenic atoms is measured as they pass through the light beam from an arsenic lamp.

• Quantification: The concentration is determined by comparing the signal from the sample to that of known standards.

Reagents:

• High-purity nitric acid

• High-purity argon gas

• Internal standard solution (e.g., Germanium, Yttrium)

• Tuning solution

• Arsenic standard solutions

Procedure:

• Sample Preparation: Water samples are typically preserved with nitric acid. For complex matrices, acid digestion is performed. The final sample solution is usually diluted.

• Instrument Setup and Tuning: The ICP-MS is tuned for optimal sensitivity, resolution, and stability using a tuning solution.

• Sample Introduction: The liquid sample is introduced into a nebulizer, which converts it into a fine aerosol. The aerosol is then transported to the plasma torch.

• Ionization: The aerosol passes through a high-temperature (6,000-10,000 K) argon plasma, which desolvates, atomizes, and ionizes the arsenic atoms.

• Mass Separation: The ions are extracted from the plasma and guided into a mass spectrometer (e.g., a quadrupole or a sector field analyzer), which separates the ions based on their mass-to-charge ratio.

• Detection: An ion detector counts the number of ions for the specific mass of arsenic (m/z 75).

• Quantification: The concentration of arsenic is determined by comparing the ion counts from the sample to a calibration curve generated from arsenic standards. An internal standard is often used to correct for matrix effects and instrumental drift.

Concluding Remarks

The choice of an analytical method for arsenic determination should be guided by the specific requirements of the study, including the expected concentration range, the complexity of the sample matrix, available instrumentation, and budgetary considerations.

• The Silver Diethyldithiocarbamate (SDDC) method , while being relatively inexpensive and requiring basic laboratory equipment, suffers from lower sensitivity and potential interferences. It can be a suitable option for screening purposes or for the analysis of samples with relatively high arsenic concentrations.

• Graphite Furnace Atomic Absorption Spectrometry (GFAAS) offers significantly improved sensitivity over the SDDC method and is well-suited for the analysis of samples with low arsenic levels.

• Hydride Generation Atomic Absorption Spectrometry (HGAAS) provides excellent sensitivity, often surpassing that of GFAAS, and is particularly effective for the analysis of arsenic in clean water samples.

• Inductively Coupled Plasma Mass Spectrometry (ICP-MS) stands out for its exceptional sensitivity, wide linear dynamic range, and high sample throughput. When coupled with High-Performance Liquid Chromatography (HPLC), it allows for the speciation of different arsenic forms, which is crucial for toxicological assessments.

For researchers and professionals in drug development, where accuracy and low detection limits are critical, GFAAS, HGAAS, and particularly ICP-MS are the methods of choice. The initial investment in instrumentation for these spectrometric techniques is offset by their superior performance, reliability, and the ability to meet stringent regulatory requirements.

A critical review of the silver diethyldithiocarbamate method for arsenic analysis

A Critical Review of the Silver Diethyldithiocarbamate (B1195824) Method for Arsenic Analysis: A Comparison Guide

For researchers, scientists, and drug development professionals, the accurate quantification of arsenic is critical due to its profound toxicity. The selection of an appropriate analytical method is a pivotal decision, balancing sensitivity, cost, throughput, and regulatory acceptance. This guide provides a critical review of the classic colorimetric Silver Diethyldithiocarbamate (SDDC) method and compares it with two prevalent instrumental alternatives: Hydride Generation Atomic Absorption Spectrometry (HG-AAS) and Inductively Coupled Plasma-Mass Spectrometry (ICP-MS).

Method Principles and Workflow

Silver Diethyldithiocarbamate (SDDC) Method

The SDDC method is a colorimetric technique that has been widely used for decades.[1] The core principle involves the chemical reduction of inorganic arsenic in a sample to arsine gas (AsH₃).[2][3][4] This volatile hydride is then passed through an absorbing solution of silver diethyldithiocarbamate, typically dissolved in pyridine (B92270) or another suitable solvent.[2][3] The reaction between arsine and the SDDC solution forms a soluble red-colored complex, the absorbance of which is measured with a spectrophotometer at approximately 535 nm.[1][2] The concentration of arsenic is directly proportional to the intensity of the color, following Beer's Law.[1]

To account for organically bound arsenic, a digestion step using strong acids (e.g., nitric and sulfuric acid) is required to convert it to an inorganic form prior to analysis.[5][6]

Caption: Experimental workflow for the SDDC method for arsenic analysis.

Hydride Generation Atomic Absorption Spectrometry (HG-AAS)

Similar to the SDDC method, HG-AAS relies on the conversion of arsenic to volatile arsine (AsH₃) gas. Instead of being absorbed in a solution, the arsine is carried by a stream of inert gas (like argon) into the atomizer of an atomic absorption spectrometer.[2][5] The arsine is decomposed in a heated quartz cell, creating a population of ground-state arsenic atoms. A light beam from an arsenic hollow-cathode lamp is passed through the atom cell, and the arsenic atoms absorb light at a characteristic wavelength (193.7 nm). The amount of light absorbed is proportional to the concentration of arsenic in the sample.

Inductively Coupled Plasma-Mass Spectrometry (ICP-MS)

ICP-MS is a highly sensitive elemental analysis technique. A liquid sample is introduced into a high-temperature (6,000–10,000 K) argon plasma, which desolvates, atomizes, and ionizes the arsenic atoms. The resulting ions are then guided into a mass spectrometer, which separates them based on their mass-to-charge ratio. For arsenic, the isotope at mass 75 (⁷⁵As) is monitored.[7][8] The detector counts the number of ions, which is directly proportional to the arsenic concentration in the original sample. A significant challenge for ICP-MS is the polyatomic interference from argon chloride (⁴⁰Ar³⁵Cl⁺), which also has a mass-to-charge ratio of 75.[4][8] Modern ICP-MS instruments use collision/reaction cells or high-resolution capabilities to mitigate this interference.[6][9]

Performance Comparison

The choice of method often depends on the required detection limits, sample matrix, and available budget. The following table summarizes the key performance characteristics of the three methods.

Feature	Silver Diethyldithiocarbamate (SDDC)	Hydride Generation AAS (HG-AAS)	Inductively Coupled Plasma-MS (ICP-MS)
Principle	Colorimetry	Atomic Absorption	Atomic Mass Spectrometry
Typical Limit of Detection (LOD)	5 - 10 µg/L[7]	0.02 - 0.1 µg/L[10][11]	0.0003 - 0.3 µg/L[6]
Linear Range	Narrow (Typically 1-20 µg)	Moderate	Very Wide (ng/L to mg/L)
Throughput	Low (manual, sequential)	Moderate	High (with autosampler)
Instrumentation Cost	Low (Spectrophotometer)	Moderate	High
Cost per Sample	Low	Moderate	High
Common Interferences	Antimony (Sb), Mercury (Hg), Copper (Cu), Cobalt (Co), Nickel (Ni)[2][9][10]	Other hydride-forming elements, transition metals can suppress hydride generation	Isobaric (e.g., Se) and polyatomic (e.g., ⁴⁰Ar³⁵Cl⁺) interferences[8]
Reagent Hazards	High (Pyridine is toxic and has a strong odor; corrosive acids)[2][4]	Moderate (Sodium borohydride (B1222165), acids)	Moderate (Acids for sample prep)
Speciation Capability	Limited (Can differentiate inorganic As(III) vs. Total by omitting pre-reduction)[7]	Possible with selective hydride generation conditions[12]	Excellent (when coupled with chromatography, e.g., HPLC-ICP-MS)[3][13]

Critical Review and Method Selection

The SDDC method, while historically significant, presents several modern challenges. Its primary advantages are low instrumentation cost and simplicity, making it accessible in laboratories with limited budgets.[1] However, its disadvantages are substantial. The method suffers from a relatively high limit of detection, making it unsuitable for applications requiring quantification near the World Health Organization (WHO) guideline of 10 µg/L for drinking water.[14] Furthermore, it is prone to numerous metallic interferences, with antimony being a particularly notable positive interference as it also forms a volatile hydride (stibine) that reacts with the absorbing solution.[1][12] The mandatory use of pyridine in the traditional protocol is a significant health and safety concern due to its toxicity and unpleasant odor, although pyridine-free alternatives using solvents like 1-ephedrine in chloroform (B151607) have been developed.[2]

HG-AAS offers a significant improvement in sensitivity over the SDDC method and remains a cost-effective choice for many laboratories. It provides reliable quantification at levels relevant to regulatory standards for drinking water and food safety. While it can be subject to interferences, these are often well-characterized and can be managed through proper sample preparation.

ICP-MS stands as the most powerful and sensitive technique. Its ability to detect arsenic at parts-per-trillion (ng/L) levels is unmatched by the other methods.[6] When coupled with liquid chromatography (HPLC), it is the gold standard for speciation analysis, allowing for the separate quantification of different arsenic forms (e.g., As(III), As(V), organic species), which is crucial for accurate toxicity assessment.[3][13] The main barriers to its adoption are the high initial capital investment and operational costs.

Caption: Decision logic for selecting an appropriate arsenic analysis method.

Experimental Protocols

SDDC Method Protocol (General Outline)

This protocol is a generalized summary. Specific sample types may require digestion as per EPA method 206.5.[5] Always consult official methods for detailed procedures.

• Apparatus Setup: Assemble the arsine generator, scrubber, and absorber. The generator is typically a flask, the scrubber is a tube packed with glass wool impregnated with lead acetate, and the absorber is a tube for the SDDC solution.[4] Ensure all connections are airtight.[2]

• Reagent Preparation:

  • Absorbing Solution: Dissolve 0.5 g of silver diethyldithiocarbamate in 100 mL of pyridine. Store in an amber bottle.[6]

  • Pre-reduction: Prepare solutions of potassium iodide (15% w/v) and stannous chloride (40% w/v in concentrated HCl).[6]

• Sample Treatment: Place a measured aliquot of the sample (e.g., 50 mL) into the generator flask.

• Pre-reduction: Add concentrated HCl, 4 mL of potassium iodide solution, and 1 mL of stannous chloride solution to the flask.[6] Swirl and allow to stand for approximately 15 minutes to reduce As(V) to As(III).

• Arsine Generation: Add 3.0 mL of the SDDC absorbing solution to the absorber tube. Add a measured quantity (e.g., 3-6 g) of granular zinc to the generator flask and immediately connect the apparatus.

• Absorption: Allow the reaction to proceed for 30-45 minutes, during which the generated hydrogen gas will carry the arsine through the scrubber and into the absorbing solution.

• Measurement: Transfer the absorbing solution to a cuvette and measure the absorbance at 535 nm using a spectrophotometer, with a reagent blank as the reference.

• Quantification: Determine the arsenic concentration from a calibration curve prepared with known arsenic standards.

HG-AAS Method Protocol (General Outline)

• Instrument Setup: Set up the atomic absorption spectrometer with an arsenic hollow-cathode lamp and align the heated quartz atomizer cell in the light path. Optimize instrument parameters (e.g., wavelength to 193.7 nm, gas flows).

• Reagent Preparation:

  • Reductant: Prepare a fresh solution of sodium borohydride (e.g., 0.5% m/v) in sodium hydroxide (B78521) (e.g., 0.5% m/v).[1]

  • Acid: Prepare a solution of hydrochloric acid (e.g., 10-50% v/v).[1]

  • Pre-reductant: Prepare a solution of potassium iodide and ascorbic acid (e.g., 10% m/v each).[1]

• Sample Preparation: Pipette an aliquot of the sample into a test tube or autosampler vial. Add the pre-reductant solution and HCl, and allow to stand for at least 30-60 minutes.[1][5]

• Analysis: Introduce the prepared sample into the hydride generation system. A peristaltic pump typically mixes the sample with the acid and the sodium borohydride reductant.[2]

• Detection: The resulting arsine gas is swept by an argon stream into the heated quartz cell, where it is atomized. The instrument measures the peak absorbance.

• Quantification: Calculate the concentration based on a calibration curve prepared by running standards through the same process.

ICP-MS Method Protocol (General Outline)

• Instrument Setup: Turn on and stabilize the ICP-MS. Perform daily performance checks and tuning using a tuning solution to optimize sensitivity and minimize interferences. Set the mass spectrometer to monitor m/z 75 for arsenic.

• Reagent Preparation:

  • Acid Matrix: Prepare a diluent of dilute, high-purity nitric acid (e.g., 1-2%) in deionized water.

  • Internal Standard: Prepare an internal standard solution (e.g., Germanium or Yttrium) to be mixed with all samples, standards, and blanks to correct for instrumental drift.

• Sample Preparation: For clean water matrices, samples may only require acidification with nitric acid.[7] For complex matrices, an acid digestion (e.g., using a microwave digester) is necessary to break down organics and solubilize the arsenic.

• Analysis: Place the prepared samples, blanks, and calibration standards in an autosampler. The instrument will sequentially introduce each solution into the argon plasma.

• Detection: The mass spectrometer separates and counts the ions at m/z 75. Collision/reaction cell technology is used to remove the ⁴⁰Ar³⁵Cl⁺ interference.

• Quantification: The instrument's software automatically calculates the arsenic concentration in the samples based on the calibration curve and corrects for the internal standard response.

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. oiv.int [oiv.int]
• 3. nora.nerc.ac.uk [nora.nerc.ac.uk]
• 4. HPLC or IC: Which is Best for Arsenic Speciation in Your Samples? [thermofisher.com]
• 5. Arsenic- Determination by AAS | OIV [oiv.int]
• 6. Trace analyses of arsenic in drinking water by inductively coupled plasma mass spectrometry: high resolution versus hydride generation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. metrohm.com [metrohm.com]
• 8. Arsenic or Not? Get the Right Results from Your Quadrupole ICP-MS [thermofisher.com]
• 9. IC-ICP-MS and IC-ICP-HEX-MS determination of arsenic speciation in surface and groundwaters: preservation and analytical issues | Mineralogical Magazine | Cambridge Core [cambridge.org]
• 10. Hydride generation atomic absorption spectrophotometry for determination of arsenic in hair - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Speciation of arsenic in ground water samples: A comparative study of CE-UV, HG-AAS and LC-ICP-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. scienceasia.org [scienceasia.org]
• 13. researchgate.net [researchgate.net]
• 14. A comparison of the determination and speciation of inorganic arsenic using general HPLC methodology with UV, MS and MS/MS detection [agris.fao.org]

A Comparative Analysis of Arsenic Quantification: Silver Diethyldithiocarbamate (SDDC) vs. Inductively Coupled Plasma-Mass Spectrometry (ICP-MS)

A comprehensive guide for researchers, scientists, and drug development professionals on the cross-validation of two pivotal methods for arsenic measurement. This report details the experimental protocols, presents a quantitative comparison of their performance, and provides visual workflows for a clear understanding of each technique.

The accurate quantification of arsenic is of paramount importance in environmental monitoring, food safety, and pharmaceutical analysis due to its significant toxicity. Two widely employed analytical methods for this purpose are the classic colorimetric Silver Diethyldithiocarbamate (B1195824) (SDDC) method and the modern, highly sensitive Inductively Coupled Plasma-Mass Spectrometry (ICP-MS). This guide provides a detailed comparison of these two techniques, offering insights into their respective methodologies, performance characteristics, and ideal applications.

Method Performance: A Quantitative Comparison

The choice between the SDDC and ICP-MS methods often depends on the specific requirements of the analysis, such as the required detection limit, sample matrix complexity, and throughput needs. The following table summarizes the key performance indicators for each method based on available data.

Performance Metric	Silver Diethyldithiocarbamate (SDDC) Method	Inductively Coupled Plasma-Mass Spectrometry (ICP-MS)
Limit of Detection (LOD)	~5 µg/L[1]	0.008 - 0.8 µg/L[2][3]
Limit of Quantitation (LOQ)	0.004 mg/L (4 µg/L)[4]	~0.15 µg/L[5]
Principle	Colorimetric	Atomic Mass Spectrometry
Specificity	Measures total inorganic arsenic after reduction to arsine gas	Can measure total arsenic and perform speciation of different arsenic forms (e.g., As(III), As(V), organic arsenic)[3][6][7]
Interferences	Certain metal ions (e.g., chromium, cobalt, copper, mercury) and volatile substances can interfere.[8][9]	Spectral interferences from polyatomic ions (e.g., ArCl⁺ on ⁷⁵As⁺) can occur, especially in complex matrices.[6] Modern ICP-MS systems with collision/reaction cells or triple quadrupole technology can mitigate these interferences.[6]
Sample Throughput	Lower; involves multiple manual steps	Higher; suitable for automation
Instrumentation Cost	Low	High
Organic Arsenic Detection	Does not determine organic arsenicals without a prior digestion step.[1][10]	Can readily measure organic arsenic species when coupled with a separation technique like liquid chromatography (LC-ICP-MS).[7]

Experimental Protocols

A clear understanding of the experimental workflow is crucial for method selection and implementation. Below are detailed protocols for both the SDDC and ICP-MS methods for arsenic determination.

Silver Diethyldithiocarbamate (SDDC) Method Protocol

The SDDC method is a colorimetric technique that relies on the reaction of arsine gas with a solution of silver diethyldithiocarbamate in pyridine (B92270) to form a red-colored complex, which is then measured spectrophotometrically.[4][9]

1. Sample Preparation and Digestion (for total arsenic):

• For the determination of total arsenic, organic arsenic compounds must first be decomposed.[10]

• A measured volume of the sample is placed in a reaction flask.

• Sulfuric acid and nitric acid are added to the sample.[10]

• The mixture is heated to evaporate the sample to fumes of sulfur trioxide, ensuring the decomposition of organic matter.[10]

2. Reduction of Arsenic to Arsine Gas:

• The digested sample, now containing arsenic in the As(V) state, is cooled.

• Potassium iodide and stannous chloride are added to reduce As(V) to As(III).[10]

• Zinc powder is then added to the acidic solution, which generates hydrogen gas and further reduces As(III) to arsine gas (AsH₃).[10]

3. Absorption and Color Development:

• The generated arsine gas is passed through a scrubber containing lead acetate-impregnated glass wool to remove any hydrogen sulfide (B99878) interference.[10]

• The purified arsine gas is then bubbled through an absorber tube containing a solution of silver diethyldithiocarbamate in pyridine.[4][9]

• Arsine reacts with the SDDC solution to form a soluble red complex.[10]

4. Spectrophotometric Measurement:

• The absorbance of the red-colored solution is measured using a spectrophotometer at a wavelength of approximately 530-535 nm.[4][10]

• The concentration of arsenic is determined by comparing the absorbance of the sample to a calibration curve prepared from arsenic standards.

Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) Protocol

ICP-MS is a powerful analytical technique that measures the mass-to-charge ratio of ions. It offers high sensitivity and the ability to perform both total elemental analysis and speciation.[6]

1. Sample Preparation:

• For total arsenic analysis, samples are typically digested with a mixture of strong acids (e.g., nitric acid, hydrochloric acid) in a microwave digestion system to break down the sample matrix and solubilize the arsenic.

• For speciation analysis, a less harsh extraction is required to preserve the different arsenic species. This may involve using an aqueous solution of nitric acid or a mixture of phosphoric and ascorbic acids.[3][11]

• The digested or extracted sample is then diluted with deionized water to a suitable concentration for analysis.

2. Sample Introduction:

• The liquid sample is introduced into the ICP-MS system, typically via a nebulizer, which converts the sample into a fine aerosol.

• The aerosol is then transported to the plasma torch.

3. Ionization in Argon Plasma:

• The sample aerosol passes through a high-temperature (6,000-10,000 K) argon plasma.

• The intense heat of the plasma desolvates, atomizes, and ionizes the arsenic atoms.

4. Ion Focusing and Mass Analysis:

• The positively charged arsenic ions are extracted from the plasma and guided by a series of ion lenses into the mass spectrometer.

• A quadrupole mass analyzer separates the ions based on their mass-to-charge ratio (m/z). For arsenic, the primary isotope monitored is ⁷⁵As.

5. Detection and Quantification:

• An electron multiplier detector counts the number of ions for the specific mass-to-charge ratio.

• The instrument software converts the ion counts into a concentration based on a calibration curve generated from arsenic standards.

• For speciation analysis, a liquid chromatograph is coupled to the ICP-MS (LC-ICP-MS), which separates the different arsenic species before they are introduced into the plasma for detection.[2][7]

Visualizing the Methodologies

To further clarify the experimental processes and the comparative advantages of each method, the following diagrams have been generated.

Caption: Experimental workflow for the SDDC method.

Caption: Experimental workflow for the ICP-MS method.

Caption: Logical comparison of SDDC and ICP-MS methods.

Conclusion

Both the Silver Diethyldithiocarbamate (SDDC) and Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) methods are valuable tools for the determination of arsenic. The SDDC method, while being cost-effective and requiring simpler instrumentation, has limitations in terms of sensitivity, throughput, and its inability to directly measure organic arsenic species. It remains a viable option for laboratories with limited budgets or for applications where very low detection limits are not a primary concern.

In contrast, ICP-MS offers superior sensitivity, specificity, and high-throughput capabilities, making it the method of choice for regulatory compliance testing, trace-level environmental monitoring, and clinical or pharmaceutical research.[6] Its ability to be coupled with liquid chromatography for arsenic speciation is a significant advantage, as the toxicity of arsenic is highly dependent on its chemical form.[2][7] While the initial investment and operational complexity are higher, the quality and scope of data generated by ICP-MS often justify the cost for demanding applications in research and industry. The selection of the most appropriate method will ultimately be guided by the specific analytical needs, sample characteristics, and available resources.

References

• 1. "Colorimetric determination and speciation of arsenic with silver dieth" by Daniel Carl Fischer [oasis.library.unlv.edu]
• 2. nora.nerc.ac.uk [nora.nerc.ac.uk]
• 3. researchgate.net [researchgate.net]
• 4. Arsenic Preparation by silver diethyldithiocarbamate (SDDC) methods. | PDF [slideshare.net]
• 5. ss-pub.org [ss-pub.org]
• 6. spectroscopyonline.com [spectroscopyonline.com]
• 7. an.shimadzu.com [an.shimadzu.com]
• 8. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 9. edfhelpdesk.com [edfhelpdesk.com]
• 10. nemi.gov [nemi.gov]
• 11. Assessment and validation of ICP-MS and IC-ICP-MS methods for the determination of total, extracted and speciated arsenic. Application to samples from a soil-rice system at varying the irrigation method - PubMed [pubmed.ncbi.nlm.nih.gov]

Performance Characteristics of the Silver Diethyldithiocarbamate Analytical Method: A Comparative Guide

The silver diethyldithiocarbamate (B1195824) (SDDC) method is a well-established spectrophotometric technique for the determination of arsenic, particularly in aqueous samples.[1][2][3] This guide provides a comprehensive overview of the performance characteristics of the SDDC method, offering a comparative analysis with alternative analytical techniques such as Atomic Absorption Spectrometry (AAS), Inductively Coupled Plasma-Mass Spectrometry (ICP-MS), and High-Performance Liquid Chromatography (HPLC) coupled with ICP-MS. This document is intended for researchers, scientists, and drug development professionals seeking to select the most appropriate analytical method for their specific needs.

Principle of the Silver Diethyldithiocarbamate (SDDC) Method

The SDDC method is based on the reaction of arsine (AsH₃) with a solution of silver diethyldithiocarbamate in pyridine (B92270) or chloroform.[3][4] Inorganic arsenic in the sample is first reduced to arsine gas using zinc and hydrochloric acid.[5][6] The generated arsine is then passed through a scrubber to remove any interfering hydrogen sulfide (B99878) and bubbled into the SDDC solution.[3][4] The reaction between arsine and SDDC forms a red-colored complex, the absorbance of which is measured spectrophotometrically at a wavelength of approximately 520-540 nm.[1][5][7] The intensity of the color is directly proportional to the concentration of arsenic in the sample.

Comparative Analysis of Performance Characteristics

The choice of an analytical method for arsenic determination depends on various factors, including the required sensitivity, sample matrix, sample throughput, and available instrumentation. The following table summarizes the key performance characteristics of the SDDC method in comparison to other commonly used techniques.

Performance Characteristic	Silver Diethyldithiocarbamate (SDDC)	Atomic Absorption Spectrometry (AAS)	Inductively Coupled Plasma-Mass Spectrometry (ICP-MS)	HPLC-ICP-MS
Principle	Colorimetry/Spectrophotometry	Atomic absorption	Mass spectrometry	Chromatographic separation followed by mass spectrometry
Limit of Detection (LOD)	0.007 - 10 µg/L[4][8]	0.002 - 3 µg/L[6][9]	~0.02 µg/L	0.02 - 1.5 µg/L (for individual species)[10][11]
Limit of Quantification (LOQ)	~0.004 mg/L[1]	Typically 3-5 µg/L	~0.1 µg/L	0.02 - 0.168 µg/g (in soil)[12]
Linearity Range	5 to 200 µg/L[3]	2-20 µg/L[9]	Wide dynamic range (ppb to ppm)[13]	Wide dynamic range
Accuracy (Recovery)	90% to 110%[8]	Generally good with matrix matching	High accuracy	87.5% to 112.4%[14]
Precision (RSD)	<10% to 13.8%[4][15]	Method dependent	Excellent	<10%[14]
Selectivity/Speciation	Primarily for total inorganic arsenic; speciation of As(III) and As(V) is possible with modifications.[15]	Primarily for total arsenic; speciation requires hyphenation.	Primarily for total arsenic; speciation requires hyphenation.	Excellent for arsenic speciation (e.g., As(III), As(V), MMA, DMA).[16][17]
Interferences	Antimony, sulfide, and certain metals (e.g., Cr, Co, Cu, Hg, Mo, Ni, Ag).[4][15]	Spectral and chemical interferences.[6]	Isobaric and polyatomic interferences (e.g., ArCl⁺ on ⁷⁵As).[16]	Minimal after chromatographic separation.
Sample Throughput	Moderate, can be laborious.	High with autosampler.	High with autosampler.	Lower due to chromatographic run times.
Cost & Complexity	Low cost, relatively simple instrumentation.	Moderate cost and complexity.	High cost, complex instrumentation.	High cost, complex instrumentation and method development.

Experimental Protocols

Silver Diethyldithiocarbamate (SDDC) Method

1. Sample Preparation:

• For water samples, acidify to pH <2 with nitric acid.

• For solid samples or samples containing organic matter, a digestion step with nitric and sulfuric acids is required to decompose organic compounds and liberate arsenic.[3]

2. Arsine Generation:

• Transfer a known volume of the sample into an arsine generator flask.

• Add hydrochloric acid, potassium iodide solution, and stannous chloride solution to reduce arsenic(V) to arsenic(III).[7]

• Add granular zinc to the flask to initiate the reaction and produce arsine gas.[7]

3. Absorption:

• Pass the generated arsine gas through a scrubber containing lead acetate-impregnated glass wool to remove hydrogen sulfide.[3]

• Bubble the purified arsine gas into an absorber tube containing a solution of silver diethyldithiocarbamate in pyridine or chloroform.[3]

4. Measurement:

• After a specified time, measure the absorbance of the red-colored complex at 535 nm using a spectrophotometer.[3]

• Determine the arsenic concentration by comparing the absorbance to a calibration curve prepared from arsenic standards.[7]

Atomic Absorption Spectrometry (AAS) - Hydride Generation

1. Sample Preparation:

• Digest the sample with nitric and sulfuric acids to decompose organic matter.[6]

2. Reduction:

• Reduce arsenic in the digestate to the trivalent form using stannous chloride.[6]

3. Hydride Generation:

• Introduce the treated sample into a hydride generation system where it reacts with a reducing agent (e.g., sodium borohydride) to form volatile arsine.

4. Measurement:

• Sweep the arsine gas into the atomizer of an atomic absorption spectrophotometer (e.g., a heated quartz cell or a flame).

• Measure the absorbance at the arsenic-specific wavelength (193.7 nm).

Inductively Coupled Plasma-Mass Spectrometry (ICP-MS)

1. Sample Preparation:

• Acidify liquid samples with nitric acid.

• Digest solid samples using a mixture of acids (e.g., nitric, hydrochloric, hydrofluoric) in a closed-vessel microwave digestion system.

2. Analysis:

• Introduce the prepared sample into the ICP-MS instrument.

• The sample is nebulized, and the resulting aerosol is transported to the argon plasma, where it is desolvated, atomized, and ionized.

• The ions are then passed into the mass spectrometer, where they are separated by their mass-to-charge ratio.

• The intensity of the signal at m/z 75 is measured to quantify the arsenic concentration.

High-Performance Liquid Chromatography-Inductively Coupled Plasma-Mass Spectrometry (HPLC-ICP-MS)

1. Sample Preparation:

• For urine and serum samples, a simple dilution or protein precipitation step may be sufficient.[18]

• For solid samples like soil or food, an extraction procedure using a suitable solvent (e.g., a mixture of nitric acid and hydrogen peroxide) is necessary to extract the arsenic species without altering their form.[14]

2. Chromatographic Separation:

• Inject the sample extract into an HPLC system equipped with an appropriate column (e.g., an anion-exchange column) to separate the different arsenic species.[17][18]

• A mobile phase, typically a buffer solution, is used to elute the species from the column at different retention times.[16]

3. Detection:

• The eluent from the HPLC column is directly introduced into the ICP-MS for detection and quantification of each arsenic species as it elutes.

Visualizing the Workflow

The following diagrams illustrate the experimental workflow for the Silver Diethyldithiocarbamate method and the logical relationship between the compared analytical techniques.

Caption: Experimental workflow of the Silver Diethyldithiocarbamate method.

Caption: Comparison of analytical methods for arsenic determination.

References

• 1. Arsenic Preparation by silver diethyldithiocarbamate (SDDC) methods. | PDF [slideshare.net]
• 2. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 3. nemi.gov [nemi.gov]
• 4. edfhelpdesk.com [edfhelpdesk.com]
• 5. eusalt.com [eusalt.com]
• 6. epa.gov [epa.gov]
• 7. pubs.usgs.gov [pubs.usgs.gov]
• 8. researchgate.net [researchgate.net]
• 9. NEMI Method Summary - 206.3 [nemi.gov]
• 10. nora.nerc.ac.uk [nora.nerc.ac.uk]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Review of analytical techniques for arsenic detection and determination in drinking water - Environmental Science: Advances (RSC Publishing) DOI:10.1039/D2VA00218C [pubs.rsc.org]
• 14. Inorganic arsenic speciation analysis in food using HPLC/ICP-MS: Method development and validation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. NEMI Method Summary - 3500-As B [nemi.gov]
• 16. agilent.com [agilent.com]
• 17. wwwn.cdc.gov [wwwn.cdc.gov]
• 18. Speciation Analysis of Arsenic Compounds by HPLC-ICP-MS: Application for Human Serum and Urine - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Arsenic Spike Recovery: The Silver Diethyldithiocarbamate Method vs. Modern Spectrometric Techniques

For researchers, scientists, and drug development professionals engaged in arsenic analysis, the choice of analytical methodology is critical to ensure accuracy and reliability. This guide provides an objective comparison of the classic Silver Diethyldithiocarbamate (SDDC) colorimetric method with modern spectrometric alternatives, namely Atomic Absorption Spectrometry (AAS) and Inductively Coupled Plasma-Mass Spectrometry (ICP-MS), focusing on the crucial performance metric of arsenic spike recovery.

The determination of arsenic, a toxic element of significant concern in environmental and pharmaceutical matrices, demands methods that are not only sensitive but also robust against sample-specific interferences. Spike recovery studies are essential for validating a method's accuracy by measuring the amount of a known quantity of arsenic (the spike) that can be successfully detected in the sample matrix. This guide synthesizes available experimental data to offer a clear comparison of these techniques.

Performance in Arsenic Spike Recovery: A Tabular Comparison

The following table summarizes the reported arsenic spike recovery percentages for the SDDC method and its spectrometric counterparts across various sample matrices. This data is compiled from multiple validation and comparative studies.

Analytical Method	Sample Matrix	Spike Concentration	Recovery Percentage (%)	Reference
Silver Diethyldithiocarbamate (SDDC)	Surface Water & Wastewater	Not Specified	90 - 110%	[1]
Demineralized & River Water	0.005 mg/L	~86% (with ion exchange)	[2]
Atomic Absorption Spectrometry (AAS)	Groundwater	0.5 µg/L	80 - 110%	[3]
Inductively Coupled Plasma-Mass Spectrometry (ICP-MS)	Wastewater	Not Specified	Average 99.6%	[1]
Freshwater Fish	Not Specified	85 - 116%	[4]
Human Urine	Not Specified	91 - 139%	[5]

It is important to note that direct head-to-head comparative studies on the same sample matrix are limited in the published literature. The data presented here is collated from individual validation studies of each method.

Experimental Protocols: A Detailed Look

A thorough understanding of the experimental procedures is vital for evaluating the suitability of each method for a specific application.

Silver Diethyldithiocarbamate (SDDC) Method

The SDDC method is a colorimetric technique that relies on the reaction of arsine gas with silver diethyldithiocarbamate.

Principle: Inorganic arsenic in the sample is reduced to arsine gas (AsH₃) by zinc in an acidic solution.[6] The arsine gas is then passed through a scrubber containing lead acetate-impregnated glass wool to remove any hydrogen sulfide (B99878) interference.[6] The purified arsine gas is then bubbled through a solution of SDDC in pyridine (B92270) or chloroform.[6] A red-colored complex is formed, and the absorbance of this solution is measured spectrophotometrically, typically at a wavelength of 535 nm.[6] The concentration of arsenic is then determined by comparing the absorbance to a standard calibration curve.

Typical Procedure:

• Sample Preparation: An aliquot of the sample is placed in an arsine generator flask.

• Reduction: Hydrochloric acid, potassium iodide, and stannous chloride are added to the sample to reduce pentavalent arsenic to its trivalent state.

• Arsine Generation: A controlled amount of zinc is added to the flask, initiating the reaction that produces arsine gas.

• Absorption: The generated arsine gas is passed through the scrubber and into an absorber tube containing the SDDC reagent.

• Measurement: After a set period for the reaction to complete, the absorbance of the colored solution is measured using a spectrophotometer.

Atomic Absorption Spectrometry (AAS)

AAS is a spectroanalytical procedure for the quantitative determination of chemical elements using the absorption of optical radiation (light) by free atoms in the gaseous state.

Principle: For arsenic analysis, a hydride generation system is typically coupled with the AAS. Arsenic in the sample is converted to volatile arsine gas, similar to the SDDC method. This gas is then carried into the atomizer of the AAS, which is usually a heated quartz tube. The high temperature in the atomizer decomposes the arsine into free arsenic atoms. A light beam from a hollow cathode lamp specific for arsenic is passed through the atomized sample. The arsenic atoms absorb light at a characteristic wavelength, and the amount of light absorbed is proportional to the concentration of arsenic in the sample.

Typical Procedure:

• Sample Digestion: Samples are often digested with strong acids to break down the matrix and convert all arsenic species to a single inorganic form.

• Hydride Generation: The digested sample is introduced into a hydride generation system where it is mixed with a reducing agent (e.g., sodium borohydride) in an acidic medium to form arsine gas.

• Atomization: The arsine gas is swept by an inert gas stream into the heated quartz cell of the AAS.

• Measurement: The absorbance of the arsenic-specific wavelength is measured, and the concentration is determined from a calibration curve.

Inductively Coupled Plasma-Mass Spectrometry (ICP-MS)

ICP-MS is a highly sensitive analytical technique used for elemental determinations.

Principle: The sample is introduced into an inductively coupled plasma, which is an extremely hot (around 6,000-10,000 K) source of ionized argon gas. The plasma desolvates, atomizes, and ionizes the arsenic atoms in the sample. These ions are then directed into a mass spectrometer, which separates them based on their mass-to-charge ratio. A detector then counts the number of ions for a specific mass-to-charge ratio, which is directly proportional to the concentration of arsenic in the original sample.

Typical Procedure:

• Sample Digestion: Similar to AAS, samples usually undergo acid digestion to solubilize the arsenic and decompose the sample matrix.

• Nebulization: The digested sample solution is converted into a fine aerosol by a nebulizer.

• Ionization: The aerosol is transported into the argon plasma where the arsenic atoms are ionized.

• Mass Analysis: The ions are extracted from the plasma and guided into the mass spectrometer for separation.

• Detection: The detector measures the intensity of the arsenic ion signal, which is then used to calculate the concentration based on a calibration curve.

Visualizing the Methodologies

To further clarify the processes involved, the following diagrams illustrate the chemical reaction pathway of the SDDC method and a generalized experimental workflow for evaluating arsenic spike recovery.

References

• 1. Application of the liquid-liquid extraction method and subsequent icp-ms detection for speciation analysis of arsenic in wastewater samples | Science, Engineering and Education [jsee.uctm.edu]
• 2. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 3. Speciation of arsenic in ground water samples: A comparative study of CE-UV, HG-AAS and LC-ICP-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Speciation Analysis of Arsenic Compounds by HPLC-ICP-MS: Application for Human Serum and Urine - PMC [pmc.ncbi.nlm.nih.gov]
• 6. nemi.gov [nemi.gov]

Safety & Regulatory Compliance

Proper Disposal of Silver Diethyldithiocarbamate: A Procedural Guide

This guide provides essential safety and logistical information for the proper handling and disposal of silver diethyldithiocarbamate (B1195824), tailored for researchers, scientists, and drug development professionals. Adherence to these procedures is critical for ensuring personnel safety and environmental compliance. Silver diethyldithiocarbamate is classified as a hazardous substance that can cause skin, eye, and respiratory irritation.[1][2][3] It is also recognized as being very toxic to aquatic organisms, making its containment and proper disposal an environmental priority.[3]

Immediate Safety and Handling Precautions

Before beginning any work that will generate silver diethyldithiocarbamate waste, it is crucial to understand the associated hazards and necessary precautions.

Personal Protective Equipment (PPE): All handling and disposal procedures must be conducted while wearing the appropriate PPE to prevent exposure.

• Eye Protection: Chemical safety goggles or a face shield are mandatory.

• Gloves: Nitrile or neoprene gloves should be worn to prevent skin contact.[4]

• Lab Coat: A standard laboratory coat is required to protect clothing and skin.

• Respiratory Protection: Use a NIOSH-certified dust respirator, particularly when handling the solid form, to prevent inhalation of airborne particles.[5][6]

Work should always be performed in a well-ventilated area, such as a chemical fume hood, to minimize inhalation risks.[1] Avoid any actions that could generate dust.[1][3]

Step-by-Step Disposal Protocol

The guiding principle for the disposal of silver diethyldithiocarbamate is to treat it as hazardous chemical waste. It should never be disposed of down the drain or in regular trash.[1][5]

Step 1: Waste Segregation and Collection Immediately after generation, segregate silver diethyldithiocarbamate waste.

• Do not mix this waste with other chemical waste streams unless explicitly permitted by your institution's safety office.[7]

• Collect all waste—including pure compound, contaminated solutions, and heavily contaminated labware (like pipette tips or weighing boats)—in a designated, chemically compatible, and sealable container.[1][7] Glass containers are often a suitable choice.[8]

Step 2: Container Labeling Proper labeling is critical for safety and regulatory compliance. The waste container must be clearly marked with:

• The words "Hazardous Waste"

• The full chemical name: "Silver Diethyldithiocarbamate"

• The approximate concentration and quantity of the waste

• The date when waste was first added to the container (accumulation start date)

Step 3: Secure Storage Store the sealed hazardous waste container in a designated and secure location, often referred to as a Satellite Accumulation Area (SAA).

• The storage area should be away from heat and sources of ignition.[2]

• Ensure the container is stored away from incompatible materials, such as strong oxidizing agents.[1]

• Given that the compound can be light-sensitive, storage in an opaque container or a dark cabinet is recommended.[5][7]

Step 4: Arrange for Professional Disposal All chemical waste must be disposed of through your institution's Environmental Health & Safety (EHS) department or a licensed hazardous waste contractor.[8]

• Follow your organization's specific procedures for requesting a chemical waste pickup.

• Some institutions may have a silver reclamation program to recycle silver-containing waste, which is an environmentally preferred option.[5][9] Inquire with your EHS office about this possibility.

Step 5: Spill Management In the event of a spill, act immediately to contain and clean the affected area.

• For Dry Spills: Without creating dust, carefully sweep or shovel the material into a suitable container for disposal.[1][3]

• For Wet Spills: Use a nonreactive absorbent material to contain the spill, then collect the absorbed material and place it in your hazardous waste container.[3][4]

• Wash the spill area with water, but prevent the runoff from entering drains.[3]

• If a large spill occurs, evacuate the area and contact your institution's emergency response team.

Quantitative Data and Stability

The following table summarizes key quantitative and stability information relevant to the disposal of silver-containing compounds and dithiocarbamates.

Parameter	Value/Condition	Significance
Hazardous Waste Threshold	≥ 5 ppm (parts per million)	Silver-containing waste at or above this concentration must be managed as hazardous waste.[9]
pH Stability	More stable at pH ≥ 7.0	Dithiocarbamates can degrade under acidic conditions.[10] Keeping waste solutions neutral or slightly basic can prevent decomposition into potentially volatile byproducts like carbon disulfide.
Incompatible Materials	Strong oxidizing agents	Contact with strong oxidizers should be avoided to prevent hazardous reactions.[1]
Environmental Hazard	Very toxic to aquatic life	This underscores the critical importance of preventing any release into the sanitary sewer or the environment.[3]

Disposal Workflow Diagram

The following diagram outlines the decision-making process for the proper disposal of silver diethyldithiocarbamate waste in a laboratory setting.

Caption: Disposal workflow for silver diethyldithiocarbamate waste.

References

• 1. fishersci.com [fishersci.com]
• 2. oxfordlabchem.com [oxfordlabchem.com]
• 3. datasheets.scbt.com [datasheets.scbt.com]
• 4. benchchem.com [benchchem.com]
• 5. gelest.com [gelest.com]
• 6. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. google.com [google.com]
• 9. ehs.cornell.edu [ehs.cornell.edu]
• 10. pubs.acs.org [pubs.acs.org]

Safeguarding Your Research: A Comprehensive Guide to Handling Silver Diethyldithiocarbamate

For researchers, scientists, and drug development professionals, ensuring a safe laboratory environment is paramount. This guide provides essential, immediate safety and logistical information for the handling of Silver diethyldithiocarbamate (B1195824), including detailed operational and disposal plans. By adhering to these procedural steps, you can minimize risks and ensure the integrity of your work.

Personal Protective Equipment (PPE)

The appropriate selection and use of Personal Protective Equipment are the first line of defense against chemical exposure. The following table summarizes the recommended PPE for handling Silver diethyldithiocarbamate.

Protection Type	Specific Recommendations	Additional Notes
Eye and Face Protection	Chemical goggles or safety glasses with side shields.[1][2][3]	Contact lenses should not be worn when handling this chemical.[4] In case of splashing, use of a face shield is recommended.
Skin Protection	Neoprene or nitrile rubber gloves.[4] Lab coat.[5]	Wear suitable protective clothing to prevent skin contact.[4][5] For large spills, a full chemical-resistant suit may be necessary.[5]
Respiratory Protection	NIOSH-certified dust and mist respirator (orange cartridge).[4]	Required when dusts are generated or in case of insufficient ventilation.[5][6] For firefighting or major spills, a self-contained breathing apparatus (SCBA) should be used.[5]

Operational Plan for Safe Handling

A systematic approach to handling Silver diethyldithiocarbamate is crucial to prevent exposure and contamination.

1. Engineering Controls:

• Work in a well-ventilated area.[4][7] The use of a fume hood or local exhaust ventilation is strongly recommended to minimize dust inhalation.[4][5]

• Ensure that emergency eye wash fountains and safety showers are readily accessible in the immediate vicinity of any potential exposure.[1][4]

2. Handling Procedures:

• Avoid all personal contact, including inhalation of dust and contact with skin and eyes.[4][7]

• Do not eat, drink, or smoke in areas where the chemical is handled or stored.[4][7]

• Keep the container tightly closed when not in use.[4][5]

• Wash hands thoroughly with mild soap and water after handling and before leaving the work area.[1][4]

3. Storage:

• Store in a cool, dry, and well-ventilated place.[4][5]

• Keep containers tightly sealed and store in the dark, as the material is light-sensitive.[4][6]

• Store away from heat, sources of ignition, and incompatible materials such as strong oxidizing agents.[5][8]

Emergency Procedures

In the event of an emergency, immediate and appropriate action is critical.

Emergency Situation	Immediate Action
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[4] Remove contact lenses if present and easy to do.[4] Seek immediate medical attention.[4]
Skin Contact	Immediately remove all contaminated clothing.[7] Wash affected area with plenty of soap and water.[1][4] Seek medical attention if irritation develops or persists.[1][4]
Inhalation	Move the victim to fresh air and keep at rest in a position comfortable for breathing.[1][4] If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Seek immediate medical attention.[3]
Ingestion	Do NOT induce vomiting.[1] Rinse mouth with water.[1][9] Never give anything by mouth to an unconscious person.[4] Seek immediate medical attention.[4]
Spill	Evacuate unnecessary personnel.[1][4] Wear appropriate PPE as outlined above.[4] For small spills, use appropriate tools to sweep or shovel the material into a suitable container for disposal.[4][5] For large spills, contain the spill with dikes or absorbents to prevent migration into sewers or streams.[4]
Fire	Use water spray, foam, dry chemical, or carbon dioxide to extinguish.[4] Do not use a heavy water stream.[1][9] Firefighters should wear full protective equipment, including a self-contained breathing apparatus.[4]

Disposal Plan

Proper disposal of Silver diethyldithiocarbamate and its containers is essential to prevent environmental contamination.

• Waste Disposal: Dispose of waste in a safe manner in accordance with local, state, and federal regulations.[4] Do not dispose of waste into the sewer system.[4] All material should be retained for precious metal recovery where possible.[4]

• Container Disposal: Leave chemicals in their original containers.[6] Do not mix with other waste.[6] Handle uncleaned containers as you would the product itself.[6]

Caption: A flowchart outlining the safe handling procedure for Silver diethyldithiocarbamate.

References

• 1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 2. carlroth.com [carlroth.com]
• 3. echemi.com [echemi.com]
• 4. gelest.com [gelest.com]
• 5. oxfordlabchem.com [oxfordlabchem.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. datasheets.scbt.com [datasheets.scbt.com]
• 8. fishersci.com [fishersci.com]
• 9. lobachemie.com [lobachemie.com]